Ethyl phenylacetate

• CAS: 101-97-3

Core Science & Biosynthesis

Ethyl phenylacetate chemical and physical properties

An In-depth Technical Guide to Ethyl Phenylacetate (B1230308)

Ethyl phenylacetate is a significant organic compound with wide-ranging applications in the fragrance, flavor, and pharmaceutical industries. This guide provides a comprehensive overview of its chemical and physical properties, spectroscopic data, synthesis protocols, and safety information, tailored for researchers, scientists, and professionals in drug development.

Chemical Identification and Nomenclature

Proper identification of a chemical substance is crucial for scientific research and application. The following table summarizes the key identifiers for ethyl phenylacetate.

Identifier	Value
IUPAC Name	ethyl 2-phenylacetate[1][2]
Synonyms	Ethyl phenacetate, Ethyl α-toluate, α-Toluic acid ethyl ester, Phenylacetic acid ethyl ester[3]
CAS Number	101-97-3[3][4]
Molecular Formula	C₁₀H₁₂O₂[3]
Molecular Weight	164.20 g/mol [1][3][5]
InChIKey	DULCUDSUACXJJC-UHFFFAOYSA-N[1][2][6]
Canonical SMILES	CCOC(=O)CC1=CC=CC=C1[1]

Physical and Chemical Properties

The physical and chemical properties of ethyl phenylacetate determine its behavior and suitability for various applications. It is a clear, colorless to pale yellowish liquid.[7][8] It is characterized by a pleasant, strong, and sweet odor reminiscent of honey.[1][7][9]

Property	Value
Melting Point	-29 °C[9]
Boiling Point	229 °C[5][7][9]
Density	1.03 g/mL at 25 °C[5][7][9]
Refractive Index (n20/D)	1.497[5][7][9]
Solubility	Insoluble in water; miscible with ethanol (B145695), ether, benzene, and chloroform.[3] Water solubility is 1,478 mg/L at 25 °C.[1]
Vapor Pressure	0.06 mmHg[1]
Vapor Density	5.67 (Air = 1)[1]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of chemical compounds.

Spectroscopic Data	Details
¹H NMR	Spectrum available.[6][10]
¹³C NMR (CDCl₃, 25.16 MHz)	Shifts [ppm]: 171.52, 134.25, 129.25, 128.54, 127.03, 60.76, 41.40, 14.15[1]
Infrared (IR) Spectroscopy	Spectrum available.[11]
Mass Spectrometry (EI)	Major m/z peaks: 91.0 (base peak), 164.0 (molecular ion), 92.0, 65.0, 29.0[1]

Experimental Protocols

Synthesis of Ethyl Phenylacetate from Benzyl (B1604629) Cyanide

A common and convenient laboratory-scale synthesis of ethyl phenylacetate involves the reaction of benzyl cyanide with ethanol and sulfuric acid.[8][12]

Materials:

• Benzyl cyanide

• 95% Ethanol

• Concentrated sulfuric acid

• 10% Sodium carbonate solution

• Water

• Sodium chloride (optional)

Procedure:

• In a 3-liter round-bottomed flask equipped with a reflux condenser, mix 750 g of 95% ethanol, 750 g of concentrated sulfuric acid, and 450 g of benzyl cyanide.[12]

• Heat the mixture to boiling for six to seven hours.[12]

• After cooling, pour the reaction mixture into 2 liters of water.[12]

• Separate the upper layer, which is the crude ethyl phenylacetate.[12]

• Wash the separated layer with a 10% sodium carbonate solution to neutralize any remaining acid and remove any phenylacetic acid byproduct.[3][12] The addition of sodium chloride may be necessary to facilitate the separation of the ester.[12]

• Purify the crude product by distillation under reduced pressure. The pure product distills at 120–125 °C at 17–18 mm Hg.[12]

This method typically yields 83-87% of the theoretical amount.[12]

Caption: Synthesis workflow for ethyl phenylacetate from benzyl cyanide.

Synthesis via Fischer Esterification

Ethyl phenylacetate can also be prepared by the Fischer esterification of phenylacetic acid with ethanol using an acid catalyst such as hydrochloric acid or sulfuric acid.[3][12][13]

General Procedure:

• A solution of phenylacetic acid in an excess of ethanol is prepared.

• A catalytic amount of a strong acid (e.g., concentrated sulfuric acid) is added.

• The mixture is heated under reflux for several hours to drive the equilibrium towards the ester product.

• The workup is similar to the one described above, involving neutralization, washing, and distillation.

Safety and Handling

Proper handling and storage of ethyl phenylacetate are essential to ensure laboratory safety.

Safety Parameter	Details
Flash Point	91 °C (closed cup)[4]
Storage	Store below +30°C in a dry, cool, and well-ventilated place.[7][9][14] Keep the container tightly closed.[14]
Incompatible Materials	Strong oxidizing agents and strong bases.[4][14]
Hazardous Decomposition Products	Under fire conditions, hazardous decomposition products such as carbon monoxide and carbon dioxide can form.[4][14]
Personal Protective Equipment	Wear appropriate protective gloves, clothing, and eye protection.[14][15] Ensure adequate ventilation, especially in confined areas.[14][16]
Toxicity	Moderately toxic by ingestion.[9] The oral LD50 in rats is 3,300 mg/kg.[17] It is considered non-mutagenic.[7][9]

Applications

Ethyl phenylacetate is a versatile compound with several applications:

• Fragrance and Perfumery: It is used in perfumes for its sweet, honey-like, and floral notes.[3][7][9]

• Flavoring Agent: It is used as a flavoring agent in foods and beverages.[7][18]

• Pharmaceuticals: It can be used as an intermediate in the synthesis of pharmaceuticals, such as barbiturates.[8] It is also used as an excipient in drug formulations to improve the solubility of active ingredients.[18]

• Solvent: Due to its properties, it can be used as a solvent in various applications.[7][18]

References

• 1. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Ethyl phenylacetate (FDB010560) - FooDB [foodb.ca]
• 3. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 4. oxfordlabchem.com [oxfordlabchem.com]
• 5. Ethyl phenylacetate = 98 , FCC, FG 101-97-3 [sigmaaldrich.com]
• 6. Ethyl phenylacetate(101-97-3) 1H NMR spectrum [chemicalbook.com]
• 7. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]
• 8. Ethyl Phenylacetate Or Ethyl Phenyl Acetate CAS 101-97-3 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 9. Ethyl phenylacetate CAS#: 101-97-3 [m.chemicalbook.com]
• 10. spectrabase.com [spectrabase.com]
• 11. spectrabase.com [spectrabase.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]
• 14. fishersci.ie [fishersci.ie]
• 15. cdhfinechemical.com [cdhfinechemical.com]
• 16. aurochemicals.com [aurochemicals.com]
• 17. cpachem.com [cpachem.com]
• 18. chemimpex.com [chemimpex.com]

An In-depth Technical Guide to the Spectroscopic Data of Ethyl Phenylacetate

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for ethyl phenylacetate (B1230308). It is intended for researchers, scientists, and professionals in drug development who require detailed spectroscopic information and experimental methodologies for this compound.

Chemical Structure

IUPAC Name: ethyl 2-phenylacetate Molecular Formula: C₁₀H₁₂O₂ Molecular Weight: 164.20 g/mol [1] CAS Registry Number: 101-97-3[2]

Figure 1. Chemical structure of Ethyl Phenylacetate.

Spectroscopic Data

The following sections present the key spectroscopic data for ethyl phenylacetate in a structured format for easy reference and comparison.

Proton NMR spectroscopy provides detailed information about the hydrogen atoms in a molecule. The ¹H NMR spectrum of ethyl phenylacetate is typically recorded in a deuterated solvent such as chloroform-d (B32938) (CDCl₃).

Table 1: ¹H NMR Spectroscopic Data for Ethyl Phenylacetate in CDCl₃

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.39 - 7.25	m	5H	Aromatic protons (C₆H₅)
4.14	q, J = 7.1 Hz	2H	Methylene protons (-O-CH₂-CH₃)
3.59	s	2H	Methylene protons (-CH₂-C₆H₅)
1.24	t, J = 7.1 Hz	3H	Methyl protons (-O-CH₂-CH₃)

m = multiplet, q = quartet, s = singlet, t = triplet, J = coupling constant in Hertz.

Carbon-13 NMR spectroscopy identifies the different carbon environments within the molecule.

Table 2: ¹³C NMR Spectroscopic Data for Ethyl Phenylacetate in CDCl₃ [1][3][4]

Chemical Shift (δ) ppm	Assignment
171.52	Carbonyl carbon (C=O)[1]
134.25	Quaternary aromatic carbon (C-CH₂)[1]
129.25	Aromatic carbons (ortho-C)[1]
128.54	Aromatic carbons (meta-C)[1]
127.03	Aromatic carbon (para-C)[1]
60.76	Methylene carbon (-O-CH₂)[1]
41.40	Methylene carbon (-CH₂-Ph)[1]
14.15	Methyl carbon (-CH₃)[1]

Infrared spectroscopy is used to identify the functional groups present in a molecule by their characteristic absorption of infrared radiation.

Table 3: IR Spectroscopic Data for Ethyl Phenylacetate

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
3088, 3065, 3032	Medium	C-H stretch (aromatic)
2982, 2938	Medium	C-H stretch (aliphatic)
1735	Strong	C=O stretch (ester)
1605, 1497, 1455	Medium	C=C stretch (aromatic ring)
1258, 1156	Strong	C-O stretch (ester)
749, 698	Strong	C-H bend (out-of-plane, monosubstituted benzene)

Data is for a liquid film sample.

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments upon ionization. For ethyl phenylacetate, electron ionization (EI) is a common method.

Table 4: Mass Spectrometry Data for Ethyl Phenylacetate (Electron Ionization) [1][5]

m/z	Relative Intensity (%)	Assignment
164	18.6	[M]⁺ (Molecular ion)[5]
91	100.0	[C₇H₇]⁺ (Tropylium ion, base peak)[5]
65	9.8	[C₅H₅]⁺[5]
29	10.0	[C₂H₅]⁺[5]

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data presented above.

• Sample Preparation:

  • For ¹H NMR, dissolve 5-25 mg of ethyl phenylacetate in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃).[6]

  • For ¹³C NMR, a higher concentration is required due to the lower natural abundance of the ¹³C isotope; use 20-50 mg of the sample in 0.6-0.7 mL of CDCl₃.[7]

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[6] The final liquid column height should be approximately 4-5 cm.[6][7]

• Instrument Parameters:

  • Acquire spectra on a 400 MHz or 500 MHz NMR spectrometer.

  • Locking and Shimming: Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃ solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity.[7]

  • Referencing: Use the residual solvent peak of CDCl₃ (δ = 7.26 ppm for ¹H NMR) or tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.00 ppm). For ¹³C NMR, the CDCl₃ solvent peak is used for referencing (δ = 77.16 ppm).

  • Acquisition:

    • For ¹H NMR, acquire data with a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

    • For ¹³C NMR, a larger number of scans (e.g., 128 or more) and a relaxation delay (e.g., 2 seconds) are necessary.[8]

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum and perform baseline correction.

  • Integrate the peaks in the ¹H NMR spectrum to determine proton ratios.

  • Assign the peaks based on their chemical shifts, multiplicities, and coupling constants.

• Sample Preparation (Neat Liquid):

  • Place one to two drops of pure ethyl phenylacetate onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).[9][10]

  • Place a second salt plate on top to create a thin liquid film "sandwich".[9][10]

  • Ensure the liquid is evenly spread between the plates.[9]

• Instrument Parameters:

  • Use a Fourier Transform Infrared (FTIR) spectrometer.

  • Record a background spectrum of the empty sample compartment to subtract any atmospheric (CO₂, H₂O) or instrumental interferences.[11]

• Acquisition:

  • Place the salt plate assembly into the sample holder in the instrument's beam path.[10]

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

  • Identify and label the wavenumbers of significant absorption bands.

• Sample Preparation and Introduction:

  • For direct infusion, prepare a dilute solution of ethyl phenylacetate in a volatile solvent like methanol (B129727) or acetonitrile.

  • Alternatively, for GC-MS analysis, inject a dilute solution of the sample into the gas chromatograph, which separates the compound before it enters the mass spectrometer.

• Instrument Parameters (Electron Ionization - EI):

  • Ionization Source: Electron Ionization (EI) with a standard electron energy of 70 eV.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer can be used.

  • Acquisition Mode: Scan over a mass range appropriate for the compound, for example, m/z 20-200.

• Acquisition:

  • Introduce the sample into the ion source.

  • The molecules are ionized and fragmented.

  • The mass analyzer separates the resulting ions based on their mass-to-charge ratio.

  • A detector records the abundance of each ion.

• Data Processing:

  • The software generates a mass spectrum, which is a plot of relative ion abundance versus m/z.

  • Identify the molecular ion peak ([M]⁺) and the base peak (the most intense peak).

  • Analyze the fragmentation pattern to aid in structure elucidation.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of a liquid sample such as ethyl phenylacetate.

Caption: Spectroscopic analysis workflow.

References

• 1. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzeneacetic acid, ethyl ester [webbook.nist.gov]
• 3. hmdb.ca [hmdb.ca]
• 4. Ethyl phenylacetate(101-97-3) 13C NMR spectrum [chemicalbook.com]
• 5. Ethyl phenylacetate(101-97-3) MS [m.chemicalbook.com]
• 6. research.reading.ac.uk [research.reading.ac.uk]
• 7. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 8. chem.uiowa.edu [chem.uiowa.edu]
• 9. webassign.net [webassign.net]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. scribd.com [scribd.com]

An In-depth Technical Guide to the Synthesis of Ethyl Phenylacetate

For Researchers, Scientists, and Drug Development Professionals

Ethyl phenylacetate (B1230308), a key intermediate in the synthesis of pharmaceuticals and a valuable component in the fragrance and flavor industries, can be synthesized through several established pathways. This technical guide provides a comprehensive overview of the most common and effective methods for its preparation, complete with detailed experimental protocols, comparative data, and workflow visualizations to aid researchers in selecting and implementing the most suitable synthesis route for their specific needs.

Core Synthesis Pathways

The two primary and most widely employed methods for the synthesis of ethyl phenylacetate are the Fischer esterification of phenylacetic acid and the alcoholysis of benzyl (B1604629) cyanide. Both methods offer high yields and are adaptable to various laboratory and industrial scales.

Fischer Esterification of Phenylacetic Acid

This classic method involves the acid-catalyzed reaction of phenylacetic acid with ethanol (B145695) to produce ethyl phenylacetate and water.[1] The reaction is reversible, and therefore, driving the equilibrium towards the product side is crucial for achieving high yields. This is typically accomplished by using an excess of the alcohol reactant or by removing the water as it is formed.[1]

Reaction:

C₆H₅CH₂COOH + CH₃CH₂OH ⇌ C₆H₅CH₂COOCH₂CH₃ + H₂O

Commonly used acid catalysts include sulfuric acid (H₂SO₄) and hydrochloric acid (HCl).[2][3]

Synthesis from Benzyl Cyanide

An alternative and often more convenient laboratory-scale synthesis involves the reaction of benzyl cyanide (phenylacetonitrile) with ethanol in the presence of a strong acid, such as sulfuric acid.[2][4] This one-pot reaction proceeds through the hydrolysis of the nitrile to phenylacetic acid, which is then immediately esterified with the ethanol present in the reaction mixture.[5]

Reaction:

C₆H₅CH₂CN + CH₃CH₂OH + H₂O --(H₂SO₄)--> C₆H₅CH₂COOCH₂CH₃ + NH₄HSO₄

This method is particularly advantageous as it can directly utilize benzyl cyanide, which is often a readily available starting material.[6]

Comparative Data of Synthesis Pathways

The selection of a synthesis pathway often depends on factors such as starting material availability, desired scale, and reaction conditions. The following table summarizes the key quantitative data for the primary synthesis methods.

Synthesis Pathway	Starting Materials	Catalyst/Reagent	Reaction Conditions	Yield (%)	Reference(s)
Fischer Esterification	Phenylacetic acid, Ethanol	Sulfuric acid or Hydrochloric acid	Reflux	~90%	[7][8]
From Benzyl Cyanide	Benzyl cyanide, Ethanol	Concentrated Sulfuric acid	Heating to boiling	83-87%	[4][6]
From Benzyl Cyanide	Benzyl cyanide or Phenylacetamide, Ethanol	Sulfuric acid	-	72%	[5][9]

Detailed Experimental Protocols

Protocol 1: Fischer Esterification of Phenylacetic Acid

Materials:

• Phenylacetic acid

• Ethanol (absolute)

• Concentrated Sulfuric Acid (H₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Sodium bicarbonate solution (5%)

• Anhydrous sodium sulfate

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine phenylacetic acid and a molar excess of absolute ethanol.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with water to remove the excess ethanol and sulfuric acid.

• Neutralize any remaining acid by washing with a 5% sodium bicarbonate solution until effervescence ceases.

• Wash with brine to facilitate phase separation.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude ethyl phenylacetate by distillation under reduced pressure to obtain the final product.[3][10]

Protocol 2: Synthesis from Benzyl Cyanide

Materials:

• Benzyl cyanide

• 95% Ethanol

• Concentrated Sulfuric Acid (H₂SO₄)

• 3-L round-bottom flask

• Reflux condenser

• Heating source

• Separatory funnel

• 10% Sodium carbonate solution

• Sodium chloride (optional)

• Distillation apparatus for reduced pressure

Procedure:

• In a 3-L round-bottom flask equipped with an efficient reflux condenser, mix 750 g (918 cc.) of 95% ethanol, 750 g (408 cc.) of concentrated sulfuric acid, and 450 g (3.85 moles) of benzyl cyanide.[4]

• Heat the mixture, which will separate into two layers, to a gentle boil for six to seven hours.[4][6]

• After the reflux period, cool the reaction mixture and pour it into 2 L of water.[4]

• The ethyl phenylacetate will form the upper layer. Separate this layer using a separatory funnel.[4]

• Wash the organic layer with a small amount of 10% sodium carbonate solution to remove any traces of phenylacetic acid that may have formed.[4] The addition of sodium chloride may be necessary to aid in the separation of the layers.[4]

• Distill the washed ester under reduced pressure. A small amount of water will distill first, followed by the pure ethyl phenylacetate.[4] The product is a water-clear and nearly colorless liquid.[4]

Visualization of Synthesis Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the core synthesis pathways for ethyl phenylacetate.

Caption: Fischer Esterification of Phenylacetic Acid.

Caption: Synthesis from Benzyl Cyanide.

References

• 1. Show how Fischer esterification might be used to form the following ester.. [askfilo.com]
• 2. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]
• 3. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Synthesis Of Phenylethyl Alcohol , Hive Methods Discourse [chemistry.mdma.ch]
• 6. benchchem.com [benchchem.com]
• 7. guidechem.com [guidechem.com]
• 8. aivkchem.com [aivkchem.com]
• 9. chemistry.mdma.ch [chemistry.mdma.ch]
• 10. brainly.ph [brainly.ph]

An In-depth Technical Guide to the Molecular Structure and Formula of Ethyl Phenylacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula, and physicochemical properties of ethyl phenylacetate (B1230308). It includes detailed experimental protocols for its synthesis and characterization, along with key spectroscopic data. The information is intended to support research and development activities in the fields of chemistry and drug development.

Molecular Structure and Formula

Ethyl phenylacetate, a significant organic compound, is an ester of phenylacetic acid and ethanol (B145695). Its molecular structure consists of a benzene (B151609) ring attached to an ethyl acetate (B1210297) group through a methylene (B1212753) bridge.

• Chemical Name: Ethyl 2-phenylacetate[1]

• Synonyms: Phenylacetic acid ethyl ester, Benzeneacetic acid ethyl ester[2]

• Molecular Formula: C₁₀H₁₂O₂[1]

• Molecular Weight: 164.20 g/mol [1]

• CAS Registry Number: 101-97-3[1]

The presence of the aromatic ring and the ester functional group dictates its chemical reactivity and physical properties, making it a subject of interest in various chemical syntheses.

Physicochemical Properties

Ethyl phenylacetate is a colorless liquid characterized by a pleasant, sweet, honey-like floral scent.[3] A summary of its key physicochemical properties is presented in the table below for easy reference and comparison.

Property	Value	Reference
Appearance	Colorless to nearly colorless liquid	[3]
Odor	Sweet, honey-like, floral	[3]
Boiling Point	226-229 °C	[3]
Melting Point	-29 °C	[3]
Density	1.031 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.497-1.499	[3]
Flash Point	77 °C (171 °F)	[3]
Solubility	Insoluble in water; soluble in ethanol and ether
Vapor Pressure	0.0897 mmHg at 25 °C	[3]

Synthesis of Ethyl Phenylacetate

Ethyl phenylacetate can be synthesized through several methods. The most common laboratory and industrial preparations involve the Fischer esterification of phenylacetic acid with ethanol or the reaction of benzyl (B1604629) cyanide with ethanol in the presence of a strong acid.

Experimental Protocol: Fischer Esterification of Phenylacetic Acid

This method involves the acid-catalyzed esterification of phenylacetic acid with ethanol.

Materials:

• Phenylacetic acid

• Absolute ethanol

• Concentrated sulfuric acid

• 5% Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Dichloromethane (B109758)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine phenylacetic acid and a molar excess of absolute ethanol.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the flask in an ice bath.

• Attach a reflux condenser and heat the mixture to reflux for 2-3 hours.

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with water, 5% sodium bicarbonate solution, and again with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and remove the solvent (ethanol and any dichloromethane used for extraction) under reduced pressure.

• Purify the resulting crude ethyl phenylacetate by vacuum distillation.

Experimental Protocol: Synthesis from Benzyl Cyanide

An alternative synthesis route involves the reaction of benzyl cyanide with ethanol and sulfuric acid.[2]

Materials:

• Benzyl cyanide

• 95% Ethanol

• Concentrated sulfuric acid

• 10% Sodium carbonate solution

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure: [2]

• In a 3-liter round-bottomed flask equipped with an efficient reflux condenser, mix 750 g (918 cc) of 95% ethanol, 750 g (408 cc) of concentrated sulfuric acid, and 450 g (3.85 moles) of benzyl cyanide.[2]

• Heat the mixture to a gentle boil using a low flame for six to seven hours. The mixture will separate into two layers.[2]

• After cooling, pour the reaction mixture into 2 liters of water and separate the upper layer of crude ethyl phenylacetate.[2]

• Wash the separated layer with a small amount of 10% sodium carbonate solution to neutralize any remaining acid and remove any unreacted phenylacetic acid.[2]

• Purify the product by distillation under reduced pressure. A small amount of water will distill first, followed by the pure ethyl phenylacetate.[2]

Spectroscopic Characterization

The structure of ethyl phenylacetate can be confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR):

• Experimental Parameters: The ¹H NMR spectrum is typically recorded on a 200 MHz spectrometer using deuterated chloroform (B151607) (CDCl₃) as the solvent.

• Interpretation: The spectrum is expected to show a triplet for the methyl protons of the ethyl group, a quartet for the methylene protons of the ethyl group, a singlet for the benzylic methylene protons, and a multiplet for the aromatic protons of the phenyl ring.

¹³C NMR (Carbon-13 NMR):

• Experimental Parameters: The ¹³C NMR spectrum is typically recorded on a 25.16 MHz spectrometer using deuterated chloroform (CDCl₃) as the solvent.[1]

• Interpretation: The spectrum will show distinct signals for the carbonyl carbon of the ester, the carbons of the phenyl ring, the benzylic carbon, and the two carbons of the ethyl group.

Infrared (IR) Spectroscopy

• Experimental Parameters: The FTIR spectrum is typically obtained from a neat liquid sample placed between salt plates (NaCl or KBr).

• Interpretation: The IR spectrum of ethyl phenylacetate will exhibit a strong absorption band around 1735 cm⁻¹ corresponding to the C=O stretching of the ester group. Other characteristic peaks include C-O stretching vibrations and absorptions associated with the aromatic ring.

Mass Spectrometry (MS)

• Experimental Parameters: Mass spectra are typically obtained using electron ionization (EI) at 70 eV.

• Fragmentation Pattern: The molecular ion peak (M⁺) is observed at m/z = 164. A prominent peak is observed at m/z = 91, which corresponds to the stable tropylium (B1234903) cation (C₇H₇⁺), formed by the cleavage of the C-C bond between the carbonyl group and the benzylic carbon. Other fragments corresponding to the loss of the ethoxy group and subsequent rearrangements are also observed.

Visualizations

Synthesis Pathway: Fischer Esterification

The following diagram illustrates the Fischer esterification of phenylacetic acid with ethanol to yield ethyl phenylacetate.

References

• 1. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. guidechem.com [guidechem.com]

An In-depth Technical Guide to Ethyl Phenylacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl phenylacetate (B1230308), a significant compound in the fragrance, flavor, and pharmaceutical industries. This document outlines its chemical identity, physicochemical properties, synthesis protocols, and metabolic pathways, presented in a format tailored for technical and scientific audiences.

Chemical Identity and Synonyms

Ethyl phenylacetate is an organic ester with a characteristic sweet, honey-like floral aroma.[1][2][3] It is found naturally in trace amounts in honey, wine, and various fruits but is primarily produced synthetically for commercial use.[1]

The primary identifier for this compound is its CAS (Chemical Abstracts Service) number. A comprehensive list of its common synonyms is provided below to aid in literature searches and material identification.

Identifier Type	Value
CAS Number	101-97-3 [1][2][3][4]
IUPAC Name	ethyl 2-phenylacetate[5][6]
Synonyms	Ethyl 2-phenylacetate, Ethyl benzeneacetate, Phenylacetic acid ethyl ester, Ethyl phenacetate, Ethyl α-toluate, α-Toluic acid ethyl ester[1][2][3]
FEMA Number	2452[1][2]
Molecular Formula	C₁₀H₁₂O₂[2][3][4]

Physicochemical Properties

A summary of the key quantitative physicochemical properties of ethyl phenylacetate is presented in the table below. This data is crucial for experimental design, formulation development, and safety assessments.

Property	Value	Unit	Reference
Molecular Weight	164.20	g/mol	[1][2][3][4]
Appearance	Clear, colorless to pale yellow liquid	-	[1][2][4]
Boiling Point	227 - 229	°C	[2][4]
Melting Point	-29	°C	[2][5]
Density	1.03	g/mL (at 25 °C)	[2][4]
Refractive Index	1.496 - 1.500	n20/D	[2][4]
Flash Point	~99	°C (Closed Cup)	[1][5]
Vapor Pressure	22.7	Pa (at 20°C)	[2]
Water Solubility	Insoluble (1,478 mg/L at 25°C)	mg/L	[1][5]
Organic Solvent Solubility	Miscible with ethanol (B145695), ether, chloroform	-	[1][7]
LogP	2.36	-	[2]

Experimental Protocols: Synthesis

The commercial production of ethyl phenylacetate is primarily achieved through synthetic routes for cost-effectiveness and quality control.[1] The most common methods involve the esterification of phenylacetic acid or the reaction of benzyl (B1604629) cyanide with ethanol.

Method 1: Fischer Esterification of Phenylacetic Acid

This is a standard acid-catalyzed esterification process.

• Reactants : Phenylacetic acid and ethanol.

• Catalyst : A strong acid, typically sulfuric acid (H₂SO₄) or hydrochloric acid (HCl).[1][8]

• Procedure :

  • Phenylacetic acid and an excess of ethanol are combined in a round-bottomed flask.

  • A catalytic amount of concentrated sulfuric acid is carefully added.

  • The mixture is heated under reflux for several hours to drive the equilibrium towards the product.

  • After cooling, the reaction mixture is worked up by washing with a saturated sodium bicarbonate solution to neutralize the acid catalyst and remove unreacted phenylacetic acid.

  • Subsequent washes with brine (saturated NaCl solution) are performed to remove residual water and salts.[1]

  • The organic layer is dried over an anhydrous drying agent (e.g., anhydrous sodium sulfate).

  • The final product is purified by distillation under reduced pressure.[1]

Method 2: Synthesis from Benzyl Cyanide (Phenylacetonitrile)

This method provides a high-yield alternative to direct esterification.[8][9]

• Reactants : Benzyl cyanide (phenylacetonitrile), ethanol, and sulfuric acid.[7][9]

• Procedure :

  • In a round-bottomed flask equipped with a reflux condenser, 95% ethanol, concentrated sulfuric acid, and benzyl cyanide are mixed.[9]

  • The mixture, which may form two layers, is heated to boiling and refluxed for 6-7 hours.[9]

  • After the reaction is complete, the mixture is cooled and poured into a large volume of water.[9]

  • The upper organic layer containing the ethyl phenylacetate is separated.[9]

  • The crude ester is washed with a 10% sodium carbonate solution to remove any acidic byproducts, such as phenylacetic acid.[9]

  • The product is then distilled under reduced pressure to yield pure ethyl phenylacetate.[9] The reported yield for this method is high, typically in the range of 83-87%.[9]

A generalized experimental workflow for the synthesis and purification of ethyl phenylacetate.

Metabolic Pathway

In biological systems, esters like ethyl phenylacetate are typically hydrolyzed to their corresponding carboxylic acid and alcohol. The resulting phenylacetate then undergoes further metabolism. In humans, phenylacetate is conjugated with glutamine for excretion, a pathway of clinical importance for patients with urea (B33335) cycle defects as it provides a route for nitrogen removal.[10] The bacterial catabolism of phenylacetate is also well-studied and involves the activation to a CoA thioester followed by ring epoxidation.[11]

The diagram below illustrates the primary metabolic pathway of phenylacetate in humans.

Human metabolism of ethyl phenylacetate via hydrolysis and subsequent conjugation of phenylacetate.

References

• 1. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]
• 3. Ethyl Phenyl Acetate (101-97-3) | Bulk Supplier [chemicalbull.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Showing Compound Ethyl phenylacetate (FDB010560) - FooDB [foodb.ca]
• 7. Ethyl Phenylacetate Or Ethyl Phenyl Acetate CAS 101-97-3 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 8. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. SMPDB [smpdb.ca]
• 11. pnas.org [pnas.org]

Safety, handling, and toxicity information for Ethyl phenylacetate

An In-depth Technical Guide: Safety, Handling, and Toxicity of Ethyl Phenylacetate (B1230308)

Chemical Identification

Ethyl phenylacetate is an organic compound, the ester formed from ethanol (B145695) and phenylacetic acid. It is a colorless to pale yellow liquid that is found naturally in some fruits and flowers but is also synthesized for use as a fragrance and flavoring agent.[1]

• CAS Number: 101-97-3[2]

• Molecular Formula: C₁₀H₁₂O₂[3][4]

• Molecular Weight: 164.2 g/mol [2][3]

• Synonyms: Ethyl 2-phenylacetate, Benzeneacetic acid, ethyl ester, Ethyl phenacetate, Phenylacetic acid ethyl ester.[3][5][6][7]

Physical and Chemical Properties

A summary of the key physical and chemical properties of ethyl phenylacetate is presented below. This data is essential for safe handling, storage, and use in experimental settings.

Property	Value	Source(s)
Appearance	Clear, colorless to light yellow liquid	[3][5]
Odor	Sweet, honey-like, floral	[1][5][8]
Boiling Point	226 °C / 438.8 °F	[3][9]
Melting Point	-29 °C / -20.2 °F	[3]
Flash Point	91 °C - 102 °C / 196 °F - 216 °F (Closed Cup)	[3][10]
Density	1.030 - 1.033 g/cm³ at 20 °C	[5][6]
Vapor Pressure	0.09 mmHg at 25 °C	[11]
Vapor Density	5.7 (Air = 1)	[5][11]
Water Solubility	1,478 mg/L at 25 °C (Slightly soluble to insoluble)	[5][6]
Partition Coefficient (log Pow)	2.36	[3]

GHS Hazard Classification and Labeling

The classification of ethyl phenylacetate can vary between suppliers and regulatory bodies. While some safety data sheets (SDS) classify it as non-hazardous, others assign specific hazard categories.[2][12] The most comprehensive classification identifies it as an irritant and potentially harmful if swallowed.[3][6][8]

Signal Word: Warning[3][8]

Hazard Statements:

• H302: Harmful if swallowed[8]

• H315: Causes skin irritation[3][6]

• H319: Causes serious eye irritation[3][6]

• H335: May cause respiratory irritation[3]

Precautionary Statements:

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

References

• 1. Ethyl Phenyl Acetate (101-97-3) | Bulk Supplier [chemicalbull.com]
• 2. aurochemicals.com [aurochemicals.com]
• 3. fishersci.ie [fishersci.ie]
• 4. elan-chemical.com [elan-chemical.com]
• 5. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. chemicalbull.com [chemicalbull.com]
• 8. ethyl phenyl acetate, 101-97-3 [thegoodscentscompany.com]
• 9. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]
• 10. oxfordlabchem.com [oxfordlabchem.com]
• 11. vigon.com [vigon.com]
• 12. cdhfinechemical.com [cdhfinechemical.com]

A Comprehensive Technical Guide to the Solubility of Ethyl Phenylacetate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics of ethyl phenylacetate (B1230308) in a variety of common organic solvents. Understanding the solubility of this versatile ester is critical for its application in pharmaceutical formulations, fragrance compositions, and as a specialty solvent. This document presents available solubility data, outlines a detailed experimental protocol for solubility determination, and provides a visual workflow to guide laboratory practice.

Quantitative Solubility Data

The solubility of a compound is a fundamental physicochemical property that dictates its behavior in solution and is crucial for a wide range of applications, from reaction chemistry to formulation development. Below is a summary of the available quantitative and qualitative solubility data for ethyl phenylacetate in various organic solvents.

Solvent	Chemical Class	Solubility	Temperature (°C)	Source
Ethanol	Alcohol	Very Soluble	Not Specified	[1]
Miscible	Not Specified	[2]
Ethyl Ether	Ether	Very Soluble	Not Specified	[1]
Miscible	Not Specified	[2]
Chloroform	Halogenated	Slightly Soluble	Not Specified	[3][4]
Ethyl Acetate	Ester	Slightly Soluble	Not Specified	[3][4]
Fixed Oils	Lipid	Soluble	Not Specified	[1]
Propylene Glycol	Diol	Insoluble	Not Specified	[1]
Glycerin	Polyol	Insoluble	Not Specified	[1]
Water	Inorganic	1,478 mg/L	25	[1]

It is important to note that "very soluble" and "miscible" indicate a high degree of solubility, where the solute and solvent form a homogeneous solution at most concentrations. "Slightly soluble" suggests a lower, but still measurable, degree of solubility. For many organic solvent systems, ethyl phenylacetate is expected to be freely miscible based on the principle of "like dissolves like," given its ester functional group and aromatic character. However, precise quantitative data across a broader range of solvents remains an area for further experimental investigation.

Experimental Protocol for Determining Solubility

A reliable and standardized method for determining the solubility of a liquid solute, such as ethyl phenylacetate, in an organic solvent is the isothermal shake-flask method. This classical technique is widely recognized for its accuracy and reproducibility.

Objective: To determine the equilibrium solubility of ethyl phenylacetate in a selected organic solvent at a specific temperature.

Materials:

• Ethyl phenylacetate (high purity)

• Selected organic solvent (analytical grade)

• Glass vials or flasks with airtight seals (e.g., screw caps (B75204) with PTFE liners)

• Thermostatically controlled shaker or incubator

• Analytical balance

• Volumetric flasks and pipettes

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of ethyl phenylacetate to a known volume of the selected organic solvent in a series of glass vials. The excess solute is crucial to ensure that equilibrium saturation is achieved.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a predetermined period (typically 24 to 72 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined empirically by sampling at different time points until the concentration of the solute in the solvent remains constant.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the constant temperature for a sufficient period (e.g., 12-24 hours) to allow the undissolved ethyl phenylacetate to separate, typically by sedimentation.

• Sample Withdrawal and Preparation:

  • Carefully withdraw an aliquot of the clear, saturated supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to remove any undissolved micro-droplets.

  • Dilute the filtered sample to a known volume with the same organic solvent.

• Quantitative Analysis:

  • Analyze the diluted samples using a calibrated GC or HPLC method to determine the concentration of ethyl phenylacetate.

  • Prepare a series of standard solutions of ethyl phenylacetate in the same solvent to create a calibration curve.

  • From the calibration curve, determine the concentration of ethyl phenylacetate in the saturated solution.

• Data Reporting:

  • Express the solubility in appropriate units, such as grams per 100 mL of solvent ( g/100 mL) or moles per liter (mol/L).

  • Report the temperature at which the solubility was determined.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of ethyl phenylacetate.

Caption: Experimental workflow for determining the solubility of ethyl phenylacetate.

References

• 1. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. labsolu.ca [labsolu.ca]
• 3. Ethyl phenylacetate CAS#: 101-97-3 [m.chemicalbook.com]
• 4. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]

An In-depth Technical Guide to the Physical Properties of Ethyl Phenylacetate

This guide provides a comprehensive overview of the boiling and melting points of ethyl phenylacetate (B1230308) (CAS No. 101-97-3), a key compound in fragrance, flavor, and pharmaceutical research. It includes detailed experimental protocols for determining these physical constants, aimed at researchers, scientists, and professionals in drug development.

Core Physical Properties

Ethyl phenylacetate is a colorless to pale yellowish liquid known for its pleasant, honey-like aroma.[1] Its fundamental physical properties, the melting and boiling points, are critical for its identification, purification, and application in various scientific contexts.

The boiling and melting points of ethyl phenylacetate have been determined and reported across various chemical literature and databases. A summary of these values is presented below for easy comparison. The slight variations can be attributed to differences in experimental conditions and sample purity.

Physical Property	Reported Value (°C)	Pressure (mm Hg)	Source(s)
Boiling Point	229	760	[1][2][3][4]
228	760	[5]
227 - 229	760	[6][7]
226	760	[8]
223 - 225	Not Specified	[9]
Melting Point	-29.4	Not Applicable	[2][5]
-29	Not Applicable	[3][8][9]

Experimental Protocols for Determination

Accurate determination of boiling and melting points is fundamental for compound characterization and purity assessment. The following sections detail standard laboratory methodologies for these measurements.

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.[10] The capillary method is a common and reliable technique for determining the boiling point of a small quantity of liquid.

Materials:

• Thiele tube or melting point apparatus with an aluminum block

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heat source (e.g., Bunsen burner or heating mantle)

• Sample of ethyl phenylacetate

• Heating bath fluid (e.g., paraffin (B1166041) oil) if using a Thiele tube

Procedure:

• Sample Preparation: Place a small amount (a few milliliters) of ethyl phenylacetate into the small test tube.[11][12]

• Capillary Insertion: Take a capillary tube that is sealed at one end and place it into the test tube with the open end submerged in the liquid and the sealed end pointing upwards.[11][13]

• Apparatus Setup: Attach the test tube to a thermometer, ensuring the bulb of the thermometer and the sample are at the same level.

• Heating: Begin to heat the apparatus slowly and uniformly.[11] If using a Thiele tube, the shape of the tube helps circulate the oil for even heating. If using an aluminum block, the block provides uniform heat distribution.

• Observation: As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the open end of the capillary tube.[11]

• Recording Temperature: Note the temperature at which this rapid stream of bubbles begins. This is the boiling point of the liquid. For accuracy, the determination should be repeated to obtain consistent values.

References

• 1. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. Ethyl phenylacetate CAS#: 101-97-3 [m.chemicalbook.com]
• 4. 苯乙酸乙酯 ≥98%, FCC, FG | Sigma-Aldrich [sigmaaldrich.com]
• 5. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemimpex.com [chemimpex.com]
• 7. chemimpex.com [chemimpex.com]
• 8. chemsynthesis.com [chemsynthesis.com]
• 9. store.p212121.com [store.p212121.com]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 12. cdn.juniata.edu [cdn.juniata.edu]
• 13. byjus.com [byjus.com]

Odor profile and sensory characteristics of Ethyl phenylacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl phenylacetate (B1230308) (CAS 101-97-3) is an aromatic ester recognized for its potent and multifaceted sensory characteristics.[1][2][3][4][5][6][7][8][9][10][11][12] It is a key component in the fragrance and flavor industries, valued for its ability to impart sweet, floral, and honey-like notes.[1][2][3][4][5][6][7][8][9][10][11][12] This technical guide provides an in-depth overview of the odor and sensory characteristics of ethyl phenylacetate, including its odor profile, taste profile, and sensory thresholds. Detailed experimental protocols for sensory analysis and an overview of the relevant biochemical signaling pathways are also presented to provide a comprehensive resource for researchers and professionals in the field.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of ethyl phenylacetate is essential for its application in sensory science and product formulation.

Property	Value
Molecular Formula	C₁₀H₁₂O₂
Molecular Weight	164.20 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Sweet, floral, honey, rose
Boiling Point	227-229 °C
Density	~1.03 g/mL at 25°C
Solubility	Insoluble in water; soluble in ethanol (B145695) and oils

Sensory Characteristics

Odor Profile

Ethyl phenylacetate possesses a strong and diffusive aroma characterized primarily by sweet, floral, and honey-like notes.[1][11] Its complex scent profile also includes nuances of rose, jasmine, cocoa, and balsamic undertones.[1][10] The perceived odor can be influenced by its concentration. At low concentrations, it imparts a pleasant honey and subtle floral sweetness, while at higher concentrations, its waxy and animalic facets may become more pronounced.[1]

A detailed breakdown of its odor profile is presented below:

Odor Descriptor	Prevalence/Note
Sweet	Dominant characteristic
Floral	Strong, with specific notes of rose and jasmine
Honey	A primary and defining scent attribute
Fruity	Described with apple and apricot nuances
Balsamic	Adds warmth and richness
Cocoa	Subtle, chocolate-like undertones
Waxy	Can be perceived at higher concentrations
Animalic	A subtle note that can emerge at higher concentrations

Flavor Profile

The flavor profile of ethyl phenylacetate is consistent with its aroma, predominantly characterized as sweet with honey-like and fruity notes.[13] When evaluated in a solution at 10 ppm, its taste is described as sweet, fruity, honey, cocoa, apple, and woody.[13]

Sensory Thresholds

Sensory thresholds are critical metrics for understanding the potency of an aroma or flavor compound.

Threshold Type	Medium	Value
Odor Detection Threshold	Air	650 ppb
Sensory Threshold	Wine	~73 µg/L[9][14]
Taste Threshold	Aqueous Solution	10 ppm
Consumer Rejection Threshold	Red Wine	140-160 µg/L[15]

Experimental Protocols

Determination of Odor Detection Threshold

The odor detection threshold of ethyl phenylacetate can be determined using a standardized methodology such as ASTM E679, "Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits".[1][2][16][17][18]

Objective: To determine the lowest concentration of ethyl phenylacetate vapor in the air that can be reliably detected by a sensory panel.

Materials:

• Ethyl phenylacetate (high purity)

• Odor-free air source

• Dynamic olfactometer

• A panel of at least 8-10 trained sensory assessors

Procedure:

• Panelist Selection and Training: Assessors are screened for their olfactory acuity and trained in the methodology of sensory analysis, including the recognition of different odorants and the use of intensity scales.[7][9][19]

• Sample Preparation: A series of ascending concentrations of ethyl phenylacetate in odor-free air is prepared using a dynamic olfactometer. The concentration steps are typically in a geometric progression (e.g., a factor of 2 or 3).

• Presentation: A three-alternative forced-choice (3-AFC) method is employed.[13] For each concentration level, three samples are presented to the panelist: one containing the ethyl phenylacetate vapor and two blanks (odor-free air). The order of presentation is randomized.

• Evaluation: Panelists are instructed to sniff each sample and identify the one that is different from the other two.

• Data Analysis: The individual threshold is determined as the geometric mean of the last concentration not correctly identified and the first concentration that is correctly identified. The group threshold is then calculated as the geometric mean of the individual thresholds.

Odor Threshold Determination Workflow

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique used to identify the specific volatile compounds in a complex mixture that contribute to its overall aroma.[13]

Objective: To separate and identify the odor-active compounds in a sample containing ethyl phenylacetate.

Apparatus:

• Gas chromatograph (GC) with a flame ionization detector (FID) and an olfactometry port.

• Capillary column suitable for aroma analysis (e.g., DB-5, Carbowax).

• Trained sensory assessors.

Procedure:

• Sample Injection: A sample containing ethyl phenylacetate is injected into the GC.

• Separation: The volatile compounds are separated based on their boiling points and polarity as they pass through the capillary column.

• Detection: The column effluent is split between the FID and the olfactometry port. The FID provides a chromatogram showing the chemical composition, while the human assessor at the olfactometry port detects and describes the odor of the eluting compounds.

• Data Collection: The assessor records the retention time and a descriptor for each perceived odor.

• Analysis: The olfactometry data is correlated with the FID chromatogram to identify the chemical compound responsible for each odor.

Olfactory Signaling Pathway

The perception of ethyl phenylacetate, like other odorants, is initiated by its interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium.[20] These receptors are G-protein coupled receptors (GPCRs).[20] While the specific OR that binds to ethyl phenylacetate has not yet been definitively identified, the general signaling cascade is well-established.

• Binding: Ethyl phenylacetate binds to a specific OR.

• G-Protein Activation: This binding event causes a conformational change in the OR, which in turn activates the associated G-protein, Gαolf.[21]

• Second Messenger Production: Gαolf activates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[21]

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated ion channels.[21]

• Depolarization and Action Potential: The influx of cations (Na⁺ and Ca²⁺) through the open channels depolarizes the neuron, generating an action potential that is transmitted to the olfactory bulb in the brain for processing.

General Olfactory Signaling Pathway

Conclusion

Ethyl phenylacetate is a significant aroma compound with a well-defined and potent sensory profile. Its characteristic sweet, floral, and honey-like notes make it a valuable ingredient in numerous applications. Understanding its sensory thresholds and the methodologies for their determination is crucial for its effective use. While the general mechanism of olfactory perception is understood, the specific olfactory receptor for ethyl phenylacetate remains an area for future research. This guide provides a comprehensive technical overview to support further investigation and application of this important aromatic ester.

References

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. fivesenses.com [fivesenses.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Rapid Deorphanization of Human Olfactory Receptors in Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. e3sensory.eu [e3sensory.eu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ISO 8586:2023—Selection And Training Of Sensory Assessors - The ANSI Blog [blog.ansi.org]
• 10. Ethyl phenylacetate natural, 98 , FG 101-97-3 [sigmaaldrich.com]
• 11. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 12. ethyl phenyl acetate, 101-97-3 [thegoodscentscompany.com]
• 13. standards.iteh.ai [standards.iteh.ai]
• 14. diverdi.colostate.edu [diverdi.colostate.edu]
• 15. tandfonline.com [tandfonline.com]
• 16. ASTM Standard - Scentroid [scentroid.com]
• 17. standards.iteh.ai [standards.iteh.ai]
• 18. store.astm.org [store.astm.org]
• 19. fivesenses.com [fivesenses.com]
• 20. Deorphanization and characterization of human olfactory receptors in heterologous cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Ectopic Odorant Receptor Responding to Flavor Compounds: Versatile Roles in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

Environmental Fate and Biodegradability of Ethyl Phenylacetate: A Technical Guide

Executive Summary: Ethyl phenylacetate (B1230308) is a widely used fragrance and flavoring agent characterized by its ready biodegradability and high mobility in soil. Its environmental persistence is low due to a combination of biotic and abiotic degradation processes. The primary degradation pathway involves the initial hydrolysis to phenylacetic acid and ethanol, followed by a well-documented aerobic bacterial pathway that converts phenylacetic acid into central metabolites like succinyl-CoA and acetyl-CoA. With a low potential for bioaccumulation, ethyl phenylacetate is considered to have a favorable environmental profile when released into a biologically active environment.

Introduction

Ethyl phenylacetate (CAS 101-97-3) is an ester of phenylacetic acid and ethanol, known for its strong, sweet, honey-like floral odor.[1][2] It is a key component in the fragrance and flavor industries, used in perfumes, cosmetics, and a variety of food products.[2][3] It also sees application as a greener, less toxic solvent in chemical synthesis.[1][4] Given its widespread use, understanding its behavior, persistence, and ultimate fate in the environment is critical for assessing its ecological impact. This technical guide provides a comprehensive overview of the environmental fate and biodegradability of ethyl phenylacetate, intended for researchers, environmental scientists, and professionals in the chemical and drug development industries.

Physicochemical Properties

The environmental distribution and behavior of a chemical are largely dictated by its physicochemical properties. Key properties for ethyl phenylacetate are summarized in Table 1. Its moderate water solubility and Log P value, combined with its vapor pressure, indicate that it can partition between water, soil, and air compartments.

Property	Value	Source
Molecular Formula	C₁₀H₁₂O₂	[3]
Molecular Weight	164.20 g/mol	[2][5]
Physical State	Clear, colorless liquid	[3][5]
Melting Point	-29 °C	[6][7]
Boiling Point	226 - 229 °C	[3][6][7]
Vapor Pressure	0.06 mmHg (6.24 x 10⁻² mm Hg) at 25 °C	[5][7]
Water Solubility	1,478 mg/L at 25 °C	[5]
Log P (Octanol-Water Partition Coefficient)	2.3	[5]

Table 1: Physicochemical Properties of Ethyl Phenylacetate.

Environmental Fate

The following sections detail the abiotic and biotic processes that govern the fate of ethyl phenylacetate in the environment.

Abiotic Degradation

Hydrolysis: As an ester, ethyl phenylacetate can undergo hydrolysis to form phenylacetic acid and ethanol. Under typical environmental conditions (pH 4-9), this process is expected to be slow.[8] However, the rate can be influenced by pH and temperature.[8][9]

Photolysis: Ethyl phenylacetate does not contain chromophores that absorb light at wavelengths greater than 290 nm.[5] Therefore, it is not expected to be susceptible to direct photolysis in water or on soil surfaces.[5] In the atmosphere, vapor-phase ethyl phenylacetate is predicted to be degraded by reacting with photochemically-produced hydroxyl radicals, with an estimated half-life of 6.2 days.[5]

Biotic Degradation (Biodegradability)

Biodegradation is a major degradation pathway for ethyl phenylacetate.[5] In a standard "Closed Bottle Test" (OECD 301D), it achieved 78% degradation in 28 days, which classifies it as "readily biodegradable".[5][10] This indicates that it can be rapidly and ultimately broken down by microorganisms in environmental systems like wastewater treatment plants.[10]

Environmental Distribution

The overall environmental fate is a combination of its distribution and degradation processes.

Figure 1. Conceptual workflow of the environmental fate of ethyl phenylacetate.

Volatilization: With a Henry's Law constant estimated at 1.88 x 10⁻⁵ atm-m³/mol, ethyl phenylacetate is expected to volatilize from water surfaces.[5] Its vapor pressure also suggests it may volatilize from dry soil surfaces.[5]

Soil Mobility and Adsorption: Experimentally determined soil organic carbon-water (B12546825) partitioning coefficient (Koc) values for ethyl phenylacetate have been reported as 78, 110, and 129.[5] According to standard classification schemes, these values indicate that ethyl phenylacetate is expected to have high mobility in soil and a low potential for adsorption to soil particles.[5]

Bioconcentration: The estimated bioconcentration factor (BCF) for ethyl phenylacetate in fish is 15.[5] This low value suggests that the potential for bioconcentration in aquatic organisms is not significant.[5]

Parameter	Value	Interpretation	Source
Henry's Law Constant	1.88 x 10⁻⁵ atm-m³/mol (estimated)	Volatilization from water is expected	[5]
Soil Adsorption Coefficient (Koc)	78, 110, 129 (experimental)	High mobility in soil	[5]
Bioconcentration Factor (BCF)	15 (estimated)	Low potential for bioaccumulation	[5]
Ready Biodegradability	78% degradation in 28 days	Readily biodegradable	[5]
Predicted No-Effect Conc. (PNEC)	0.00818 mg/L (Freshwater)	Ecotoxicity reference value	[11]
Predicted No-Effect Conc. (PNEC)	0.179 mg/kg (Sediment)	Ecotoxicity reference value	[11]
Predicted No-Effect Conc. (PNEC)	0.031 mg/kg (Soil)	Ecotoxicity reference value	[11]

Table 2: Environmental Fate and Ecotoxicity Parameters for Ethyl Phenylacetate.

Biodegradation Pathway

The complete biodegradation of ethyl phenylacetate is a multi-step process. The initial step is the hydrolysis of the ester bond, followed by the degradation of the resulting phenylacetic acid, which has been extensively studied in bacteria.[12][13]

Initial Hydrolysis

The first step in the biodegradation of ethyl phenylacetate is the enzymatic hydrolysis by esterases, which cleaves the molecule into phenylacetic acid and ethanol. Both of these products are readily metabolized by a wide range of microorganisms.

Aerobic Degradation of Phenylacetate

The aerobic bacterial degradation of phenylacetic acid is a complex, well-elucidated "hybrid" pathway that utilizes coenzyme A (CoA) thioesters, a feature typically associated with anaerobic metabolism.[13][14][15] This pathway is encoded by the paa gene cluster and is found in approximately 16% of sequenced bacteria, including common species like E. coli and Pseudomonas putida.[12][14][16]

The key steps are:

• Activation: Phenylacetic acid is activated to phenylacetyl-CoA by the enzyme phenylacetate-CoA ligase (PaaK), an ATP-dependent reaction.[16][17][18][19][20]

• Ring Epoxidation: A multicomponent oxygenase complex (PaaABCDE) catalyzes the epoxidation of the aromatic ring to form ring-1,2-epoxyphenylacetyl-CoA.[14][21]

• Isomerization & Ring Opening: The epoxide is isomerized to an oxepin (B1234782) intermediate by PaaG, which is then hydrolyzed and opened by the bifunctional enzyme PaaZ.[14][21]

• β-Oxidation-like Cascade: The resulting aliphatic chain undergoes a series of reactions analogous to fatty acid β-oxidation, catalyzed by enzymes PaaF, PaaH, and PaaJ.[21]

• Thiolytic Cleavage: The final step, catalyzed by β-ketoadipyl-CoA thiolase (PaaE), is the thiolytic cleavage of 3-oxoadipyl-CoA to yield succinyl-CoA and acetyl-CoA, which enter the central metabolic TCA cycle.[15]

Figure 2. Aerobic bacterial degradation pathway of ethyl phenylacetate to central metabolites.

Key Experimental Methodologies

The assessment of a chemical's environmental fate relies on standardized testing protocols. The key methodologies relevant to ethyl phenylacetate are outlined below.

Ready Biodegradability - Closed Bottle Test (OECD 301D)

This test evaluates the potential for a chemical to be rapidly and completely biodegraded by aerobic microorganisms.[10][22]

• Principle: A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms (e.g., from sewage treatment plant effluent) and kept in a completely filled, sealed bottle in the dark at a constant temperature.[23][24]

• Methodology: The degradation of the substance is followed by measuring the consumption of dissolved oxygen over a 28-day period.[10][23] The amount of oxygen consumed is compared to the theoretical oxygen demand (ThOD) to calculate the percentage of biodegradation.[10]

• Pass Criteria: A substance is considered "readily biodegradable" if it reaches >60% biodegradation within the 28-day test period and within a "10-day window" after the degradation has started (i.e., passed 10%).[23]

Figure 3. Simplified workflow for the OECD 301D Closed Bottle Test.

Soil Sorption Coefficient (Koc) - HPLC Method (OECD 121)

This screening method estimates the adsorption coefficient (Koc) using High-Performance Liquid Chromatography (HPLC).[25][26]

• Principle: The method is based on the correlation between a chemical's retention time on an HPLC column and its soil organic carbon-water partition coefficient.[25][27]

• Methodology: The test substance and a set of reference substances with known Koc values are injected onto an HPLC column with a specific stationary phase (e.g., cyanopropyl).[26][28] The retention time of the test substance is measured and used to calculate its log Koc by interpolation from a calibration curve generated by the reference substances.[27]

Hydrolysis as a Function of pH (OECD 111)

This test determines the rate of abiotic hydrolysis of chemicals in aqueous solutions at environmentally relevant pH values.[8][9]

• Principle: The test measures the degradation of a substance in sterile aqueous buffer solutions at different pH levels (typically 4, 7, and 9) and temperatures, in the absence of microorganisms.[9][29]

• Methodology: A preliminary test is often run at an elevated temperature (e.g., 50°C) for 5 days to quickly determine if hydrolysis is significant.[9][30] If hydrolysis occurs, a main study is conducted at various temperatures to determine the hydrolysis rate constants and half-lives. The concentration of the test substance and any major hydrolysis products are monitored over time using appropriate analytical methods.[29][30]

Conclusion

Ethyl phenylacetate demonstrates an environmental profile characterized by low persistence, high mobility, and a low potential for bioaccumulation. Its classification as "readily biodegradable" is supported by standardized testing and the existence of a well-understood microbial degradation pathway for its primary metabolite, phenylacetic acid. While its high mobility in soil suggests a potential for leaching, this is mitigated by its rapid removal through biodegradation, making it unlikely to persist or accumulate in the environment.

References

• 1. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]
• 2. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 3. chemimpex.com [chemimpex.com]
• 4. nbinno.com [nbinno.com]
• 5. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ethyl phenylacetate CAS#: 101-97-3 [m.chemicalbook.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. catalog.labcorp.com [catalog.labcorp.com]
• 9. oecd.org [oecd.org]
• 10. OECD 301D: Closed Bottle Ready Biodegradability Test - Aropha [aropha.com]
• 11. fishersci.ie [fishersci.ie]
• 12. Phenylacetate Degradation Pathway [eawag-bbd.ethz.ch]
• 13. researchgate.net [researchgate.net]
• 14. pnas.org [pnas.org]
• 15. Characterization of the last step of the aerobic phenylacetic acid degradation pathway. | Semantic Scholar [semanticscholar.org]
• 16. Frontiers | Progress in structural and functional study of the bacterial phenylacetic acid catabolic pathway, its role in pathogenicity and antibiotic resistance [frontiersin.org]
• 17. Biochemical and molecular characterization of phenylacetate-coenzyme A ligase, an enzyme catalyzing the first step in aerobic metabolism of phenylacetic acid in Azoarcus evansii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Phenylacetate—CoA ligase - Wikipedia [en.wikipedia.org]
• 19. Phenylacetate metabolism in thermophiles: characterization of phenylacetate-CoA ligase, the initial enzyme of the hybrid pathway in Thermus thermophilus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. journals.asm.org [journals.asm.org]
• 21. Structural Organization of Enzymes of the Phenylacetate Catabolic Hybrid Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 22. OECD 301D - Biodegradation Closed Bottle Test - Situ Biosciences [situbiosciences.com]
• 23. downloads.regulations.gov [downloads.regulations.gov]
• 24. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 25. OECD 121 - Adsorption Coefficient using HPLC - Situ Biosciences [situbiosciences.com]
• 26. oecd.org [oecd.org]
• 27. Estimation of the absorption coefficient on soil and sewage sludge according to OECD 121 - Analytice [analytice.com]
• 28. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 29. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
• 30. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]

A Comprehensive Technical Guide to the Thermochemical Data of Ethyl Phenylacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl phenylacetate (B1230308) (C₁₀H₁₂O₂) is a significant organic compound widely utilized in the fragrance, flavor, and pharmaceutical industries. A thorough understanding of its thermochemical properties is paramount for process design, safety analysis, and the development of novel applications. This technical guide provides a comprehensive overview of the available thermochemical data for ethyl phenylacetate, detailed experimental protocols for its determination, and computational methodologies for its prediction.

Core Thermochemical and Physical Properties

Table 1: Physical Properties of Ethyl Phenylacetate

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₂O₂	[1]
Molecular Weight	164.20 g/mol	[1]
Melting Point	-29.4 °C	[1]
Boiling Point	229 °C (at 101.325 kPa)	[2][3]
Density	1.03 g/mL (at 25 °C)	[3]
Vapor Pressure	22.7 Pa (at 20 °C)	[3]
Enthalpy of Vaporization (ΔvapH)	46.13 kJ/mol

Table 2: Key Thermochemical Data for Ethyl Phenylacetate

Property	Value	Method
Standard Enthalpy of Formation (liquid, 298.15 K)	Data not available	See Section 3.1 for experimental protocol
Standard Molar Entropy (liquid, 298.15 K)	Data not available	See Section 4 for discussion on determination
Heat Capacity, Cp (liquid)	Data not available	See Section 3.2 for experimental protocol

Experimental Determination of Thermochemical Properties

Precise experimental measurements are the cornerstone of accurate thermochemical data. The following sections detail the standard methodologies for determining the key thermochemical properties of liquid organic compounds like ethyl phenylacetate.

Standard Enthalpy of Formation via Combustion Calorimetry

The standard enthalpy of formation (ΔfH°) of an organic compound is typically determined indirectly from its experimentally measured enthalpy of combustion (ΔcH°) using a bomb calorimeter.

Experimental Protocol:

• Sample Preparation: A precisely weighed sample of high-purity ethyl phenylacetate is placed in a crucible within a constant-volume bomb calorimeter. A known mass of a combustion aid, such as benzoic acid, may be used to ensure complete combustion.

• Bomb Assembly and Pressurization: The crucible is placed in the bomb, and a fuse wire is connected to ignition electrodes, with its end in contact with the sample. The bomb is then sealed and pressurized with an excess of pure oxygen (typically to 30 atm).

• Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the calorimeter's insulated container. The initial temperature of the water is recorded with high precision.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water is monitored and recorded at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis: The heat capacity of the calorimeter system (Ccal) is determined by calibrating with a standard substance of known enthalpy of combustion, such as benzoic acid. The heat released by the combustion of the ethyl phenylacetate sample (qcomb) is calculated from the observed temperature rise (ΔT) and the heat capacity of the calorimeter.

• Corrections: Corrections are applied for the heat of combustion of the fuse wire and any auxiliary substances, as well as for the formation of nitric acid from residual nitrogen in the bomb.

• Calculation of Enthalpy of Combustion: The standard enthalpy of combustion at constant volume (ΔcU°) is calculated from the corrected heat release and the molar mass of ethyl phenylacetate. This is then converted to the standard enthalpy of combustion at constant pressure (ΔcH°) using the relationship ΔH = ΔU + Δ(pV).

• Calculation of Enthalpy of Formation: The standard enthalpy of formation of ethyl phenylacetate is calculated from its standard enthalpy of combustion using Hess's Law, incorporating the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Heat Capacity Determination using Differential Scanning Calorimetry (DSC)

The specific heat capacity (Cp) of liquid ethyl phenylacetate as a function of temperature can be accurately determined using Differential Scanning Calorimetry (DSC), following a standardized method such as ASTM E1269.[4]

Experimental Protocol (ASTM E1269): [4]

• Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: A small, accurately weighed sample of ethyl phenylacetate (typically 5-10 mg) is hermetically sealed in an aluminum DSC pan. An empty, sealed aluminum pan is used as a reference.

• Baseline Determination: A baseline scan is performed with empty sample and reference pans to account for any instrumental asymmetry.

• Reference Material Scan: A scan is performed with a sapphire standard (a material with a well-characterized heat capacity) to determine the heat flow response of the instrument.

• Sample Scan: The ethyl phenylacetate sample is subjected to a controlled temperature program, typically a linear heating rate (e.g., 10-20 °C/min) over the desired temperature range. The heat flow to the sample relative to the reference is recorded.

• Data Analysis: The heat capacity of the ethyl phenylacetate sample is calculated by comparing its heat flow curve to that of the sapphire standard and the baseline, taking into account the masses of the sample and the standard. This provides the specific heat capacity as a function of temperature.

Computational Thermochemistry

In the absence of experimental data, computational quantum chemistry methods provide a powerful tool for predicting the thermochemical properties of molecules.

High-Accuracy Composite Methods (e.g., G3MP2)

Gaussian-n (Gn) theories, such as G3MP2, are composite methods that approximate a high-level, computationally expensive calculation by a series of lower-level calculations. These methods are known to provide accurate predictions of enthalpies of formation for a wide range of organic molecules. The G3MP2 method involves geometry optimization and frequency calculations at the B3LYP/6-31G(d) level, followed by a series of single-point energy calculations at higher levels of theory with larger basis sets. The final energy is a weighted sum of these individual calculations, designed to cancel out errors and approximate a highly accurate result.

Density Functional Theory (DFT)

Density Functional Theory (DFT) offers a good balance between computational cost and accuracy for determining the thermochemical properties of medium-sized organic molecules like ethyl phenylacetate. The B3LYP functional combined with a Pople-style basis set, such as 6-31G*, is a widely used and well-validated combination for such calculations.[5][6][7] DFT calculations can be used to determine optimized molecular geometries, vibrational frequencies (which are used to calculate thermal corrections to the enthalpy and entropy), and electronic energies. From these, the standard enthalpy of formation and standard molar entropy can be derived.

Workflow for Thermochemical Data Determination

The logical flow for obtaining comprehensive thermochemical data for ethyl phenylacetate involves a combination of experimental and computational approaches.

Caption: Workflow for obtaining thermochemical data for ethyl phenylacetate.

Conclusion

This technical guide has summarized the available physical properties of ethyl phenylacetate and outlined the standard experimental and computational methodologies for determining its key thermochemical data. While a complete set of experimentally validated thermochemical parameters is not currently available in the public domain, the protocols and computational approaches described herein provide a clear pathway for researchers and industry professionals to obtain this critical information. The continued pursuit of accurate thermochemical data for compounds like ethyl phenylacetate is essential for advancing chemical process technology and ensuring safe and efficient industrial applications.

References

• 1. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]
• 3. Ethyl phenylacetate CAS#: 101-97-3 [m.chemicalbook.com]
• 4. infinitalab.com [infinitalab.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Historical Synthesis and Utilization of Ethyl Phenylacetate

This technical guide provides a comprehensive overview of the historical background of ethyl phenylacetate (B1230308), detailing its synthesis and early applications. The content is tailored for researchers, scientists, and professionals in drug development and related fields, offering detailed experimental protocols, structured data, and visual diagrams to elucidate the compound's journey from its initial synthesis to its establishment as a key industrial chemical.

Introduction: The Advent of a Synthetic Aroma

Ethyl phenylacetate (C₁₀H₁₂O₂) emerged in the late 19th and early 20th centuries, a period marked by significant advancements in synthetic organic chemistry.[1][2] Its history is closely tied to the burgeoning fragrance and flavor industries, which were transitioning from a near-total reliance on natural extracts to the incorporation of novel synthetic compounds.[1] Possessing an intensely sweet, floral, and honey-like aroma, ethyl phenylacetate offered a cost-effective and consistent alternative to natural extracts, some of which contain the ester in trace amounts, such as jasmine, hyacinth, and various fruits.[1][2][3] Phenylacetic acid, its precursor, was already recognized for its powerful honey-like scent, making its ethyl ester a prime candidate for development.[1]

Historical Synthesis Methods

The earliest and most enduring methods for producing ethyl phenylacetate were rooted in fundamental organic reactions. Two primary routes became prevalent for both laboratory and industrial-scale production.

2.1. Fischer Esterification of Phenylacetic Acid

The most direct and classic method for synthesizing ethyl phenylacetate is the Fischer esterification of phenylacetic acid with ethanol (B145695).[2][3] This acid-catalyzed reaction, first described in the 19th century, remains a cornerstone of ester synthesis.[3] Strong acids like sulfuric acid or hydrochloric acid are typically used as catalysts to protonate the carbonyl group of the carboxylic acid, thereby activating it for nucleophilic attack by ethanol.

2.2. Synthesis from Benzyl (B1604629) Cyanide

An alternative and highly convenient laboratory method involves the reaction of benzyl cyanide (phenylacetonitrile) with ethanol in the presence of a strong acid, such as sulfuric acid.[4][5] This process, which involves the hydrolysis of the nitrile to a carboxylic acid followed by in-situ esterification, provided an efficient route to the final product.[4]

Experimental Protocols

The following sections provide detailed methodologies for the key historical synthesis routes.

3.1. Protocol 1: Fischer Esterification of Phenylacetic Acid with Ethanol

This protocol is based on the principles of the Fischer esterification reaction, a common method cited for industrial production.[2][3]

Materials:

• Phenylacetic acid

• Absolute ethanol

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

• In a round-bottom flask, combine 1 mole of phenylacetic acid with 3-4 moles of absolute ethanol.

• While stirring and cooling the flask in an ice bath, slowly add a catalytic amount of concentrated sulfuric acid (approximately 0.1-0.2 moles).

• Fit the flask with a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction progress can be monitored using thin-layer chromatography (TLC).

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Wash the mixture sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted phenylacetic acid), and finally with brine.

• Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude ethyl phenylacetate by distillation under reduced pressure. Collect the fraction boiling at the appropriate temperature.

3.2. Protocol 2: Synthesis from Benzyl Cyanide

This protocol is adapted from the procedure published in Organic Syntheses, a highly reliable source for classic organic preparations.[4]

Materials:

• Benzyl cyanide (phenylacetonitrile)

• 95% Ethanol

• Concentrated sulfuric acid (H₂SO₄)

• 10% Sodium carbonate (Na₂CO₃) solution

• Water

• 3-liter round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

• In a 3-liter round-bottom flask equipped with an efficient reflux condenser, mix 750 g (918 cc) of 95% ethanol, 750 g (408 cc) of concentrated sulfuric acid, and 450 g (3.85 moles) of benzyl cyanide.

• Heat the mixture, which will separate into two layers, to boiling over a low flame for six to seven hours.

• After the reflux period, cool the mixture and pour it into 2 liters of water.

• Separate the upper layer, which contains the crude ethyl phenylacetate.

• Wash this organic layer with a small amount of 10% sodium carbonate solution to remove any traces of phenylacetic acid that may have formed.

• Purify the product by distillation under reduced pressure. A small amount of water will distill first, followed by the pure product.

• Collect the fraction boiling at 132–138°C at 32 mm Hg or 120–125°C at 17–18 mm Hg. The expected yield is between 525–550 g (83–87% of the theoretical amount).[4]

Data Presentation

Table 1: Physical and Chemical Properties of Ethyl Phenylacetate

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₂O₂	[1][6]
Molecular Weight	164.20 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[2][3]
Odor	Sweet, floral, honey-like	[3][7]
Boiling Point	224.8 °C at 760 mmHg	[3]
Density	1.034 g/cm³	[3]
Flash Point	98.2 °C	[3]
Solubility	Insoluble in water; miscible with ethanol, ether	[3][6]
FEMA Number	2452 (Generally Recognized As Safe)	[1]

Table 2: Summary of the Benzyl Cyanide Synthesis Protocol

Parameter	Details	Reference
Reactants	Benzyl cyanide, 95% Ethanol, Sulfuric acid	[4]
Molar Ratio (approx.)	1 (Cyanide) : 4 (Ethanol) : 2 (Acid)	[4]
Reaction Time	6-7 hours	[4]
Reaction Temperature	Boiling point of the mixture	[4]
Purification	Water wash, Na₂CO₃ wash, Vacuum distillation	[4]
Boiling Point (Vac.)	132–138°C / 32 mm Hg	[4]
Yield	83–87%	[4]

Historical Applications

From its inception, the primary applications of ethyl phenylacetate have been in the fragrance and flavor industries, where its unique sensory profile is highly valued.

• Fragrance Industry : Ethyl phenylacetate became a vital component in perfumery for creating floral and sweet compositions.[1][8] Its powerful honey-floral character was particularly useful in building accords for jasmine, rose, lily of the valley, and orange blossom scents.[1] It was also employed to add depth and richness to oriental-style perfumes.[1][9]

• Flavor Industry : The recognition of ethyl phenylacetate as a key aroma compound in natural products like honey and various fruits led to its adoption as a food flavoring agent.[1][10] It was designated as FEMA GRAS #2452, affirming its safety for consumption.[1] It has been used to impart honey, peach, apricot, and other sweet, fruity notes to a wide range of products including baked goods, beverages, and confectionery.[1][11]

• Chemical Intermediate : Beyond its direct use for its aroma, ethyl phenylacetate also served as a valuable intermediate in further organic syntheses, particularly for producing substituted phenylacetic acid derivatives for pharmaceuticals and agrochemicals.[3][12]

Mandatory Visualizations

Caption: Fischer Esterification Synthesis of Ethyl Phenylacetate.

Caption: Synthesis of Ethyl Phenylacetate from Benzyl Cyanide.

Caption: Logical Flow of Ethyl Phenylacetate's Historical Uses.

References

• 1. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. Page loading... [wap.guidechem.com]
• 3. guidechem.com [guidechem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]
• 6. scent.vn [scent.vn]
• 7. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]
• 8. guidechem.com [guidechem.com]
• 9. Ethyl Phenylacetate Manufacturer & Suppliers |ELAROMA-PAC - Elchemy [elchemy.com]
• 10. perfumerflavorist.com [perfumerflavorist.com]
• 11. chemimpex.com [chemimpex.com]
• 12. nbinno.com [nbinno.com]

Quantum Chemical Blueprint of Ethyl Phenylacetate: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the quantum chemical properties of ethyl phenylacetate (B1230308), a significant molecule in fragrance, flavor, and pharmaceutical research. This document is intended for researchers, scientists, and professionals in drug development seeking a deeper understanding of the molecular structure, reactivity, and electronic characteristics of this compound through computational chemistry.

Introduction to Ethyl Phenylacetate

Ethyl phenylacetate (C₁₀H₁₂O₂) is an ester known for its pleasant, honey-like aroma. Beyond its use in perfumery and as a food additive, its derivatives are of interest in medicinal chemistry. Understanding its fundamental quantum chemical properties is crucial for predicting its reactivity, metabolic fate, and potential interactions with biological targets. This guide explores these properties through the lens of Density Functional Theory (DFT), a powerful computational method for investigating the electronic structure of molecules.

Computational Methodology

Geometry Optimization

The initial step involves optimizing the molecular geometry to find the lowest energy conformation. This is typically achieved using DFT with a functional such as B3LYP (Becke, 3-parameter, Lee–Yang–Parr) and a basis set like 6-311++G(d,p). The "tight" optimization criteria and an "ultrafine" integration grid are often employed to ensure a high-quality result. The absence of imaginary frequencies in the subsequent vibrational analysis confirms that a true energy minimum has been reached.

Vibrational Analysis

Following geometry optimization, a frequency calculation is performed at the same level of theory. This provides the theoretical vibrational frequencies (FT-IR and Raman spectra). The calculated frequencies are often scaled by an empirical factor to better match experimental data due to the harmonic approximation used in the calculations. The Potential Energy Distribution (PED) analysis is then used to assign the calculated vibrational modes to specific molecular motions (e.g., stretching, bending, and torsion).

Electronic Properties

Key electronic properties are derived from the optimized structure. The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are of particular importance. The HOMO-LUMO energy gap is a crucial indicator of the molecule's chemical stability and reactivity. Additionally, the Molecular Electrostatic Potential (MEP) map is generated to visualize the electron density distribution and identify regions susceptible to electrophilic and nucleophilic attack.

Experimental Protocols

Fourier Transform Infrared (FT-IR) Spectroscopy

Experimental FT-IR spectra for ethyl phenylacetate are available in public databases. Typically, the spectrum of a liquid sample is recorded using a capillary cell with a neat sample. The spectrum is scanned over the mid-infrared range (e.g., 4000-400 cm⁻¹) to observe the fundamental vibrational modes.

Fourier Transform Raman (FT-Raman) Spectroscopy

FT-Raman spectra are also recorded to complement the FT-IR data, as some vibrational modes may be more active in Raman than in IR. The spectrum is typically obtained by irradiating a liquid sample with a laser and collecting the scattered light.

Results and Discussion

Electronic Properties and Quantum Chemical Descriptors

A study performing DFT calculations on ethyl phenylacetate has provided valuable insights into its electronic properties and reactivity. The energies of the HOMO and LUMO are used to calculate several important quantum chemical descriptors.[1] These parameters are summarized in the table below.

Parameter	Symbol	Value	Unit
Highest Occupied Molecular Orbital Energy	EHOMO	-0.250	a.u.
Lowest Unoccupied Molecular Orbital Energy	ELUMO	-0.016	a.u.
Energy Gap	ΔE	0.234	a.u.
Chemical Hardness	η	0.117	a.u.
Chemical Softness	σ	8.547	a.u.
Electronegativity	χ	0.133	a.u.
Chemical Potential	µ	-0.133	a.u.
Global Electrophilicity Index	ω	0.076	a.u.

Table 1: Calculated quantum chemical parameters for ethyl phenylacetate.[1]

The relatively large HOMO-LUMO energy gap suggests that ethyl phenylacetate is a chemically stable molecule. The other descriptors provide further information on its reactivity profile. For instance, the electrophilicity index gives an indication of its ability to accept electrons.

Optimized Geometry and Vibrational Analysis

As previously mentioned, a detailed theoretical study providing the optimized geometrical parameters (bond lengths, bond angles, and dihedral angles) and a comprehensive vibrational frequency analysis for ethyl phenylacetate could not be located in the searched literature. Such data is essential for a complete understanding of the molecule's three-dimensional structure and its dynamic behavior.

Visualizations

To aid in the understanding of the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: A generalized workflow for quantum chemical calculations of ethyl phenylacetate.

Caption: Relationship between HOMO/LUMO energies and derived quantum chemical descriptors.

Conclusion

This technical guide has summarized the key aspects of the quantum chemical properties of ethyl phenylacetate based on available information. While a complete theoretical dataset is not publicly available, the provided data on electronic properties and the outlined standard computational methodologies offer a solid foundation for researchers. Further computational studies are encouraged to provide a more detailed picture of the molecular geometry and vibrational dynamics of this important molecule, which would be invaluable for future research in medicinal chemistry and materials science.

References

• 1. researchgate.net [researchgate.net]

The Pharmacological and Biochemical Profile of Ethyl Phenylacetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl phenylacetate (B1230308) is a versatile ester recognized for its characteristic sweet, honey-like aroma, leading to its widespread use in the fragrance and flavor industries. Beyond its organoleptic properties, this compound and its primary metabolite, phenylacetic acid, exhibit a range of biochemical and pharmacological activities. As an ester, ethyl phenylacetate is susceptible to enzymatic hydrolysis by carboxylesterases, a critical biotransformation step that dictates its in vivo activity. This document provides an in-depth technical overview of the biochemical and pharmacological properties of ethyl phenylacetate, detailing its physicochemical characteristics, metabolic fate, and known biological effects. It includes a review of relevant experimental protocols and presents key data in a structured format to support further research and development.

Biochemical and Physicochemical Properties

Ethyl phenylacetate (C₁₀H₁₂O₂) is the ethyl ester of phenylacetic acid. It is a colorless to pale yellow liquid and is largely insoluble in water but soluble in organic solvents like ethanol (B145695) and ether.[1][2] Its stability and low polarity contribute to its utility as a solvent and fragrance component.[3]

Table 1: Physicochemical Properties of Ethyl Phenylacetate

Property	Value	Reference
Chemical Formula	C₁₀H₁₂O₂	[1]
Molecular Weight	164.20 g/mol	[1]
Appearance	Clear, colorless to pale yellow liquid	[2][4]
Odor	Strong, sweet, honey-like, floral	[1][4]
Boiling Point	228-229 °C	[2][4]
Melting Point	-29.4 °C	[2]
Density	1.03 g/mL at 25 °C	[4]
Refractive Index	n20/D 1.497	[4]
Water Solubility	1,478 mg/L at 25 °C (insoluble)	[2]
LogP	2.3	[1]

Pharmacology and Toxicology

The pharmacological profile of ethyl phenylacetate is intrinsically linked to its hydrolysis into phenylacetic acid and ethanol. While ethyl phenylacetate itself is primarily recognized for its use in fragrances and as a flavoring agent, its metabolite, phenylacetic acid, has demonstrated notable biological activities.[3]

Pharmacokinetics and Metabolism

The primary metabolic pathway for ethyl phenylacetate in vivo is hydrolysis, catalyzed by carboxylesterase enzymes present in the liver and intestines.[5][6][7][8] This reaction cleaves the ester bond to yield phenylacetic acid and ethanol.

Fatty acid ethyl esters are known to be rapidly hydrolyzed in the gastrointestinal tract and blood.[9] Phenylacetic acid itself undergoes further metabolism, primarily through conjugation with glutamine to form phenylacetylglutamine, which is then excreted in the urine.[10] This metabolic pathway is a key route for nitrogen excretion. The pharmacokinetics of phenylacetate have been studied in humans, showing nonlinear, capacity-limited clearance.[10][11]

Metabolic pathway of Ethyl Phenylacetate.

Pharmacodynamics and Biological Activity

Direct pharmacological effects of ethyl phenylacetate are not well-documented. However, its metabolite, phenylacetic acid (PAA), and related compounds exhibit several biological activities:

• Antimicrobial and Quorum Sensing Inhibition: Phenylacetic acid has been shown to possess antibacterial properties. Its mechanism of action against Agrobacterium tumefaciens involves disrupting cell membrane integrity, inhibiting protein synthesis, and affecting cellular metabolism.[3] Related phenolic compounds are also known to inhibit bacterial quorum sensing (QS), a cell-to-cell communication system that regulates virulence and biofilm formation.[12][13] Phenylethyl alcohol, structurally similar to a metabolite of ethyl phenylacetate, has demonstrated the ability to inhibit biofilm formation and swarming motility in Pseudomonas aeruginosa.[12]

• Anticancer and Cellular Effects: Phenylacetate has been investigated for its anticancer properties. Studies on MCF-7 breast cancer cells have shown that phenylacetate can inhibit the growth of estrogen receptor-positive (ER+) cells.[4] The proposed mechanism involves blocking the binding of the estrogen receptor to estrogen response elements (EREs), leading to the downregulation of estrogen-regulated genes like c-myc.[4] This, in turn, leads to increased expression of the cell cycle inhibitor p21.[4]

Toxicology

Ethyl phenylacetate is considered to have low to moderate toxicity. It is non-mutagenic in the Ames test and is not classified as a skin irritant.[4]

Table 2: Toxicological Data for Ethyl Phenylacetate

Test	Species	Route	Value	Reference
LD₅₀	Rat	Oral	3300 mg/kg	[12]
LD₅₀	Rabbit	Dermal	> 5 g/kg	[4]
Mutagenicity	S. typhimurium	Ames Test	Negative	[11]
Skin Irritation	Human	Closed Patch	Non-irritating (at 8%)	[11]

Experimental Protocols

Synthesis of Ethyl Phenylacetate

Ethyl phenylacetate can be synthesized via Fischer esterification of phenylacetic acid with ethanol using an acid catalyst, or by the reaction of benzyl (B1604629) cyanide with ethanol and sulfuric acid.[1][13]

Protocol: Synthesis from Benzyl Cyanide [13]

• Reaction Setup: In a 3-liter round-bottomed flask equipped with a reflux condenser, mix 750 g of 95% ethanol, 750 g of concentrated sulfuric acid, and 450 g of benzyl cyanide.

• Reflux: Heat the mixture to boiling for 6-7 hours. The mixture will separate into two layers.

• Work-up: Cool the reaction mixture and pour it into 2 liters of water. Separate the upper organic layer.

• Washing: Wash the organic layer with a 10% sodium carbonate solution to neutralize any remaining acid and remove phenylacetic acid byproducts. The addition of sodium chloride may be necessary to facilitate layer separation.

• Purification: Distill the washed product under reduced pressure. The pure ethyl phenylacetate will distill at 120–125 °C at 17–18 mm Hg.

Workflow for Ethyl Phenylacetate synthesis.

Enzymatic Hydrolysis Assay

The biotransformation of ethyl phenylacetate can be studied using microbial enzymes. This protocol is adapted from a study on hydrolysis by fungal carboxylesterases.[4][12]

Protocol: Hydrolysis by Lyophilized Fungal Mycelia

• Biocatalyst Preparation: Cultivate the desired fungal strain (e.g., Aspergillus oryzae) in a suitable liquid medium for 48 hours at 28 °C. Harvest the mycelia by filtration, wash with a phosphate (B84403) buffer (0.1 M, pH 7.0), and lyophilize (freeze-dry).

• Reaction Mixture: Prepare a reaction mixture in a suitable vessel containing 0.1 M phosphate buffer (pH 7.0) and the ethyl phenylacetate substrate.

• Initiation: Add a defined amount of the lyophilized mycelia (e.g., 30 g/L) to the reaction mixture to initiate the hydrolysis.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 50 °C) with agitation.

• Sampling and Analysis: Withdraw aliquots at various time points. Extract the samples with an organic solvent (e.g., n-heptane) and analyze the concentration of ethyl phenylacetate and the resulting phenylacetic acid using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Conclusion

Ethyl phenylacetate is a compound of significant interest due to its dual role as a widely used fragrance and flavor ingredient and as a precursor to the pharmacologically active molecule, phenylacetic acid. Its primary biochemical fate is rapid hydrolysis by carboxylesterases, a process that is crucial for understanding its potential in vivo effects. The resulting metabolite, phenylacetic acid, has demonstrated potential as an antimicrobial and anticancer agent, suggesting that ethyl phenylacetate could be explored as a prodrug for targeted delivery. This guide provides a foundational understanding of the biochemical and pharmacological properties of ethyl phenylacetate to aid researchers in the fields of drug discovery, toxicology, and materials science. Further investigation is warranted to explore the direct biological activities of the ester form and to fully elucidate its pharmacokinetic and pharmacodynamic profile in mammalian systems.

References

• 1. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Ligand efficacy shifts a nuclear receptor conformational ensemble between transcriptionally active and repressive states - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Modulation by phenylacetate of early estrogen-mediated events in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The role of human carboxylesterases in drug metabolism: have we overlooked their importance? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Human carboxylesterases: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Impact of Carboxylesterases in Drug Metabolism and Pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The role of human carboxylesterases in drug metabolism: have we overlooked their importance? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid in vivo hydrolysis of fatty acid ethyl esters, toxic nonoxidative ethanol metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A phase I and pharmacokinetic study of intravenous phenylacetate in patients with cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Phenylacetate pharmacokinetics based on iterative two-stage population analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Exploring rose absolute and phenylethyl alcohol as novel quorum sensing inhibitors in Pseudomonas aeruginosa and Chromobacterium violaceum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mechanistic understanding of Phenyllactic acid mediated inhibition of quorum sensing and biofilm development in Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Ethyl Phenylacetate

Abstract

This document provides a detailed laboratory protocol for the synthesis of ethyl phenylacetate (B1230308), a key intermediate and fragrance component. The primary method described is the Fischer esterification of phenylacetic acid with ethanol (B145695), utilizing a strong acid catalyst. An alternative synthesis route commencing from benzyl (B1604629) cyanide is also discussed. This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis, offering comprehensive methodologies, data presentation, and safety guidelines.

Introduction

Ethyl phenylacetate is an organic ester with a characteristic sweet, honey-like floral scent, making it a valuable ingredient in the fragrance and flavor industries.[1][2] Beyond its aromatic properties, it serves as a versatile intermediate in the synthesis of various pharmaceuticals and other fine chemicals.[2] The most common and direct laboratory-scale synthesis involves the Fischer esterification of phenylacetic acid with ethanol in the presence of an acid catalyst.[1][3] This reaction is reversible, and thus, reaction conditions are optimized to favor the formation of the ester. An alternative, high-yielding method involves the reaction of benzyl cyanide with ethanol and sulfuric acid.[4][5] This document outlines the detailed procedures for these syntheses, along with purification techniques and relevant data.

Physicochemical Properties of Ethyl Phenylacetate

Property	Value
CAS Number	101-97-3[1][5]
Molecular Formula	C₁₀H₁₂O₂[1][5]
Molecular Weight	164.20 g/mol [1][5]
Appearance	Colorless to pale yellow liquid[1]
Odor	Strong, sweet, honey-like, floral[1][2]
Boiling Point	132–138°C at 32 mm Hg; 120–125°C at 17–18 mm Hg[4]
Flash Point	~98.9°C (closed cup)[1]
Solubility	Insoluble in water; miscible with ethanol, ether, and other organic solvents[1]

Health and Safety Precautions

It is imperative to conduct a thorough risk assessment before commencing any experimental work.[4] Standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as safety glasses, lab coats, and chemical-resistant gloves, must be strictly followed.[6][7] All procedures should be performed in a well-ventilated fume hood.[6]

• Sulfuric Acid (Concentrated): Highly corrosive and a strong oxidizing agent. Causes severe skin burns and eye damage. Handle with extreme care.

• Phenylacetic Acid: Harmful if swallowed or inhaled. Causes skin and eye irritation.

• Ethanol: Flammable liquid and vapor.

• Benzyl Cyanide: Toxic if swallowed, in contact with skin, or if inhaled. Handle with appropriate containment.

• Ethyl Phenylacetate: May be harmful if swallowed and may cause respiratory irritation.[8]

For detailed safety information, refer to the Safety Data Sheets (SDS) for each reagent.[6][7][8][9][10]

Experimental Protocols

Two primary methods for the synthesis of ethyl phenylacetate are detailed below.

This method involves the acid-catalyzed esterification of phenylacetic acid with ethanol.[1][3]

Reaction Scheme:

C₆H₅CH₂COOH + C₂H₅OH --[H₂SO₄]--> C₆H₅CH₂COOC₂H₅ + H₂O

Materials:

• Phenylacetic acid

• Absolute ethanol

• Concentrated sulfuric acid

• 10% Sodium carbonate solution

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine phenylacetic acid and an excess of absolute ethanol.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • After cooling to room temperature, pour the reaction mixture into a separatory funnel containing cold water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether).

  • Combine the organic layers and wash sequentially with water, 10% sodium carbonate solution (to neutralize the acid catalyst and remove unreacted phenylacetic acid), and finally with brine.[11]

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude ethyl phenylacetate by vacuum distillation to obtain a colorless to pale yellow liquid.[1][4]

This alternative method provides a high yield of ethyl phenylacetate.[4]

Materials:

• Benzyl cyanide

• 95% Ethanol

• Concentrated sulfuric acid

• 10% Sodium carbonate solution

• Sodium chloride

• Round-bottom flask with reflux condenser

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a 3-liter round-bottom flask fitted with an efficient reflux condenser, mix 750 g of 95% ethanol, 750 g of concentrated sulfuric acid, and 450 g of benzyl cyanide.[4]

• Reflux: Heat the mixture to boiling for six to seven hours.[4] The mixture will separate into two layers.

• Work-up:

  • Cool the reaction mixture and pour it into 2 liters of water.[4]

  • Separate the upper layer, which contains the ethyl phenylacetate.[4]

  • Wash this layer with a small amount of 10% sodium carbonate solution to remove any traces of phenylacetic acid.[4] The addition of sodium chloride may be necessary to facilitate the separation of the ester.[4]

• Purification: Distill the washed ester under reduced pressure.[4] Collect the fraction boiling at 132–138°C/32 mm Hg.[4]

Data Presentation

The following table summarizes the quantitative data for the synthesis of ethyl phenylacetate via the benzyl cyanide route as described in Organic Syntheses.[4]

Reagent	Amount (g)	Moles
Benzyl Cyanide	450	3.85
95% Ethanol	750	-
Conc. Sulfuric Acid	750	-
Product	Yield (g)	Yield (%)
Ethyl Phenylacetate	525–550	83–87

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the synthesis of ethyl phenylacetate via the Fischer esterification route.

Caption: Workflow for the synthesis of ethyl phenylacetate via Fischer esterification.

The diagram below outlines the synthesis of ethyl phenylacetate starting from benzyl cyanide.

Caption: Workflow for the synthesis of ethyl phenylacetate from benzyl cyanide.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction	Increase reflux time or ensure the catalyst is active.
Loss of product during work-up	Ensure complete extraction and avoid vigorous shaking that can lead to emulsions.
Product is acidic	Incomplete neutralization	Wash with additional portions of sodium carbonate solution until CO₂ evolution ceases.
Product is wet	Insufficient drying	Use an adequate amount of drying agent and ensure sufficient contact time.
Poor separation during work-up	Emulsion formation	Add brine to the aqueous layer to break the emulsion.[4]

References

• 1. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. Ethyl Phenylacetate Or Ethyl Phenyl Acetate CAS 101-97-3 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 3. Show how Fischer esterification might be used to form the followi... | Study Prep in Pearson+ [pearson.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]
• 6. aurochemicals.com [aurochemicals.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. oxfordlabchem.com [oxfordlabchem.com]
• 10. fishersci.ie [fishersci.ie]
• 11. Solved Fischer's esterification of phenylacetic acid with | Chegg.com [chegg.com]

Application Notes and Protocols for Ethyl Phenylacetate in Perfumery Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of ethyl phenylacetate (B1230308) as a fragrance ingredient in perfumery research. This document includes its chemical and physical properties, olfactory profile, and detailed protocols for its analysis and evaluation.

Introduction to Ethyl Phenylacetate

Ethyl phenylacetate is an aromatic ester that is a significant component in the fragrance and flavor industries.[1][2] It is a colorless to pale yellow liquid known for its potent, sweet, floral, and honey-like aroma with hints of rose, jasmine, and a slight waxy, animalic nuance at higher concentrations.[3][4] While it occurs naturally in trace amounts in various fruits, honey, and wine, it is primarily produced synthetically for commercial use.[2][3] Its versatility allows it to be used in a wide range of fragrance applications, from fine perfumes to personal care products.[1][2]

Physicochemical and Olfactory Properties

A thorough understanding of the physicochemical and olfactory properties of ethyl phenylacetate is crucial for its effective application in perfumery research.

Table 1: Physicochemical Properties of Ethyl Phenylacetate

Property	Value	References
Chemical Name	Ethyl 2-phenylacetate	[3]
Synonyms	Ethyl benzeneacetate, Phenylacetic acid ethyl ester	[3]
CAS Number	101-97-3	[3]
Molecular Formula	C₁₀H₁₂O₂	[3]
Molecular Weight	164.20 g/mol	[3]
Appearance	Clear, colorless to pale yellow liquid	[3][4]
Boiling Point	226-229 °C	[4][5]
Melting Point	-29 °C	[5]
Density	1.031 g/cm³ at 20°C	[5]
Flash Point	91 °C (Closed Cup)	[6]
Vapor Pressure	0.0897 mmHg at 25°C	[5]
Solubility	Insoluble in water; soluble in ethanol (B145695), ether, and other organic solvents.	[1][7][8]
Purity	98.5 - 100.0% (GC)	[9]

Table 2: Olfactory Profile of Ethyl Phenylacetate

Olfactory Characteristic	Description	References
Odor Type	Sweet, Floral, Honey	[3]
Odor Description	Intense sweet honey and floral notes reminiscent of rose and jasmine, with balsamic and cocoa undertones.	[3][10]
Odor Strength	Strong and diffusive.	[3]
Odor Threshold in Water	650 ppb	[7][9]
Consumer Rejection Threshold in Wine	160 µg/L (for ethyl phenylacetate alone)	[3]
Typical Usage Levels in Fine Fragrance	0.01% - 1%	[1]

Experimental Protocols

The following protocols provide detailed methodologies for the analysis and sensory evaluation of ethyl phenylacetate in a research setting.

This protocol outlines the procedure for the qualitative and quantitative analysis of ethyl phenylacetate in a fragrance oil sample.

Objective: To identify and quantify ethyl phenylacetate in a complex fragrance mixture.

Materials and Equipment:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

• Helium (carrier gas)

• Ethyl phenylacetate standard (≥99% purity)

• Solvent (e.g., ethanol or dichloromethane)

• Volumetric flasks and pipettes

• Autosampler vials

Procedure:

• Standard Preparation:

  • Prepare a stock solution of ethyl phenylacetate (1000 µg/mL) in the chosen solvent.

  • Create a series of calibration standards by diluting the stock solution to concentrations ranging from 1 to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the fragrance oil sample into a 10 mL volumetric flask.

  • Dilute the sample with the solvent to the mark and mix thoroughly.

• GC-MS Parameters:

  • Injector Temperature: 250°C

  • Injection Mode: Split (e.g., 50:1 split ratio)

  • Injection Volume: 1 µL

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp: 5°C/minute to 280°C

    • Hold at 280°C for 10 minutes

  • Carrier Gas Flow Rate: 1.0 mL/minute (constant flow)

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Scan Range: 40-450 amu

• Data Analysis:

  • Qualitative Analysis: Identify the ethyl phenylacetate peak in the sample chromatogram by comparing its retention time and mass spectrum with that of the standard. The mass spectrum should show characteristic fragments of ethyl phenylacetate.

  • Quantitative Analysis: Construct a calibration curve by plotting the peak area of the ethyl phenylacetate standard against its concentration. Determine the concentration of ethyl phenylacetate in the sample by interpolating its peak area on the calibration curve.

This protocol describes the methodology for the sensory evaluation of ethyl phenylacetate to characterize its odor profile and intensity.

Objective: To assess the olfactory characteristics of ethyl phenylacetate using a trained sensory panel.

Materials:

• Ethyl phenylacetate solutions at various concentrations (e.g., 0.1%, 1%, and 5% in a suitable solvent like dipropylene glycol or ethanol)

• Odor-free smelling strips

• Glass beakers or vials for sample presentation

• Sensory evaluation booths with controlled lighting and ventilation

• Data collection forms or software

Procedure:

• Panelist Selection and Training:

  • Select a panel of 10-15 individuals based on their olfactory acuity and ability to describe scents.

  • Train the panelists on the terminology used to describe fragrance notes and on the use of intensity scales.

• Sample Preparation and Presentation:

  • Prepare the ethyl phenylacetate solutions at the desired concentrations.

  • Dip smelling strips into each solution for a standardized amount of time (e.g., 2 seconds) and allow the solvent to evaporate for a set period (e.g., 10 seconds).

  • Present the smelling strips to the panelists in a randomized and blind manner.

• Evaluation:

  • Instruct the panelists to smell each strip and evaluate the following attributes:

    • Odor Profile: Describe the character of the scent using a list of descriptors (e.g., sweet, honey, floral, rosy, fruity, waxy).

    • Odor Intensity: Rate the intensity of the odor on a labeled magnitude scale (e.g., 0 = no odor, 5 = moderate, 10 = extremely strong).

    • Odor Tenacity: Evaluate the persistence of the scent on the smelling strip over time (e.g., at 1 hour, 4 hours, and 24 hours).

• Data Analysis:

  • Collect the data from all panelists.

  • Analyze the frequency of use for each descriptor to create an odor profile.

  • Calculate the mean and standard deviation for the intensity and tenacity ratings.

  • Use appropriate statistical methods (e.g., ANOVA) to determine if there are significant differences in the perception of the different concentrations.

Signaling Pathways and Experimental Workflows

The perception of fragrance molecules like ethyl phenylacetate is initiated by their interaction with olfactory receptors in the nasal cavity, triggering a complex signaling cascade.

The binding of an odorant molecule, such as ethyl phenylacetate, to an olfactory receptor (OR) initiates a G-protein-coupled signaling cascade. This process ultimately leads to the generation of an action potential that is transmitted to the brain for odor perception.

References

• 1. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. Ethyl Phenyl Acetate (101-97-3) | Bulk Supplier [chemicalbull.com]
• 3. investigacion.unirioja.es [investigacion.unirioja.es]
• 4. zhishangchem.com [zhishangchem.com]
• 5. Page loading... [guidechem.com]
• 6. researchgate.net [researchgate.net]
• 7. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. scent.vn [scent.vn]
• 9. Odor Detection Thresholds & References [leffingwell.com]
• 10. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]

Application of Ethyl Phenylacetate in the Food and Flavor Industry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl phenylacetate (B1230308) is a significant aroma compound utilized extensively in the food and flavor industry. It is characterized by its powerful, sweet, floral, and honey-like aroma with fruity undertones.[1][2][3] This ester is found naturally in a variety of fruits, honey, and alcoholic beverages, contributing to their characteristic flavor profiles.[1][4] Due to its desirable sensory properties and its status as a Generally Recognized as Safe (GRAS) substance (FEMA number 2452), ethyl phenylacetate is a versatile ingredient for food technologists and flavor chemists.[1][5]

This document provides detailed application notes and experimental protocols for the use of ethyl phenylacetate in various food and flavor systems. It is intended to serve as a comprehensive resource for researchers and professionals in the field.

Physicochemical and Sensory Properties

A thorough understanding of the physicochemical and sensory properties of ethyl phenylacetate is crucial for its effective application.

Physicochemical Data

Property	Value	Reference
Chemical Name	Ethyl 2-phenylacetate	[1]
Synonyms	Ethyl benzeneacetate, Phenylacetic acid ethyl ester	[6][7]
CAS Number	101-97-3	[1]
Molecular Formula	C₁₀H₁₂O₂	[1]
Molecular Weight	164.20 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	227-229 °C	[6]
Melting Point	-29.4 °C	[6]
Density	~1.03 g/mL at 25 °C	[3]
Solubility	Insoluble in water; soluble in ethanol (B145695) and oils	[1]
Vapor Pressure	0.06 mmHg at 25 °C	[8]

Sensory Profile

Ethyl phenylacetate is highly valued for its complex and pleasant aroma profile.

Attribute	Description	Reference
Odor	Sweet, floral (rose, jasmine), honey, fruity (apple, apricot, peach), with cocoa and waxy undertones.	[1][2]
Taste	Sweet, fruity, honey, cocoa, apple, and woody notes at 10 ppm.	[8]
Odor Threshold in Water	650 ppb	[9]
Sensory Threshold in Wine	Approximately 73 µg/L	[10]
Consumer Rejection Threshold in Wine	160 µg/L for ethyl phenylacetate alone; 140 µg/L in combination with phenylacetic acid.	[6][8]

Applications in Food and Flavor Industry

Ethyl phenylacetate is a versatile flavoring ingredient used across a wide range of food products to impart or enhance sweet, fruity, and honey-like notes.

Recommended Usage Levels

The following table summarizes typical usage levels of ethyl phenylacetate in various food categories. These are starting points and should be optimized based on the specific food matrix and desired flavor profile.

Food Category	Typical Usage Level (ppm)	Reference
Beverages (non-alcoholic)	5.2	[11]
Alcoholic Beverages	5.0	[11]
Baked Goods	18.57	[11]
Hard Candy	8.1 - 20.32	[11][12]
Soft Candy	13.52	[11]
Frozen Dairy (Ice Cream, Ices)	5.2 - 9.84	[11][12]
Gelatins and Puddings	12.62	[11]
Jams and Jellies	-	[13]
Sweet Sauces	10.0	[11]

Natural Occurrence

Ethyl phenylacetate is a natural volatile component of many foods, which supports its use in creating authentic flavor profiles.

Food Item	Reference
Fruits	Apple, fig, guava, pineapple, papaya, grapefruit, pear
Honey	Various honey varieties
Beverages	Wine, cognac, cider, grape brandy, beer, rum, tea
Other	Cocoa, wheat bread

Experimental Protocols

The following protocols provide detailed methodologies for the application and analysis of ethyl phenylacetate in food systems.

Protocol for Incorporation into Food Matrices

• Stock Solution Preparation: Prepare a 1% (w/v) stock solution of ethyl phenylacetate in food-grade ethanol.

• Base Beverage Preparation: Prepare the base beverage formulation, including water, sweeteners (e.g., sucrose, high-fructose corn syrup), acidulants (e.g., citric acid, malic acid), and any other desired ingredients.[14] Ensure all ingredients are fully dissolved.

• Flavor Addition: While stirring the base beverage, add the ethyl phenylacetate stock solution dropwise to achieve the desired concentration (typically in the ppm range). It is recommended to start with a low concentration and incrementally increase it based on sensory evaluation.

• Homogenization: Thoroughly mix the beverage to ensure uniform distribution of the flavor. For cloudy beverages, an emulsifier may be necessary.

• pH Adjustment: Measure and adjust the final pH of the beverage as required for flavor stability and microbial control.

• Pasteurization (if required): If the beverage requires a heat treatment for preservation, conduct this step after flavor incorporation. Note that some flavor loss may occur, which should be accounted for in the initial dosage.

• Sensory Evaluation: Conduct sensory analysis to confirm the desired flavor profile.

• Flavor Solution Preparation: Prepare a solution of ethyl phenylacetate in a food-grade solvent miscible with the fat phase of the recipe, such as vegetable oil or melted butter. A 1% solution is a good starting point.

• Dough Preparation: Prepare the cookie dough according to the recipe, creaming together the fat and sugar.

• Flavor Incorporation: Add the ethyl phenylacetate solution to the creamed fat and sugar mixture and mix thoroughly to ensure even distribution.[2]

• Completion of Dough: Add the remaining ingredients (eggs, flour, etc.) and mix to form the final dough.

• Baking: Bake the cookies according to the recipe. Note that some flavor loss will occur due to the high temperatures. It may be necessary to conduct trial bakes with varying initial flavor concentrations to achieve the desired final flavor intensity.[12]

• Sensory Evaluation: After cooling, perform sensory analysis to evaluate the flavor profile of the baked cookies.

• Syrup Preparation: Combine sugar, corn syrup, and water in a saucepan and heat to dissolve the sugar.[1]

• Cooking: Bring the mixture to a boil and cook until it reaches the hard-crack stage (300-310°F or 149-154°C), using a candy thermometer for accuracy.

• Flavor Addition: Remove the saucepan from the heat. Immediately, and carefully, add the desired amount of neat ethyl phenylacetate or a concentrated solution in ethanol.[1] Be cautious as the hot syrup will cause rapid volatilization of the flavor.

• Mixing and Pouring: Stir the mixture quickly and thoroughly to distribute the flavor evenly. Pour the hot candy mixture into molds or onto a greased and powdered baking sheet.[1]

• Cooling and Packaging: Allow the candy to cool completely and then break it into pieces if poured onto a sheet. Package in airtight containers to prevent moisture absorption and flavor loss.

• Flavor Solution: Prepare a dilute solution of ethyl phenylacetate in a food-grade solvent like propylene (B89431) glycol or ethanol.

• Yogurt Base: Use plain, unflavored yogurt as the base.

• Incorporation: Gently stir the flavor solution into the yogurt until it is evenly distributed.[14][15] It is advisable to add the flavor after the fermentation and cooling process to minimize any potential impact on the yogurt culture.

• Sweetener and Other Ingredients: Add sweeteners, fruits, or other desired ingredients and mix gently.

• Sensory Evaluation: Evaluate the flavor of the yogurt. Adjust the concentration of ethyl phenylacetate as needed.

• Gelatin Preparation: Dissolve the unflavored gelatin powder in cold water to allow it to bloom.

• Hot Liquid: Heat the desired liquid for the dessert (e.g., water, fruit juice) and dissolve sugar and any other solid ingredients.

• Dissolving Gelatin: Add the bloomed gelatin to the hot liquid and stir until completely dissolved.

• Flavor Addition: Allow the mixture to cool slightly before adding the ethyl phenylacetate solution.[16] This will minimize flavor loss due to volatilization.

• Setting: Pour the mixture into molds and refrigerate until set.

Protocol for Sensory Evaluation

This protocol describes a descriptive sensory analysis for a beverage containing ethyl phenylacetate.

• Panelist Selection and Training: Select 8-12 panelists trained in descriptive sensory analysis. Familiarize them with the aroma and taste of ethyl phenylacetate at different concentrations in a neutral medium (e.g., sugar water). Develop a consensus vocabulary to describe the sensory attributes.

• Sample Preparation: Prepare beverage samples with varying concentrations of ethyl phenylacetate, including a control sample with no added flavor. Code the samples with random three-digit numbers.

• Evaluation Environment: Conduct the evaluation in a well-ventilated, odor-free sensory laboratory with individual booths.

• Procedure:

  • Present the samples to the panelists in a randomized order.

  • Instruct panelists to first evaluate the aroma of the sample by sniffing from the cup.

  • Next, instruct them to take a small sip of the beverage, hold it in their mouth for a few seconds to evaluate the flavor, and then expectorate.

  • Provide unsalted crackers and water for palate cleansing between samples.[3]

• Data Collection: Panelists will rate the intensity of predetermined sensory attributes (e.g., sweet, honey, floral, fruity, chemical) on a structured scale (e.g., a 15-cm line scale anchored from "none" to "very intense").

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA, Principal Component Analysis) to determine significant differences between samples and to characterize the sensory profile of the beverages.

Protocol for Stability Testing (Accelerated Shelf-Life)

This protocol outlines an accelerated stability study for a flavored beverage.

• Sample Preparation: Prepare a batch of the beverage containing a known concentration of ethyl phenylacetate. Package the beverage in its final intended packaging.

• Storage Conditions: Store the samples at different elevated temperatures to accelerate degradation reactions (e.g., 25°C, 35°C, and 45°C).[17] Also, store a control set of samples at the intended storage temperature (e.g., 4°C or ambient).

• Time Points: Establish a schedule for sample analysis at various time points (e.g., 0, 2, 4, 8, and 12 weeks).

• Analytical Method: At each time point, analyze the concentration of ethyl phenylacetate in the samples using a validated quantitative method, such as Headspace-Gas Chromatography-Mass Spectrometry (HS-GC-MS) (see Protocol 3.4).

• Sensory Evaluation: At each time point, also conduct sensory evaluation to assess any changes in the flavor profile and the development of off-flavors.

• Data Analysis: Plot the concentration of ethyl phenylacetate as a function of time for each temperature. Use the data to calculate the degradation rate constants at each temperature. Apply the Arrhenius equation to model the temperature dependence of the degradation rate and to predict the shelf-life at the intended storage temperature.[16]

Protocol for Quantitative Analysis by Headspace-GC-MS

This protocol is for the quantification of ethyl phenylacetate in a liquid food matrix like honey or fruit juice.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) and a headspace autosampler.

• Sample Preparation:

  • Accurately weigh a known amount of the sample (e.g., 2 g of honey) into a headspace vial.

  • Add a known volume of a saturated salt solution (e.g., NaCl) to increase the volatility of the analyte.

  • Add a known amount of an appropriate internal standard (e.g., a deuterated analog or a compound with similar chemical properties not present in the sample).

• Headspace Conditions:

  • Incubation Temperature: 60-80°C

  • Incubation Time: 15-30 minutes

  • Injection Volume: 1 mL of the headspace

• GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-INNOWax).

  • Oven Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 240°C).

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detection: Operate in Selected Ion Monitoring (SIM) mode for higher sensitivity and selectivity, monitoring characteristic ions of ethyl phenylacetate and the internal standard.

• Calibration and Quantification:

  • Prepare a series of calibration standards by spiking a blank matrix (a matrix similar to the sample but without ethyl phenylacetate) with known concentrations of ethyl phenylacetate and a constant concentration of the internal standard.

  • Analyze the calibration standards using the same HS-GC-MS method.

  • Construct a calibration curve by plotting the ratio of the peak area of ethyl phenylacetate to the peak area of the internal standard against the concentration of ethyl phenylacetate.

  • Calculate the concentration of ethyl phenylacetate in the samples using the calibration curve.

Signaling Pathways and Logical Relationships

Olfactory Signaling Pathway

The perception of ethyl phenylacetate's aroma is initiated by its interaction with olfactory receptors in the nasal cavity. This process triggers a G-protein coupled receptor (GPCR) signaling cascade.

Caption: Olfactory signal transduction cascade for aroma perception.

Experimental Workflow for Flavor Application

The following diagram illustrates a typical workflow for the application of ethyl phenylacetate in a food product, from initial concept to final product.

Caption: Workflow for the development of a food product with ethyl phenylacetate.

Safety and Regulatory Information

• GRAS Status: Ethyl phenylacetate is listed by the Flavor and Extract Manufacturers Association (FEMA) as Generally Recognized as Safe (GRAS) for its intended use as a flavoring substance (FEMA No. 2452).[1]

• Regulatory Compliance: Its use in food is regulated by bodies such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA).

• Toxicology: Ethyl phenylacetate has low acute toxicity. However, as with all concentrated flavoring materials, it should be handled with appropriate personal protective equipment in an industrial setting. It is intended for use in food at very low concentrations.

Conclusion

Ethyl phenylacetate is a valuable and versatile flavoring ingredient that can be used to create appealing honey, floral, and fruity notes in a wide variety of food products. By understanding its properties and following appropriate protocols for its incorporation, sensory evaluation, and stability testing, food scientists and flavorists can effectively utilize this compound to develop innovative and high-quality products.

References

• 1. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. Odor Detection Thresholds & References [leffingwell.com]
• 3. mdpi.com [mdpi.com]
• 4. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 5. Non-invasive quantification of ethylene in attached fruit headspace at 1 p.p.b. by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scent.vn [scent.vn]
• 7. digitaledition.dairyfoods.com [digitaledition.dairyfoods.com]
• 8. investigacion.unirioja.es [investigacion.unirioja.es]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. culturesforhealth.com [culturesforhealth.com]
• 12. ethyl phenyl acetate, 101-97-3 [thegoodscentscompany.com]
• 13. ethyl phenyl acetate, 101-97-3 [perflavory.com]
• 14. Homemade Flavored Yogurt Recipe [thespruceeats.com]
• 15. quora.com [quora.com]
• 16. reddit.com [reddit.com]
• 17. How Primary Senses Contribute to Dairy Product Evaluation - Agriculture Notes by Agriculture.Institute [agriculture.institute]

Ethyl Phenylacetate: A Green Solvent for Modern Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Ethyl phenylacetate (B1230308) is emerging as a promising green solvent in organic synthesis, offering a safer and more environmentally benign alternative to traditional volatile organic compounds. Its favorable toxicological profile, low volatility, and high flash point make it an attractive medium for a variety of chemical transformations. This document provides an overview of its properties, along with detailed application notes and generalized protocols for its use in key organic reactions.

Properties of Ethyl Phenylacetate as a Green Solvent

Ethyl phenylacetate (C₁₀H₁₂O₂) is a colorless liquid with a pleasant, honey-like odor. Its designation as a green solvent stems from several key physicochemical and toxicological properties that distinguish it from more hazardous conventional solvents.[1][2][3] It is recognized for its low toxicity and is not considered mutagenic.[1][3] Furthermore, its high flash point makes it a safer alternative in terms of flammability.[1]

Table 1: Physicochemical Properties of Ethyl Phenylacetate

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₂O₂	[4]
Molecular Weight	164.20 g/mol	[4]
Boiling Point	229 °C	[3]
Melting Point	-29.4 °C	[4]
Density	1.03 g/mL at 25 °C	[3]
Flash Point	98.9 °C (closed cup)	[4]
Solubility in Water	1,478 mg/L at 25 °C	[4]
logP	2.3	[4]

These properties, particularly its high boiling point, make ethyl phenylacetate suitable for reactions requiring elevated temperatures. Its moderate polarity and ability to dissolve a range of organic compounds further enhance its utility as a reaction medium.[1]

Applications in Organic Synthesis

While the use of ethyl phenylacetate as a primary solvent in a wide range of academic research is still growing, its properties suggest its suitability for several important classes of organic reactions.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds. The high boiling point and stability of ethyl phenylacetate make it a potentially effective solvent for these reactions, which often require heating.

Logical Workflow for Cross-Coupling Reactions

Caption: General workflow for a palladium-catalyzed cross-coupling reaction.

Application Note for Suzuki-Miyaura Coupling:

The Suzuki-Miyaura coupling is a versatile method for the formation of C(sp²)-C(sp²) bonds. Ethyl phenylacetate can serve as a suitable high-boiling solvent, facilitating the dissolution of organic reactants and the thermal stability required for the catalytic cycle.

Table 2: Generalized Conditions for Suzuki-Miyaura Coupling in Ethyl Phenylacetate

Parameter	Condition
Aryl Halide	1.0 equiv
Boronic Acid/Ester	1.1 - 1.5 equiv
Palladium Catalyst	e.g., Pd(OAc)₂, Pd(PPh₃)₄ (0.5 - 5 mol%)
Ligand (if needed)	e.g., PPh₃, SPhos, XPhos (1 - 10 mol%)
Base	e.g., K₂CO₃, Cs₂CO₃, K₃PO₄ (2.0 - 3.0 equiv)
Solvent	Ethyl Phenylacetate
Temperature	80 - 120 °C
Reaction Time	2 - 24 h

Experimental Protocol (Generalized):

• To a flame-dried Schlenk flask, add the aryl halide (1.0 mmol), boronic acid or ester (1.2 mmol), palladium catalyst (0.02 mmol), and base (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add ethyl phenylacetate (5 mL) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Hydrogenation Reactions

Catalytic hydrogenation is a fundamental process for the reduction of unsaturated functional groups. Ethyl phenylacetate can be used as a solvent for these reactions, particularly when a higher boiling point is needed or when it is desirable to avoid more flammable solvents like ethanol (B145695) or ethyl acetate (B1210297).

Application Note for Alkene Hydrogenation:

The hydrogenation of alkenes to alkanes can be performed using heterogeneous catalysts in ethyl phenylacetate. The solvent's ability to dissolve the substrate and its stability under hydrogenation conditions are advantageous.

Table 3: Generalized Conditions for Alkene Hydrogenation in Ethyl Phenylacetate

Parameter	Condition
Alkene Substrate	1.0 equiv
Catalyst	e.g., 5-10% Pd/C, PtO₂ (1 - 10 mol%)
Solvent	Ethyl Phenylacetate
Hydrogen Pressure	1 - 50 atm (balloon or autoclave)
Temperature	25 - 80 °C
Reaction Time	1 - 24 h

Experimental Protocol (Generalized):

• To a hydrogenation flask or autoclave, add the alkene substrate (1.0 mmol) and ethyl phenylacetate (10 mL).

• Carefully add the hydrogenation catalyst (e.g., 10% Pd/C, 50 mg) under an inert atmosphere.

• Seal the vessel and purge with hydrogen gas several times.

• Pressurize the vessel with hydrogen to the desired pressure (e.g., 3 atm).

• Stir the reaction mixture vigorously at the desired temperature (e.g., 25 °C).

• Monitor the reaction by observing hydrogen uptake or by analyzing aliquots via GC-MS.

• Upon completion, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of celite to remove the catalyst, washing with ethyl phenylacetate.

• Remove the solvent under reduced pressure to obtain the crude product, which can be further purified if necessary.

Multicomponent Reactions (MCRs)

Multicomponent reactions, where three or more reactants combine in a single step to form a product, are highly efficient and atom-economical. Ethyl phenylacetate's properties as a solvent can be beneficial for MCRs that require higher temperatures to proceed at a reasonable rate.

Logical Flow for a Multicomponent Reaction

Caption: General workflow for a multicomponent reaction.

Application Note for Hantzsch Dihydropyridine Synthesis:

The Hantzsch synthesis is a classic MCR for the preparation of dihydropyridines. Ethyl phenylacetate can serve as a suitable solvent, particularly for less reactive substrates that may require elevated temperatures.

Table 4: Generalized Conditions for Hantzsch Dihydropyridine Synthesis in Ethyl Phenylacetate

Parameter	Condition
Aldehyde	1.0 equiv
β-Ketoester	2.0 equiv
Ammonia Source	e.g., Ammonium (B1175870) acetate (1.1 equiv)
Solvent	Ethyl Phenylacetate
Temperature	80 - 140 °C
Reaction Time	4 - 24 h

Experimental Protocol (Generalized):

• In a round-bottom flask equipped with a reflux condenser, combine the aldehyde (1.0 mmol), β-ketoester (2.0 mmol), and ammonium acetate (1.1 mmol).

• Add ethyl phenylacetate (5 mL).

• Heat the mixture to reflux with stirring.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the product by filtration and wash with cold ethanol.

• If no precipitate forms, remove the solvent under reduced pressure and purify the residue by column chromatography or recrystallization.

Conclusion

Ethyl phenylacetate presents a viable and attractive alternative to traditional organic solvents in a variety of synthetic applications. Its green characteristics, including low toxicity and a high flash point, contribute to safer and more sustainable chemical processes. While further research is needed to fully explore its potential across a broader range of reactions, the generalized protocols provided here offer a starting point for chemists to incorporate this green solvent into their synthetic workflows. The adoption of solvents like ethyl phenylacetate is a crucial step towards a more environmentally responsible future for the chemical and pharmaceutical industries.

References

• 1. nbinno.com [nbinno.com]
• 2. US6509493B1 - Method for producing atropic acid ethyl ester - Google Patents [patents.google.com]
• 3. nbinno.com [nbinno.com]
• 4. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Ethyl Phenylacetate in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pivotal role of ethyl phenylacetate (B1230308) as a versatile starting material and intermediate in the synthesis of various pharmaceutical compounds. This document details the synthetic pathways, experimental protocols, and quantitative data for the preparation of key pharmaceutical intermediates derived from ethyl phenylacetate, with a primary focus on the synthesis of the anticonvulsant drug, phenobarbital (B1680315).

Introduction: The Significance of Ethyl Phenylacetate in Medicinal Chemistry

Ethyl phenylacetate is an aromatic ester that serves as a crucial building block in organic synthesis.[1] Its chemical structure, featuring an activated methylene (B1212753) group adjacent to both a phenyl ring and an ester group, allows for a variety of chemical transformations, making it an ideal precursor for the synthesis of complex molecules.[2] In the pharmaceutical industry, ethyl phenylacetate is a key intermediate in the production of several active pharmaceutical ingredients (APIs), most notably barbiturates like phenobarbital.[2][3] It also finds applications as a solvent and excipient in drug formulations.[1]

This document will explore the synthetic routes from ethyl phenylacetate to important pharmaceutical intermediates, providing detailed experimental protocols and quantitative data to aid researchers in their drug discovery and development endeavors.

Synthesis of Phenobarbital Intermediates from Ethyl Phenylacetate

The classical and most well-established synthesis of phenobarbital heavily relies on ethyl phenylacetate as a key starting material. The overall pathway involves a Claisen condensation, followed by decarboxylation, alkylation, and a final condensation with urea (B33335) to form the barbiturate (B1230296) ring system.[4]

Overall Synthesis Pathway of Phenobarbital

The multi-step synthesis transforms ethyl phenylacetate into phenobarbital through several key intermediates.[4]

Caption: Classical synthetic pathway of Phenobarbital from Ethyl Phenylacetate.

Experimental Protocols and Quantitative Data

The following sections provide detailed experimental protocols for each major step in the synthesis of phenobarbital from ethyl phenylacetate, along with a summary of quantitative data from various reported methods.

This initial step involves a Claisen condensation of ethyl phenylacetate with diethyl oxalate in the presence of a strong base like sodium ethoxide, followed by decarboxylation of the resulting diethyl phenyloxobutandioate.[4]

Experimental Protocol:

• Preparation of Sodium Ethoxide: In a three-necked flask equipped with a stirrer, reflux condenser, and dropping funnel, dissolve 23 g of sodium in 500 cc of absolute ethanol.[4]

• Claisen Condensation: Cool the resulting sodium ethoxide solution to 60°C. Rapidly add 146 g of diethyl oxalate with vigorous stirring, immediately followed by the addition of 175 g of ethyl phenylacetate.[4] Crystallization of the sodium derivative of diethyl phenyloxobutandioate will occur.

• Isolation of the Intermediate Salt: Transfer the resulting paste to a beaker and allow it to cool to room temperature. Stir the paste with 800 cc of dry ether, collect the solid by suction filtration, and wash with dry ether.[4]

• Liberation of Diethyl Phenyloxobutandioate: Treat the sodium salt with a dilute solution of sulfuric acid (29 cc of concentrated H₂SO₄ in 500 cc of water) to liberate the diethyl phenyloxobutandioate.[4]

• Extraction: Separate the oily layer and extract the aqueous layer with ether. Combine the organic layers, dry over anhydrous sodium sulfate, and distill off the ether.[4]

• Decarboxylation: Heat the residual oil in a modified Claisen flask under reduced pressure (approximately 15 mmHg) to 175°C until the evolution of carbon monoxide ceases (approximately 5-6 hours).[4] The resulting product is diethyl phenylmalonate.

Quantitative Data for Step 1:

Parameter	Value	Reference
Reagents
Sodium	23 g	[4]
Absolute Ethanol	500 cc	[4]
Diethyl Oxalate	146 g	[4]
Ethyl Phenylacetate	175 g	[4]
Reaction Conditions
Condensation Temperature	60°C	[4]
Decarboxylation Temperature	175°C	[4]
Decarboxylation Pressure	~15 mmHg	[4]
Decarboxylation Time	5-6 hours	[4]
Yield	Not explicitly stated for this step.

The second stage of the synthesis introduces the ethyl group at the α-position of diethyl phenylmalonate using an alkylating agent like ethyl bromide in the presence of a base.[4]

Experimental Protocol:

• Preparation of Sodium Ethoxide: Prepare a solution of sodium ethoxide in absolute ethanol.

• Alkylation: To the sodium ethoxide solution, add diethyl phenylmalonate. Then, slowly add ethyl bromide and heat the mixture to reflux for 2-3 hours.

• Work-up: After cooling, pour the reaction mixture into water. Extract the product with a suitable organic solvent (e.g., diethyl ether). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude diethyl ethylphenylmalonate.

• Purification: Purify the crude product by vacuum distillation.

Quantitative Data for Step 2:

Parameter	Value	Reference
Reagents
Diethyl Phenylmalonate	Varies based on Step 1 yield
Sodium Ethoxide	Stoichiometric amount	[5]
Ethyl Bromide	Stoichiometric amount or slight excess	[5]
Reaction Conditions
Reaction Temperature	Reflux	[5]
Reaction Time	2-3 hours	[6]
Yield	Variable, can be up to 50-60%	[7]

The final step is the condensation of diethyl ethylphenylmalonate with urea in the presence of a strong base to form the phenobarbital ring.[4]

Experimental Protocol:

• Preparation of Sodium Methoxide (B1231860): Prepare a solution of sodium methoxide in a suitable reaction vessel.

• Condensation: Add dry urea to the sodium methoxide solution and stir until dissolved. Slowly add diethyl ethylphenylmalonate to the urea-methoxide mixture.[4]

• Reaction: Heat the reaction mixture to drive the condensation and cyclization.

• Work-up: After the reaction is complete, acidify the reaction mixture to precipitate the crude phenobarbital.

• Purification: Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to yield pure phenobarbital.[4]

Quantitative Data for Step 3:

Parameter	Value	Reference
Reagents
Diethyl Ethylphenylmalonate	Varies based on Step 2 yield
Urea	Stoichiometric amount	[4]
Sodium Methoxide	Stoichiometric amount	[4]
Reaction Conditions
Reaction Temperature	Heating (specific temp. not always stated)	[4]
Overall Yield (from Diethyl Ethylphenylmalonate)	17.45% (in one study)	[8]

Role in the Synthesis of Other Pharmaceutical Intermediates

While the synthesis of phenobarbital is a prime example, ethyl phenylacetate is also a precursor for other pharmaceutical intermediates.

Synthesis of Methylphenidate Intermediates

Ethyl phenylacetate can be a starting point for the synthesis of intermediates for methylphenidate, a medication used to treat ADHD. One synthetic approach involves the enantioselective alkylation of arylacetic acids.[9] While direct protocols starting from the ethyl ester are less common in the literature, the underlying phenylacetic acid core is the key component. A plausible synthetic route would involve the hydrolysis of ethyl phenylacetate to phenylacetic acid, followed by an enantioselective alkylation.

Caption: Plausible synthetic pathway to Methylphenidate intermediates.

Synthesis of Phenylacetone (B166967) (A Precursor for Amphetamines)

Phenylacetone is a direct precursor in the synthesis of amphetamines. While less common than other methods, phenylacetone can be synthesized from phenylacetic acid, which can be obtained by the hydrolysis of ethyl phenylacetate.[10] The conversion of phenylacetic acid to phenylacetone can be achieved through various methods, including ketonization over a heated catalyst.

Caption: Synthetic route from Ethyl Phenylacetate to Amphetamine via Phenylacetone.

Conclusion

Ethyl phenylacetate is a cornerstone intermediate in the synthesis of a range of pharmaceuticals, most notably phenobarbital. The synthetic pathways described herein highlight its versatility and importance in medicinal chemistry. The provided protocols and quantitative data offer a valuable resource for researchers engaged in the synthesis and development of new therapeutic agents. Further research into novel applications of ethyl phenylacetate and its derivatives will undoubtedly continue to contribute to the advancement of pharmaceutical sciences.

References

• 1. scribd.com [scribd.com]
• 2. Ethyl Phenylacetate Or Ethyl Phenyl Acetate CAS 101-97-3 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 3. Solved Draw the reaction for claisen condensation experiment | Chegg.com [chegg.com]
• 4. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]
• 5. A Solvent-Free Claisen Condensation Reaction for the Organic Laboratory | CoLab [colab.ws]
• 6. WO2012080834A1 - Low-temperature synthesis of methylphenidate hydrochloride - Google Patents [patents.google.com]
• 7. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. Highly Enantioselective Direct Alkylation of Arylacetic Acids with Chiral Lithium Amides as Traceless Auxiliaries - PMC [pmc.ncbi.nlm.nih.gov]
• 10. prepchem.com [prepchem.com]

Application Note: Quantitative Analysis of Ethyl Phenylacetate using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Ethyl phenylacetate (B1230308) using Gas Chromatography-Mass Spectrometry (GC-MS). Ethyl phenylacetate is a significant compound contributing to the aroma profile of various products, including wines, fruits, and fragrances.[1][2][3] The protocol described herein provides a comprehensive workflow from sample preparation to data analysis, making it suitable for researchers, scientists, and professionals in the fields of food science, environmental analysis, and drug development.

Introduction

Ethyl phenylacetate (C₁₀H₁₂O₂) is an ester known for its pleasant, honey-like, sweet aroma.[1][3] It is a naturally occurring compound found in various matrices such as fruits, alcoholic beverages, and plants.[2][3] Its presence and concentration are critical for the quality control of food and beverages and in the formulation of fragrances. In the context of drug development, related compounds are of interest, and precise analytical methods are crucial for their detection and quantification.[4]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for separating and identifying volatile and semi-volatile compounds.[5] This application note presents a validated GC-MS method for the determination of Ethyl phenylacetate, including sample preparation, instrument parameters, and data analysis protocols.

Experimental Protocols

This protocol is suitable for extracting Ethyl phenylacetate from aqueous matrices such as wine or fruit juice.

• Internal Standard: Prepare a stock solution of a suitable internal standard (e.g., 3,4-methylenedioxypropylamphetamine - MDPA, or a deuterated analog of Ethyl phenylacetate) in methanol.[4]

• Sample Spiking: To 5 mL of the aqueous sample in a separatory funnel, add a known amount of the internal standard stock solution.

• Extraction: Add 10 mL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Mixing: Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Phase Separation: Allow the layers to separate.

• Collection: Drain the organic layer (bottom layer for dichloromethane, top layer for ethyl acetate) into a clean collection vial.

• Repeat Extraction: Repeat the extraction process (steps 3-6) two more times with fresh solvent, combining the organic extracts.

• Drying: Dry the combined organic extract by passing it through a small column containing anhydrous sodium sulfate.

• Concentration: Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen at room temperature.

• Analysis: The concentrated extract is now ready for GC-MS analysis.

The following parameters are a general guideline and may require optimization based on the specific instrument and column used.

Parameter	Value
Gas Chromatograph	Agilent 7890B GC System (or equivalent)
Mass Spectrometer	Agilent 5977A MSD (or equivalent)
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial: 60 °C (hold 2 min) Ramp 1: 10 °C/min to 150 °C Ramp 2: 20 °C/min to 280 °C (hold 5 min)
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Range	m/z 40-450
Scan Mode	Full Scan and/or Selected Ion Monitoring (SIM)

Data Presentation

The mass spectrum of Ethyl phenylacetate is characterized by its molecular ion peak and specific fragment ions.

Compound	Molecular Weight	Key Mass Fragments (m/z)
Ethyl phenylacetate	164.20 g/mol	164 (M+), 91 (base peak), 65, 102

Table 1: Characteristic mass spectral fragments of Ethyl phenylacetate.

A calibration curve should be constructed by analyzing a series of standard solutions of Ethyl phenylacetate at different concentrations. The concentration of Ethyl phenylacetate in the samples can then be determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Concentration (µg/L)	Peak Area (Analyte)	Peak Area (Internal Standard)	Area Ratio (Analyte/IS)
10	150,000	500,000	0.30
25	375,000	500,000	0.75
50	750,000	500,000	1.50
100	1,500,000	500,000	3.00
250	3,750,000	500,000	7.50
500	7,500,000	500,000	15.00

Table 2: Example calibration data for the quantitative analysis of Ethyl phenylacetate.

Visualizations

Caption: Experimental workflow for the GC-MS analysis of Ethyl phenylacetate.

Caption: Logical relationship of Ethyl phenylacetate properties and analysis.

Conclusion

The GC-MS method detailed in this application note provides a reliable and robust approach for the analysis of Ethyl phenylacetate. The described sample preparation and instrument parameters allow for the sensitive and accurate quantification of this compound in various matrices. This protocol is a valuable tool for researchers, scientists, and drug development professionals requiring precise analysis of Ethyl phenylacetate.

References

• 1. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Ethyl phenylacetate (FDB010560) - FooDB [foodb.ca]
• 3. ethyl phenyl acetate, 101-97-3 [thegoodscentscompany.com]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]

Application Notes and Protocols for the Quantification of Ethyl Phenylacetate in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl phenylacetate (B1230308) is a significant volatile organic compound found in a variety of complex matrices, including alcoholic beverages, fruit juices, and honey. It is a key aroma compound, often contributing to pleasant floral and honey-like notes. However, in some contexts, such as winemaking, its presence above certain concentrations can be indicative of spoilage. Accurate quantification of ethyl phenylacetate is therefore crucial for quality control, flavor profiling, and authenticity assessment in the food and beverage industry, as well as for monitoring its presence in other complex samples relevant to drug development and research.

This document provides detailed application notes and experimental protocols for the quantification of ethyl phenylacetate in complex matrices using common analytical techniques: Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) and Liquid-Liquid Extraction followed by Gas Chromatography-Mass Spectrometry (LLE-GC-MS).

Methods for Quantification

The choice of method for quantifying ethyl phenylacetate depends on the matrix, the required sensitivity, and the available instrumentation. GC-MS is a widely used technique due to its high sensitivity and selectivity.[1] Sample preparation is a critical step to isolate the analyte from interfering matrix components.

Headspace Solid-Phase Microextraction (HS-SPME) with GC-MS

HS-SPME is a solvent-free sample preparation technique that is particularly suitable for the analysis of volatile and semi-volatile compounds in liquid and solid samples.[2] It involves the exposure of a fused silica (B1680970) fiber coated with a stationary phase to the headspace of a sample. The analytes partition between the sample matrix, the headspace, and the fiber coating. The fiber is then transferred to the injector of a gas chromatograph for thermal desorption and analysis.

Liquid-Liquid Extraction (LLE) with GC-MS

LLE is a classic sample preparation technique that involves the extraction of the analyte from a liquid sample into an immiscible organic solvent.[3] The choice of solvent is crucial for efficient extraction. Ethyl acetate (B1210297) is a common solvent used for the extraction of moderately polar compounds like ethyl phenylacetate from aqueous matrices.[3]

Quantitative Data Summary

The following tables summarize typical validation parameters for the quantification of ethyl phenylacetate and other relevant volatile compounds in complex matrices using HS-SPME-GC-MS and LLE-GC-MS. These values can be used as a benchmark for method development and validation.

Table 1: HS-SPME-GC-MS Method Validation Parameters for Volatile Compounds in Wine

Analyte	Matrix	Linearity (R²)	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Reference
Ethyl Phenylacetate	Wine	>0.99	~0.07	~0.2	Not Reported	[4]
Ethyl Hexanoate	Wine	>0.99	0.1	0.3	95-105	[2]
Ethyl Octanoate	Wine	>0.99	0.2	0.6	95-105	[2]
Phenylethyl Acetate	Wine	>0.99	0.3	1.0	95-105	[2]

Table 2: LLE-GC-MS Method Validation Parameters for Phenolic Compounds in Honey using Ethyl Acetate Extraction

Analyte	Matrix	Linearity (R²)	LOD (mg/kg)	LOQ (mg/kg)	Recovery (%)	Reference
Ferulic Acid	Honey	>0.98	0.030	0.091	104	[3][5]
p-Coumaric Acid	Honey	>0.98	Not Reported	Not Reported	100	[3][5]
Vanillin	Honey	>0.98	Not Reported	Not Reported	>97	[3][5]
Salicylic Acid	Honey	>0.98	0.33	0.99	Not Reported	[3][5]

Experimental Protocols

Protocol 1: Quantification of Ethyl Phenylacetate in Wine by HS-SPME-GC-MS

1. Materials and Reagents

• Sample: Wine sample

• Internal Standard (IS): 2-Octanol or other suitable non-interfering compound.

• Sodium Chloride (NaCl): Analytical grade.

• SPME Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) or similar.

• Vials: 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa.

• Standard Stock Solution: Prepare a stock solution of ethyl phenylacetate in ethanol (B145695) (e.g., 1000 mg/L).

• Internal Standard Stock Solution: Prepare a stock solution of the internal standard in ethanol (e.g., 1000 mg/L).

2. Sample Preparation

• Pipette 5 mL of the wine sample into a 20 mL headspace vial.

• Add a known amount of the internal standard solution to achieve a final concentration of, for example, 50 µg/L.

• Add 1.5 g of NaCl to the vial. The addition of salt increases the ionic strength of the sample, which can enhance the release of volatile compounds into the headspace.[2]

• Immediately seal the vial with a magnetic screw cap.

• Vortex the sample for 30 seconds to dissolve the salt.

3. HS-SPME Procedure

• Place the vial in a heating block or autosampler incubator set to 40°C.

• Equilibrate the sample for 15 minutes.

• Expose the SPME fiber to the headspace of the sample for 30 minutes at 40°C with agitation.

• After extraction, retract the fiber and immediately introduce it into the GC injector for thermal desorption.

4. GC-MS Parameters

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp to 150°C at 5°C/min

  • Ramp to 240°C at 10°C/min, hold for 5 minutes

• MS Transfer Line Temperature: 250°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Scan Range: m/z 40-350

5. Calibration and Quantification

• Prepare a series of calibration standards in a model wine solution (e.g., 12% ethanol in water, adjusted to pH 3.5 with tartaric acid) containing known concentrations of ethyl phenylacetate and a constant concentration of the internal standard.

• Analyze the calibration standards using the same HS-SPME-GC-MS method.

• Construct a calibration curve by plotting the ratio of the peak area of ethyl phenylacetate to the peak area of the internal standard against the concentration of ethyl phenylacetate.

• Quantify ethyl phenylacetate in the wine samples by using the calibration curve.

Protocol 2: Quantification of Ethyl Phenylacetate in Fruit Juice by LLE-GC-MS

1. Materials and Reagents

• Sample: Fruit juice sample

• Internal Standard (IS): 2-Octanol or other suitable non-interfering compound.

• Extraction Solvent: Ethyl acetate, analytical grade.

• Drying Agent: Anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Centrifuge Tubes: 15 mL polypropylene (B1209903) tubes.

• Standard Stock Solution: Prepare a stock solution of ethyl phenylacetate in methanol (B129727) (e.g., 1000 mg/L).

• Internal Standard Stock Solution: Prepare a stock solution of the internal standard in methanol (e.g., 1000 mg/L).

2. Sample Preparation

• Centrifuge the fruit juice sample at 4000 rpm for 10 minutes to remove any solid particles.

• Pipette 5 mL of the clarified juice into a 15 mL centrifuge tube.

• Add a known amount of the internal standard solution to achieve a final concentration of, for example, 50 µg/L.

• Add 2 mL of ethyl acetate to the tube.

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Repeat the extraction step (steps 4-7) with a fresh 2 mL portion of ethyl acetate.

• Combine the two organic extracts.

• Dry the combined extract by passing it through a small column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

3. GC-MS Parameters

• Use the same GC-MS parameters as described in Protocol 1.

4. Calibration and Quantification

• Prepare a series of calibration standards in a model juice solution (e.g., a solution of sugars and organic acids mimicking the juice matrix) containing known concentrations of ethyl phenylacetate and a constant concentration of the internal standard.

• Extract the calibration standards using the same LLE procedure.

• Analyze the extracted standards using the GC-MS method.

• Construct a calibration curve and quantify ethyl phenylacetate in the juice samples as described in Protocol 1.

Diagrams

Caption: General experimental workflow for the quantification of Ethyl phenylacetate.

Caption: Logical pathway for analytical method validation.

References

• 1. The Use of SPME-GC-MS IR and Raman Techniques for Botanical and Geographical Authentication and Detection of Adulteration of Honey - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Honey Phenolic Compound Profiling and Authenticity Assessment Using HRMS Targeted and Untargeted Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application of Ethyl Phenylacetate as an Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl phenylacetate (B1230308) is a versatile organic compound widely recognized for its characteristic sweet, honey-like, and fruity aroma. Beyond its extensive use in the fragrance and flavor industries, it serves as a valuable analytical standard in various scientific disciplines, including food chemistry, environmental analysis, and pharmaceutical quality control. Its volatility and distinct chromatographic behavior make it particularly suitable for gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) applications. This document provides detailed application notes and protocols for the use of ethyl phenylacetate as an analytical standard.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of ethyl phenylacetate is crucial for its effective application as an analytical standard.

Property	Value	Reference
Chemical Formula	C₁₀H₁₂O₂	--INVALID-LINK--
Molecular Weight	164.20 g/mol	--INVALID-LINK--
CAS Number	101-97-3	--INVALID-LINK--
Appearance	Colorless liquid	--INVALID-LINK--
Odor	Sweet, honey, floral	--INVALID-LINK--
Boiling Point	229 °C (lit.)	--INVALID-LINK--
Density	1.03 g/mL at 25 °C (lit.)	--INVALID-LINK--
Solubility	Soluble in ethanol (B145695) and ether; insoluble in water.	--INVALID-LINK--
Purity (as analytical standard)	≥98.5% (GC), >99.0% (GC)	--INVALID-LINK--, --INVALID-LINK--

Applications as an Analytical Standard

Ethyl phenylacetate is frequently employed as an internal standard, external standard, or a component of a standard mixture for the quantitative analysis of volatile and semi-volatile organic compounds.

1. Internal Standard in Chromatography:

Due to its chemical stability and chromatographic properties, ethyl phenylacetate is an excellent choice as an internal standard (IS) in GC-based methods. An internal standard is a compound added to a sample in a known concentration to facilitate the quantification of other analytes. The use of an IS can correct for variations in injection volume, sample preparation, and instrument response.

2. Quantification of Flavor and Fragrance Compounds:

In the food and beverage industry, ethyl phenylacetate is used to quantify other aromatic compounds that contribute to the overall flavor profile of a product. For instance, it has been used as a reference standard in the determination of volatile components in soy sauce via GC-MS.[1]

3. Environmental Monitoring:

As a representative ester compound, it can be used as a surrogate standard in the analysis of environmental samples for pollutants such as phthalates and other plasticizers.

Experimental Protocols

Protocol 1: Preparation of Ethyl Phenylacetate Standard Solutions

This protocol describes the preparation of a stock solution and a series of working standard solutions of ethyl phenylacetate for the creation of a calibration curve.

Materials:

• Ethyl phenylacetate (analytical standard grade, ≥99% purity)

• Methanol (B129727) (HPLC or GC grade)

• Volumetric flasks (10 mL, 50 mL, 100 mL)

• Micropipettes

Procedure:

• Stock Solution (1000 µg/mL):

  • Accurately weigh 100 mg of ethyl phenylacetate into a 100 mL volumetric flask.

  • Dissolve the compound in a small amount of methanol.

  • Bring the flask to volume with methanol and mix thoroughly.

  • Store the stock solution in a tightly sealed amber vial at 4°C.

• Working Standard Solutions:

  • Prepare a series of working standards by serially diluting the stock solution with methanol.

  • For example, to prepare a 100 µg/mL standard, transfer 10 mL of the stock solution into a 100 mL volumetric flask and dilute to volume with methanol.

  • Typical calibration curve concentrations may range from 0.1 µg/mL to 50 µg/mL.

Protocol 2: Quantitative Analysis of a Target Analyte using Ethyl Phenylacetate as an Internal Standard by GC-MS

This protocol provides a general procedure for the quantification of a volatile analyte in a liquid matrix using ethyl phenylacetate as an internal standard.

Materials and Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary column suitable for volatile compound analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

• Sample vials with septa

• Syringes

• Target analyte

• Ethyl phenylacetate internal standard solution (e.g., 10 µg/mL in methanol)

• Sample matrix (e.g., fruit juice, hydroalcoholic solution)

• Extraction solvent (e.g., dichloromethane)

Procedure:

• Sample Preparation:

  • To 1 mL of the sample, add a known amount (e.g., 50 µL) of the ethyl phenylacetate internal standard solution (10 µg/mL).

  • Perform a liquid-liquid extraction by adding 1 mL of dichloromethane (B109758) and vortexing for 1 minute.

  • Centrifuge the sample to separate the layers.

  • Carefully transfer the organic (bottom) layer to a clean GC vial.

• GC-MS Analysis:

  • Injector Temperature: 250°C

  • Injection Mode: Splitless (or split, depending on concentration)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp to 150°C at 10°C/min

    • Ramp to 250°C at 20°C/min, hold for 5 minutes

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 40-400

• Data Analysis:

  • Identify the peaks corresponding to the target analyte and ethyl phenylacetate based on their retention times and mass spectra.

  • Integrate the peak areas for a characteristic ion of the analyte and ethyl phenylacetate.

  • Calculate the response factor (RF) using a calibration standard containing known concentrations of the analyte and the internal standard.

  • Quantify the analyte in the sample using the calculated response factor and the peak area ratio of the analyte to the internal standard.

Quantitative Data

The following tables summarize typical performance data for analytical methods utilizing standards of compounds similar to ethyl phenylacetate. These values can serve as a benchmark for method development and validation.

Table 1: Typical GC-FID Method Validation Parameters

Parameter	Typical Performance Data
Linearity (r²)	≥ 0.995
Range	0.1 - 100 µg/mL
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantification (LOQ)	0.03 - 0.3 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Table 2: Typical GC-MS Method Validation Parameters

Parameter	Typical Performance Data
Linearity (r²)	≥ 0.998
Range	0.01 - 50 µg/mL
Limit of Detection (LOD)	0.001 - 0.01 µg/mL
Limit of Quantification (LOQ)	0.003 - 0.03 µg/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%

Visualizations

Experimental Workflow for Quantitative Analysis

The following diagram illustrates the general workflow for the quantitative analysis of a target analyte in a sample matrix using an internal standard.

Caption: Workflow for quantitative analysis using an internal standard.

Logical Relationship for Method Validation

This diagram outlines the key parameters that need to be assessed during the validation of an analytical method, demonstrating their logical interconnection.

Caption: Key parameters for analytical method validation.

References

• 1. seejph.com [seejph.com]

Application Notes and Protocols for Ethyl Phenylacetate in Self-Healing Epoxy Materials

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of ethyl phenylacetate (B1230308) (EPA) as a healing agent in self-healing epoxy materials. The information is compiled from recent studies and is intended to guide researchers in the successful implementation of this self-healing strategy.

Introduction

Self-healing materials, inspired by biological systems, possess the intrinsic ability to repair damage, thereby extending the lifetime and enhancing the reliability of structural components. One effective approach for imparting self-healing capabilities to epoxy resins is through the encapsulation of a healing agent that is released upon crack formation. Ethyl phenylacetate (EPA) has emerged as a promising solvent-based healing agent. The healing mechanism is predicated on solvent-induced swelling and subsequent entanglement of the polymer chains across the crack interface, a process that is efficient and cost-effective.[1][2]

This document outlines the synthesis of urea-formaldehyde (UF) microcapsules containing EPA, their incorporation into an epoxy matrix, and the subsequent evaluation of the self-healing performance.

Mechanism of Self-Healing with Ethyl Phenylacetate

The self-healing process in an epoxy matrix embedded with EPA-filled microcapsules is a multi-step process initiated by damage.

• Crack Initiation and Propagation: An external stress induces the formation of a microcrack within the epoxy matrix. As the crack propagates, it ruptures the embedded microcapsules.

• Release of Healing Agent: Upon rupture, the liquid EPA is released from the microcapsule core into the crack plane via capillary action.

• Solvent-Induced Swelling and Chain Entanglement: The EPA solvent plasticizes the epoxy matrix at the crack faces, promoting localized swelling and increasing the mobility of the polymer chains.

• Healing of the Crack: The increased chain mobility allows for the interdiffusion and entanglement of polymer chains across the crack interface, effectively healing the damage and restoring mechanical integrity.[1][2]

A diagram illustrating this self-healing mechanism is provided below.

Caption: Self-healing mechanism with EPA.

Experimental Protocols

Preparation of Urea-Formaldehyde (UF) Microcapsules with Ethyl Phenylacetate Core

This protocol details the in situ polymerization method for encapsulating EPA in a UF shell.[1][3]

Materials:

• Urea (B33335)

• Formaldehyde (B43269) solution (37 wt%)

• Resorcinol (B1680541)

• Ammonium (B1175870) chloride

• Sodium hydroxide (B78521)

• Poly(ethylene-alt-maleic anhydride) (EMA)

• Ethyl phenylacetate (EPA)

• Deionized water

Equipment:

• Mechanical stirrer

• Heating mantle with temperature control

• pH meter

• Beakers and graduated cylinders

• Buchner funnel and filter paper

• Vacuum oven

Procedure:

• Prepare an aqueous solution of EMA by dissolving it in deionized water.

• In a separate beaker, dissolve urea and ammonium chloride in deionized water. Add resorcinol to this solution.

• Add the urea-resorcinol solution to the EMA solution and adjust the pH to 3.5 using sodium hydroxide or hydrochloric acid.

• Place the beaker in a temperature-controlled water bath on a mechanical stirrer.

• Slowly add EPA to the aqueous solution while stirring to form an oil-in-water emulsion.

• Once a stable emulsion is formed, add the formaldehyde solution to initiate polymerization.

• Heat the mixture to 55-60 °C and maintain for 4 hours to allow for shell wall formation.

• After 4 hours, cool the mixture to room temperature.

• Filter the microcapsules using a Buchner funnel and wash with deionized water and then with a suitable solvent (e.g., ethanol) to remove any unreacted materials.

• Dry the microcapsules in a vacuum oven at a low temperature (e.g., 40 °C) for 24 hours.

The following diagram outlines the microcapsule preparation workflow.

Caption: Microcapsule preparation workflow.

Fabrication of Self-Healing Epoxy Composites

This protocol describes the incorporation of EPA-filled microcapsules into an epoxy resin system.[1]

Materials:

• Epoxy resin (e.g., Diglycidyl ether of bisphenol A - DGEBA)

• Curing agent (e.g., Diethylenetriamine - DETA)

• EPA-filled UF microcapsules

• Molds for specimen fabrication

Equipment:

• Mechanical mixer or stirrer

• Vacuum desiccator or vacuum chamber

• Molds (e.g., for tapered double-cantilever beam - TDCB specimens)

Procedure:

• Weigh the desired amount of EPA-filled microcapsules and epoxy resin. The concentration of microcapsules can be varied (e.g., 1, 5, 10 wt%).

• Add the microcapsules to the epoxy resin and stir gently until a homogeneous dispersion is achieved.

• Add the curing agent to the epoxy-microcapsule mixture in the stoichiometric ratio (e.g., 100:12 parts by weight of epoxy to DETA).[1]

• Mix thoroughly, ensuring minimal air entrapment.

• Degas the mixture in a vacuum desiccator to remove any air bubbles.

• Pour the mixture into the desired molds for mechanical testing.

• Cure the specimens at room temperature for 24 hours, followed by a post-cure at 35 °C for 24 hours.[1]

Evaluation of Self-Healing Performance

The healing efficiency is typically evaluated by comparing the fracture toughness of the virgin material with that of the healed material using a tapered double-cantilever beam (TDCB) test.[1]

Procedure:

• Create a pre-crack in the cured TDCB specimen using a sharp razor blade.

• Load the specimen under displacement control until fracture occurs. Record the critical load for the virgin sample (Pcrit,virgin).

• Allow the fractured specimen to heal at room temperature for 24 hours.[1]

• Reload the healed specimen under the same conditions until fracture occurs again. Record the critical load for the healed sample (Pcrit,healed).

• The healing efficiency (η) is calculated as: η (%) = (Pcrit,healed / Pcrit,virgin) x 100

Data Presentation

The following tables summarize the quantitative data from studies on EPA-based self-healing epoxy materials.

Table 1: Influence of Microcapsule Concentration on Healing Efficiency

Microcapsule Concentration (wt%)	Healing Efficiency (%)
1	47
5	98
10	89

Data sourced from Ma, W. (2015).[1]

Table 2: Properties of EPA-filled UF Microcapsules

Property	Value
Average Diameter	155 µm
Shell Wall	Rough outer surface, smooth inner wall
Thermal Stability (Weight loss < 10%)	Below 147 °C

Data sourced from Ma, W. (2015).[1]

Considerations and Future Outlook

• Aging: The self-healing efficiency of solvent-based systems can decrease over time due to premature diffusion of the solvent into the matrix and moisture uptake.[4] Further research is needed to improve the long-term stability of the encapsulated healing agent.

• Alternative Encapsulation Methods: While UF resins are commonly used, exploring other shell materials could enhance thermal stability and control the release of the healing agent.

• Combined Healing Systems: The use of EPA in conjunction with other healing agents, such as epoxy resins, within the microcapsules could offer a synergistic healing effect.[5][6]

The use of ethyl phenylacetate as a healing agent presents a viable and efficient method for creating self-healing epoxy materials. The protocols and data presented here provide a solid foundation for researchers to explore and optimize this promising technology.

References

• 1. researchgate.net [researchgate.net]
• 2. autonomic.beckman.illinois.edu [autonomic.beckman.illinois.edu]
• 3. Preparation and Characterization of Microcapsule Filled with Ethyl Phenyl Acetate and Its Self-healing Application | Atlantis Press [atlantis-press.com]
• 4. Effect of aging on the performance of solvent-based self-healing materials - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Ethyl Phenylacetate: A Key Component in Insect Chemical Communication

Application Notes and Protocols for Researchers in Chemical Ecology and Drug Development

Introduction

Ethyl phenylacetate (B1230308) is a volatile organic compound with a pleasant, honey-like fragrance, naturally occurring in various fruits and plants.[1] Beyond its common use in the fragrance and flavor industries, ethyl phenylacetate plays a significant role in the chemical communication of several insect species. As a component of their pheromone blends, it can act as an attractant, synergist, or modulator of behavior, making it a compound of interest for researchers in chemical ecology, pest management, and the development of novel semiochemical-based drugs. These application notes provide a comprehensive overview of ethyl phenylacetate's role in insect pheromone blends, supported by quantitative data and detailed experimental protocols for its study.

Data Presentation: Quantitative Analysis of Ethyl Phenylacetate in Insect Pheromone Blends

The following tables summarize the quantitative data on the composition of insect pheromone blends containing ethyl phenylacetate and the electrophysiological responses it elicits.

Table 1: Electroantennogram (EAG) Response of Trabala vishnou gigantina to Ethyl Phenylacetate

The moth Trabala vishnou gigantina exhibits a notable antennal response to ethyl phenylacetate, a compound identified in the volatiles of its host plant, Hippophae rhamnoides. This response suggests a role for ethyl phenylacetate in host plant recognition or location.

Sex	Mean EAG Response (mV) ± SD
Female	4.22 ± 1.34
Male	4.28 ± 1.61

Data extracted from a study on the olfactory behavioral responses of T. vishnou gigantina to herbivore-induced leaf volatiles.[2]

Table 2: Reported Presence of Ethyl Phenylacetate in the Pheromone Blend of Atta sexdens rubropilosa

The leaf-cutting ant, Atta sexdens rubropilosa, utilizes a complex trail pheromone to guide nestmates to food sources. Ethyl phenylacetate has been identified as a component of this pheromone, stored in the poison gland. It is important to note that the composition of glandular secretions in this species can vary by caste and gland type, with other studies on the mandibular gland secretion not reporting the presence of ethyl phenylacetate.[2][3]

Gland Source	Pheromone Components	Reported Function
Poison Gland	3-ethyl-2,5-dimethylpyrazine (major), Ethyl phenylacetate , Methyl phenylacetate, Methyl 4-methylpyrrole-2-carboxylate	Trail Following

Information compiled from studies on the chemical composition of A. sexdens rubropilosa pheromones.[3]

Experimental Protocols

Detailed methodologies for the key experiments involved in the identification and evaluation of ethyl phenylacetate in insect pheromone blends are provided below.

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Pheromone Gland Extracts

This protocol outlines the steps for identifying and quantifying the volatile components of an insect's pheromone gland, including ethyl phenylacetate.

1. Pheromone Gland Extraction: a. Immobilize the insect by chilling it on ice or in a freezer for a few minutes. b. Under a stereomicroscope, carefully dissect the pheromone gland (e.g., ovipositor tip for female moths, poison gland for ants) using fine forceps and micro-scissors. c. Immediately place the excised gland into a 1.5 mL glass vial containing a small volume (e.g., 50 µL) of high-purity hexane (B92381). d. Allow the extraction to proceed for at least 30 minutes at room temperature. e. For quantitative analysis, add a known amount of an internal standard (e.g., a C12 hydrocarbon) to the extract.

2. GC-MS Instrument Setup: a. Gas Chromatograph (GC) Parameters:

• Column: Use a non-polar or mid-polarity capillary column (e.g., DB-5ms, HP-5ms) suitable for separating volatile organic compounds.
• Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample without thermal degradation (e.g., 250°C).
• Oven Temperature Program: Begin at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 280°C) at a controlled rate (e.g., 10°C/min) to separate compounds based on their boiling points.
• Carrier Gas: Use helium at a constant flow rate (e.g., 1 mL/min). b. Mass Spectrometer (MS) Parameters:
• Ionization Mode: Electron Impact (EI) at 70 eV.
• Mass Range: Scan from a low to a high mass-to-charge ratio (e.g., m/z 40-550) to detect a wide range of fragments.
• Ion Source and Transfer Line Temperatures: Set to appropriate temperatures to prevent condensation of the analytes (e.g., 230°C and 280°C, respectively).

3. Sample Analysis: a. Inject 1 µL of the hexane extract into the GC-MS system. b. Acquire the data, which will consist of a chromatogram showing peaks for each separated compound and a mass spectrum for each peak.

4. Data Interpretation: a. Identify the compounds by comparing their mass spectra to a spectral library (e.g., NIST) and by comparing their retention times to those of authentic standards. b. Quantify the amount of each component by comparing its peak area to the peak area of the internal standard.

Protocol 2: Electroantennography (EAG)

This protocol describes how to measure the electrical response of an insect's antenna to ethyl phenylacetate and other volatile compounds.

1. Insect Preparation: a. Select a healthy insect of the desired species and sex. b. Immobilize the insect in a pipette tip with the head protruding, or restrain it on a wax block. c. Carefully excise one antenna at the base using micro-scissors.

2. Electrode Preparation and Antenna Mounting: a. Pull glass capillaries to a fine point and fill them with a saline solution (e.g., Ringer's solution). b. Insert a silver wire into each glass capillary to create the recording and reference electrodes. c. Place the base of the excised antenna into the reference electrode. d. Carefully cut the distal tip of the antenna and place it into the recording electrode, ensuring a good electrical connection.

3. Stimulus Preparation and Delivery: a. Prepare a serial dilution of ethyl phenylacetate in a suitable solvent (e.g., paraffin (B1166041) oil or hexane) at various concentrations (e.g., 0.1, 1, 10, 100 µg/µL). b. Apply a small amount (e.g., 10 µL) of each dilution onto a piece of filter paper and insert it into a Pasteur pipette. c. A continuous stream of purified and humidified air is passed over the antenna. d. A puff of air is delivered through the Pasteur pipette, carrying the odorant to the antenna.

4. Data Recording and Analysis: a. Record the baseline electrical activity of the antenna. b. Deliver the odor stimulus and record the resulting negative voltage deflection (the EAG response). c. Measure the amplitude of the EAG response for each stimulus. d. Normalize the responses by subtracting the response to a solvent blank.

Protocol 3: Wind Tunnel Bioassay

This protocol details how to assess the behavioral response of flying insects to a pheromone blend containing ethyl phenylacetate.[4]

1. Wind Tunnel Setup: a. Use a wind tunnel constructed of a non-reactive material like glass or acrylic.[4] b. Maintain a constant, laminar airflow (e.g., 0.2-0.5 m/s).[4] c. Control the temperature, humidity, and lighting to mimic the insect's natural active period (e.g., 25°C, 60% RH, dim red light for nocturnal insects).[4]

2. Pheromone Source Preparation: a. Apply a known quantity of the synthetic pheromone blend (containing ethyl phenylacetate) dissolved in a solvent to a dispenser (e.g., a rubber septum or filter paper). b. Allow the solvent to evaporate completely. c. Place the dispenser at the upwind end of the wind tunnel.

3. Insect Acclimation and Release: a. Acclimatize the insects to the wind tunnel conditions for at least 30 minutes before the experiment. b. Release individual insects at the downwind end of the tunnel.

4. Behavioral Observation and Data Collection: a. Observe and record the insect's flight behavior for a set period (e.g., 3 minutes). b. Score key behaviors such as:

• Activation: The insect becomes active (e.g., wing fanning, walking).
• Take-off: The insect initiates flight.
• Upwind flight: The insect flies towards the pheromone source.
• Casting: The insect flies in a zigzag pattern perpendicular to the wind direction.
• Source contact: The insect lands on or near the pheromone source. c. Record the percentage of insects exhibiting each behavior.

Visualizations

The following diagrams illustrate the workflows for the experimental protocols described above.

GC-MS Workflow for Pheromone Analysis

EAG Experimental Workflow

Wind Tunnel Bioassay Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Variation with caste of the mandibular gland secretion in the leaf-cutting antAtta sexdens rubropilosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bio.kuleuven.be [bio.kuleuven.be]
• 4. benchchem.com [benchchem.com]

Application Note and Protocol for the Quantification of Ethyl Phenylacetate using High-Performance Liquid Chromatography (HPLC)

Introduction

Ethyl phenylacetate (B1230308) is an organic compound with a sweet, honey-like aroma, widely utilized in the fragrance, flavor, and pharmaceutical industries.[1][2][3] As an important intermediate in organic synthesis, its accurate quantification is crucial for quality control and process monitoring.[1] High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is a robust and widely used technique for the analysis of non-volatile compounds like ethyl phenylacetate.[4] This document provides a detailed protocol for the determination of ethyl phenylacetate using a reversed-phase HPLC method.

Principle

This method employs reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection. The separation is achieved on a C18 stationary phase, which is nonpolar. The mobile phase, a mixture of a polar solvent (like water) and a less polar organic solvent (like acetonitrile), carries the sample through the column. Ethyl phenylacetate, being a relatively nonpolar compound, is retained by the stationary phase and then eluted by the mobile phase. The concentration of ethyl phenylacetate is determined by comparing its peak area to that of a calibration curve generated from standards of known concentrations.

Experimental Protocols

Instrumentation and Materials

• Instrumentation: A standard HPLC system equipped with a quaternary or binary pump, an autosampler, a column oven, and a UV or Diode Array Detector (DAD).[5]

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is recommended for good resolution and peak shape.[5]

• Chemicals and Reagents:

  • Ethyl phenylacetate reference standard (purity >99%)

  • HPLC grade acetonitrile (B52724)

  • HPLC grade water

  • HPLC grade methanol (B129727) (for sample preparation if necessary)

  • 0.45 µm syringe filters

Preparation of Solutions

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water. A common starting ratio is 60:40 (v/v).[5] This composition can be optimized to achieve the desired retention time and peak shape. The mobile phase should be degassed before use to prevent pump cavitation and baseline noise.

• Standard Stock Solution Preparation (e.g., 1000 µg/mL): Accurately weigh approximately 100 mg of ethyl phenylacetate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Calibration Standard Preparation: Perform serial dilutions of the stock solution with the mobile phase to prepare a series of calibration standards at different concentrations (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

• Sample Preparation: Accurately weigh the sample containing ethyl phenylacetate. Dissolve the sample in the mobile phase, and if necessary, dilute it to a concentration that falls within the range of the calibration standards. Filter the final sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.[5]

Chromatographic Conditions

A summary of the recommended chromatographic conditions is provided in the table below. These parameters may be adjusted to optimize the separation for specific instrumentation and sample matrices.

Parameter	Recommended Condition
HPLC System	Standard HPLC with UV/DAD Detector
Column	C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (e.g., 60:40 v/v), isocratic
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	260 nm
Injection Volume	10 µL

Data Analysis

• Inject the prepared calibration standards into the HPLC system.

• Construct a calibration curve by plotting the peak area of ethyl phenylacetate against the corresponding concentration.

• Perform a linear regression analysis on the calibration curve to determine the equation of the line (y = mx + c) and the correlation coefficient (r²). An r² value > 0.999 is typically desired.

• Inject the prepared sample solution into the HPLC system.

• Determine the concentration of ethyl phenylacetate in the sample by interpolating its peak area from the calibration curve.

Method Validation Summary

The analytical method should be validated according to international guidelines to ensure it is suitable for its intended purpose.[6] The following table summarizes typical validation parameters and their acceptance criteria for an HPLC method.

Validation Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.999 over the specified range
Accuracy (% Recovery)	98.0% to 102.0%
Precision (% RSD)	Repeatability (Intra-day): ≤ 2.0% Intermediate Precision (Inter-day): ≤ 2.0%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1
Specificity	The peak for ethyl phenylacetate should be well-resolved from other components, and peak purity should be confirmed.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the HPLC analysis of ethyl phenylacetate.

References

• 1. guidechem.com [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. chemimpex.com [chemimpex.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pharmtech.com [pharmtech.com]

Application Note: Derivatization of Ethyl Phenylacetate for Enhanced Analytical Detection

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ethyl phenylacetate (B1230308) is an aromatic ester known for its sweet, honey-like fragrance, making it a common ingredient in perfumes, cosmetics, and as a flavoring agent in the food industry.[1][2][3] Its analysis is crucial for quality control, pharmacokinetic studies, and monitoring in various matrices. However, direct analysis of ethyl phenylacetate, particularly at trace levels, can be challenging due to its moderate polarity and lack of a strong chromophore or fluorophore for sensitive HPLC detection, or suboptimal volatility for GC analysis without derivatization.

This application note details a robust two-step strategy for the enhanced detection of ethyl phenylacetate. The core principle involves the hydrolysis of the ester to phenylacetic acid, followed by the derivatization of the resulting carboxylic acid functional group. This approach significantly improves detection limits and chromatographic performance for both Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) analyses.

Primary Strategy: Hydrolysis to Phenylacetic Acid

The foundational step for derivatizing ethyl phenylacetate is its conversion to phenylacetic acid through base-catalyzed hydrolysis.[4] This reaction cleaves the ester bond, yielding phenylacetic acid and ethanol. The carboxyl group of phenylacetic acid is highly amenable to a wide range of derivatization reactions.

Experimental Protocol: Base-Catalyzed Hydrolysis

• Sample Preparation: Dissolve a known quantity of the sample containing ethyl phenylacetate in a suitable organic solvent (e.g., methanol (B129727) or ethanol).

• Hydrolysis Reaction:

  • To the sample solution, add an excess of 2 M Sodium Hydroxide (NaOH) solution.[5]

  • Reflux the mixture for 2-3 hours to ensure complete hydrolysis. The disappearance of the ethyl phenylacetate layer can be a visual indicator of reaction completion.[4]

• Acidification: After cooling the reaction mixture to room temperature, acidify it with concentrated Hydrochloric Acid (HCl) until the pH is acidic (pH ~2). This protonates the sodium phenylacetate salt, precipitating the phenylacetic acid.[4][5]

• Extraction: Extract the aqueous solution three times with a water-immiscible organic solvent such as diethyl ether or dichloromethane (B109758) to isolate the phenylacetic acid.

• Drying and Evaporation: Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to obtain the crude phenylacetic acid. The sample is now ready for derivatization.

Workflow for Analysis

The overall analytical process follows a clear sequence from sample preparation to final data acquisition.

References

• 1. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. nbinno.com [nbinno.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Sciencemadness Discussion Board - Ester hydrolysis - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Phenylacetic acid production(PAA-precursor) [aecenar.com]

Application Notes: The Role of Ethyl Phenylacetate in Metabolomics Research

Introduction

Ethyl phenylacetate (B1230308) is an aromatic ester recognized by its pleasant, honey-like aroma. In the field of metabolomics, it is gaining attention as a volatile organic compound (VOC) with potential applications as a non-invasive biomarker for disease diagnosis and for monitoring gut microbiome activity.[1][2] As a product of both endogenous metabolic pathways and exogenous sources such as diet and microbial activity, its presence and concentration in biological samples (e.g., breath, urine, plasma) can provide a window into the physiological and pathological state of an organism.[3] These notes provide an overview of its applications, relevant metabolic pathways, and detailed protocols for its analysis.

Key Applications in Metabolomics

• Biomarker for Disease Diagnosis: As a VOC, ethyl phenylacetate can be detected in exhaled breath.[2][4] Alterations in its concentration may be associated with various pathological conditions, including respiratory diseases and certain cancers, making it a candidate for non-invasive screening and diagnosis.[1][4][5]

• Monitoring Gut Microbiome Activity: Phenylacetate, the precursor to ethyl phenylacetate, is a key intermediate in the bacterial catabolism of phenylalanine.[6][7] The presence of ethyl phenylacetate can, therefore, reflect the metabolic activity of gut microbiota, offering insights into gut health and its influence on systemic metabolism.

• Food and Dietary Assessment: Ethyl phenylacetate is naturally present in various foods and beverages, including corn, citrus fruits, and alcoholic drinks.[3] Its detection in metabolomic profiles can serve as a potential biomarker for the consumption of these specific foods.[3]

Quantitative Data Summary

Quantitative analysis is crucial for validating ethyl phenylacetate as a biomarker. While specific datasets for ethyl phenylacetate are emerging, data from related compounds and analytical techniques provide a strong foundation for methodology.

Table 1: Physicochemical Properties of Ethyl Phenylacetate

Property	Value	Reference
Molecular Formula	C₁₀H₁₂O₂	[8]
Molecular Weight	164.20 g/mol
Boiling Point	227-229 °C @ 760 mmHg
Melting Point	-29.4 °C	[8]
Water Solubility	1,478 mg/L at 25 °C	[8]
LogP	2.29	[8]

| CAS Number | 101-97-3 |[8] |

Table 2: Example LC-MS/MS Parameters for Quantification of Phenylacetate and Related Compounds in Plasma & Urine Note: These parameters for the related compound phenylacetic acid (PAA) serve as a starting point for developing a method for ethyl phenylacetate.

Parameter	Value	Reference
Instrumentation	Triple Quadrupole (QqQ) or Q-TOF LC-MS/MS	[9][10][11]
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode	[9][12]
Limit of Quantification (LOQ)	100 ng/mL (0.3-0.8 µmol/L)	[9][12]
Recovery	>90%	[9][12]
Intra-day RSD	<10%	[9][12]

| Inter-day RSD | <10% |[9][12] |

Table 3: Representative Liquid-Liquid Extraction (LLE) Recovery Data using Ethyl Acetate (B1210297) Note: Ethyl acetate is a common solvent for extracting metabolites, including phenolic compounds, from biological matrices.

Analyte Class	Biological Matrix	Recovery %	Reference
Gallic Acid Metabolites	Human Plasma	67-96%	[13]

| Flavan-3-ols | Spiked Samples | 70-100% |[13] |

Metabolic Pathways and Experimental Workflows

Bacterial Phenylacetate Catabolic Pathway

In many bacteria, the amino acid phenylalanine is metabolized via phenylacetate.[6][7] Ethyl phenylacetate, an ester, would first undergo hydrolysis by esterase enzymes to yield ethanol (B145695) and phenylacetate, which then enters the central catabolic pathway. This pathway involves the activation of phenylacetate to phenylacetyl-CoA, followed by an unusual enzymatic cascade involving ring epoxidation and cleavage.[6][7]

References

• 1. Breath volatile organic compounds (VOCs) as biomarkers for the diagnosis of pathological conditions: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Breathomics for the Clinician: The use of volatile organic compounds in respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Showing Compound Ethyl phenylacetate (FDB010560) - FooDB [foodb.ca]
• 4. Exhaled volatile organic compounds for phenotyping chronic obstructive pulmonary disease: a cross-sectional study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cancer metabolites: promising biomarkers for cancer liquid biopsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Bacterial phenylalanine and phenylacetate catabolic pathway revealed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Simultaneous LC-MS/MS determination of phenylbutyrate, phenylacetate benzoate and their corresponding metabolites phenylacetylglutamine and hippurate in blood and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. rjptonline.org [rjptonline.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Metabolomics Technologies for the Identification and Quantification of Dietary Phenolic Compound Metabolites: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Synthesis of Ethyl Phenylacetate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the enzymatic synthesis of ethyl phenylacetate (B1230308), a valuable fragrance and flavor compound, and a key intermediate in the pharmaceutical industry. The use of enzymes, particularly lipases, offers a green and selective alternative to traditional chemical synthesis methods.

Introduction

Ethyl phenylacetate is traditionally synthesized through chemical methods such as the Fischer esterification of phenylacetic acid and ethanol (B145695) using strong acid catalysts, or the reaction of benzyl (B1604629) cyanide with ethanol and sulfuric acid.[1][2] These methods often require harsh reaction conditions, generate significant waste, and can lead to the formation of undesirable byproducts.

Enzymatic synthesis, employing lipases as biocatalysts, circumvents many of these issues. Lipases (EC 3.1.1.3) are hydrolases that can catalyze the formation of ester bonds in non-aqueous or low-water environments.[3] This biocatalytic approach offers high selectivity, mild reaction conditions, and reduced environmental impact. Both direct esterification of phenylacetic acid with ethanol and transesterification reactions are effective enzymatic routes for producing ethyl phenylacetate.[3][4] Immobilized lipases are often preferred as they can be easily recovered and reused, enhancing the economic viability of the process.[5][6]

Enzymatic Reaction Pathways

The enzymatic synthesis of ethyl phenylacetate can be achieved primarily through two pathways: direct esterification and transesterification.

• Direct Esterification: This is a reversible reaction where phenylacetic acid reacts directly with ethanol to form ethyl phenylacetate and water. The reaction is catalyzed by a lipase (B570770). To drive the equilibrium towards product formation, water may need to be removed from the reaction mixture.

• Transesterification (Alcoholysis): In this process, an existing ester reacts with an alcohol (in this case, ethanol) to form a new ester. For instance, another ester of phenylacetic acid could be transesterified with ethanol to yield ethyl phenylacetate. This method can sometimes offer higher yields by avoiding the co-production of water.

The general mechanism for lipase-catalyzed esterification involves a serine residue in the enzyme's active site. The serine's hydroxyl group performs a nucleophilic attack on the carbonyl carbon of the carboxylic acid, forming a tetrahedral intermediate. This is followed by the formation of an acyl-enzyme intermediate and the release of water. The alcohol then attacks the acyl-enzyme complex, leading to the formation of the ester and regeneration of the enzyme.[7][8]

Data Presentation: Comparison of Reaction Conditions

The following tables summarize quantitative data from various studies on the enzymatic synthesis of ethyl phenylacetate, highlighting the influence of different parameters on reaction outcomes.

Table 1: Direct Esterification of Phenylacetic Acid with Ethanol

Enzyme	Support/Form	Solvent	Temp. (°C)	Molar Ratio (Acid:Alcohol)	Enzyme Conc.	Time (h)	Yield/Conversion (%)	Reference
Aspergillus oryzae MIM	Lyophilized Mycelia	n-Heptane	50	1:1.5 (approx.)	30 g/L	144	56% (conversion)	[9]
Rhizopus oryzae CBS 11207	Lyophilized Mycelia	n-Heptane	50	1:1.5 (approx.)	30 g/L	144	37% (conversion)	[9]
Candida antarctica Lipase B (CALB)	Immobilized	Hexane/Ethanol	35	-	5 E/S ratio	24	>98% (conversion)	[10]

Table 2: Transesterification for Ethyl Phenylacetate Synthesis

Enzyme	Support/Form	Acyl Donor	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Novozym 435	Immobilized	Dialkyl carbonate	Toluene	40	48	100%	[1]
Amano Lipase AK	Free	Dialkyl carbonate	Toluene	40	48	-	[1]

Experimental Protocols

Protocol 1: Direct Esterification using Immobilized Lipase (Novozym 435)

This protocol is a generalized procedure based on common laboratory practices for lipase-catalyzed esterification.

Materials:

• Phenylacetic acid

• Ethanol (anhydrous)

• Immobilized Candida antarctica lipase B (e.g., Novozym 435)

• Organic solvent (e.g., n-heptane or toluene)

• Molecular sieves (3Å, activated)

• Sodium bicarbonate solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Reaction vessel (e.g., screw-capped flask)

• Magnetic stirrer with heating

• Rotary evaporator

• Analytical equipment (GC-MS or HPLC)

Procedure:

• Reactant Preparation: In a 50 mL screw-capped flask, dissolve 1 mmol of phenylacetic acid in 10 mL of toluene.

• Alcohol Addition: Add 2 mmol of anhydrous ethanol to the reaction mixture.

• Enzyme Addition: Add 100 mg of Novozym 435 to the flask.

• Water Removal (Optional but Recommended): Add 1 g of activated molecular sieves to the mixture to remove the water produced during the reaction, which helps to drive the equilibrium towards the product.

• Reaction Incubation: Seal the flask and place it on a magnetic stirrer with heating. Set the temperature to 40°C and stir the mixture at 200 rpm for 48 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by taking small aliquots at different time intervals and analyzing them by GC or HPLC.

• Enzyme Removal: After the reaction is complete, remove the immobilized enzyme by filtration or centrifugation. The enzyme can be washed with fresh solvent and dried for reuse.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer with 10 mL of 5% sodium bicarbonate solution to remove any unreacted phenylacetic acid.

  • Wash with 10 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

• Product Isolation: Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude ethyl phenylacetate.

• Purification (Optional): If necessary, the product can be further purified by column chromatography or distillation.

Protocol 2: Synthesis using Lyophilized Fungal Mycelia

This protocol is adapted from studies using whole-cell biocatalysts.[9]

Materials:

• Lyophilized mycelia of Aspergillus oryzae or Rhizopus oryzae

• Phenylacetic acid

• Ethanol

• n-Heptane

• Reaction vessel (e.g., sealed vial)

• Shaking incubator

• Centrifuge

• Analytical equipment (GC)

Procedure:

• Reaction Setup: In a sealed vial, combine 86 mM phenylacetic acid and a suitable molar excess of ethanol in n-heptane.

• Biocatalyst Addition: Add the lyophilized mycelia to the reaction mixture at a concentration of 30 g/L.

• Incubation: Place the vials in a shaking incubator at 50°C with agitation.

• Sampling and Analysis: At regular intervals (e.g., 24, 48, 72, 144 hours), withdraw a sample from the reaction mixture.

• Sample Preparation: Centrifuge the sample to pellet the mycelia. Analyze the supernatant by gas chromatography (GC) to determine the concentration of ethyl phenylacetate and remaining phenylacetic acid.

• Data Analysis: Calculate the conversion yield based on the initial amount of phenylacetic acid.

Visualizations

Lipase-Catalyzed Esterification Mechanism

The following diagram illustrates the general catalytic mechanism of lipase in the esterification of phenylacetic acid with ethanol.

Caption: General mechanism of lipase-catalyzed esterification.

Experimental Workflow for Enzymatic Synthesis

This diagram outlines the typical workflow for the laboratory-scale enzymatic synthesis of ethyl phenylacetate.

References

• 1. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. ri.conicet.gov.ar [ri.conicet.gov.ar]

Application of Ethyl Phenylacetate in Polymer Chemistry: Detailed Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl phenylacetate (B1230308) (EPA), a versatile aromatic ester with a characteristic honey-like fragrance, has found numerous applications beyond the flavor and fragrance industry. In the realm of polymer chemistry, while not a conventional monomer itself, its derivatives and the parent molecule serve critical roles as initiators, chain transfer agents, and plasticizers. This document provides detailed application notes and experimental protocols for the use of ethyl phenylacetate and its derivatives in polymer synthesis and modification.

Ethyl Phenylacetate as a Plasticizer

Ethyl phenylacetate can be utilized as a plasticizer to enhance the flexibility and processability of various polymers.[1] Its aromatic structure and ester functionality allow it to interact with polymer chains, reducing intermolecular forces and lowering the glass transition temperature (Tg).

Application Notes:

• Compatibility: Ethyl phenylacetate exhibits good compatibility with a range of polymers due to its moderate polarity and ability to form secondary interactions.[1]

• Efficiency: As a plasticizer, it can effectively increase the free volume between polymer chains, leading to a decrease in stiffness and an increase in elongation at break.[][3]

• Polymers of Interest: Commonly used with polymers such as Poly(vinyl chloride) (PVC) and Polylactic acid (PLA).

Quantitative Data on Plasticizing Effects:

The following tables summarize the typical effects of ester-based plasticizers on the properties of PVC and PLA. While specific data for ethyl phenylacetate is not extensively published in comparative studies, these tables provide an expected performance range based on similar plasticizers.

Table 1: Effect of Ester Plasticizers on the Properties of PVC

Property	Neat PVC	PVC with 50 phr Plasticizer
Tensile Strength (MPa)	~52	~21
Elongation at Break (%)	<10	>250
Shore A Hardness	>95	~80-90
Glass Transition Temp. (°C)	~87	-30 to -40

Data compiled from studies on common ester plasticizers.[3][4][5]

Table 2: Effect of Ester Plasticizers on the Properties of PLA

Property	Neat PLA	PLA with 20 wt% Plasticizer
Tensile Strength (MPa)	~60	~30-40
Elongation at Break (%)	~5	>150
Young's Modulus (GPa)	~3.5	~1.5-2.0
Glass Transition Temp. (°C)	~60	~15-30

Data compiled from studies on common ester plasticizers.[4][6][7]

Derivatives of Ethyl Phenylacetate in Controlled Radical Polymerization

Derivatives of ethyl phenylacetate are instrumental in controlled radical polymerization techniques, such as Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, enabling the synthesis of well-defined polymers with controlled molecular weights and low dispersities.

Ethyl α-bromophenylacetate (EBrPA) as an ATRP Initiator

Ethyl α-bromophenylacetate is a highly effective initiator for the ATRP of various monomers, particularly methacrylates.[8][9] Its structure combines the activating effects of both a benzyl (B1604629) and an ester group, facilitating the reversible activation and deactivation of the propagating polymer chain.[10]

This protocol is adapted from procedures developed by the Matyjaszewski Polymer Group.[8][9]

Materials:

• Methyl methacrylate (B99206) (MMA), inhibitor removed

• Ethyl α-bromophenylacetate (EBrPA)

• Copper(II) bromide (CuBr₂)

• Tris(2-pyridylmethyl)amine (TPMA)

• N,N-Dimethylformamide (DMF)

• Light source (e.g., UV lamp, 365 nm)

Procedure:

• In a Schlenk flask equipped with a magnetic stir bar, add CuBr₂ (0.03 molar equivalents relative to the initiator) and TPMA (0.135 molar equivalents).

• Add the desired amount of MMA (e.g., 300 molar equivalents) and DMF as the solvent.

• Add the initiator, EBrPA (1 molar equivalent).

• Seal the flask with a rubber septum and degas the solution by three freeze-pump-thaw cycles.

• After the final thaw, backfill the flask with an inert gas (e.g., argon or nitrogen).

• Place the flask under the light source at a controlled temperature.

• Monitor the polymerization progress by taking samples at regular intervals and analyzing for monomer conversion (via ¹H NMR or GC) and molecular weight (via GPC).

• To terminate the polymerization, open the flask to air and dilute with a suitable solvent like THF.

• Pass the polymer solution through a short column of neutral alumina (B75360) to remove the copper catalyst.

• Precipitate the polymer in a non-solvent (e.g., methanol (B129727) or hexane) and dry under vacuum.

Diagram: ATRP Mechanism with EBrPA

Caption: ATRP mechanism initiated by Ethyl α-bromophenylacetate.

Ethyl 2-(phenylcarbonothiolthio)-2-phenylacetate as a RAFT Agent

This derivative of ethyl phenylacetate serves as a chain transfer agent in RAFT polymerization, particularly effective for controlling the polymerization of methacrylates and methacrylamides.[11][12]

This is a general protocol that can be adapted for using ethyl 2-(phenylcarbonothiolthio)-2-phenylacetate as the RAFT agent.

Materials:

• Styrene (B11656), inhibitor removed

• Ethyl 2-(phenylcarbonothiolthio)-2-phenylacetate (RAFT agent)

• Azobisisobutyronitrile (AIBN) (thermal initiator)

• Solvent (e.g., toluene (B28343) or 1,4-dioxane)

Procedure:

• In a Schlenk tube, dissolve the RAFT agent and AIBN in the chosen solvent. The molar ratio of RAFT agent to initiator is crucial for controlling the polymerization and is typically between 2:1 and 10:1.

• Add the styrene monomer to the solution. The ratio of monomer to RAFT agent will determine the target molecular weight.

• Seal the tube with a rubber septum and degas the mixture with three freeze-pump-thaw cycles.

• After the final thaw, backfill the tube with an inert gas.

• Immerse the reaction tube in a preheated oil bath at the desired temperature (e.g., 60-80 °C for AIBN).

• Allow the polymerization to proceed for the desired time. Monitor conversion via ¹H NMR or GC.

• To quench the reaction, cool the tube in an ice bath and expose the mixture to air.

• Dilute the polymer solution with a suitable solvent and precipitate into a non-solvent (e.g., cold methanol).

• Collect the polymer by filtration and dry under vacuum.

Diagram: RAFT Polymerization Workflow

Caption: General workflow for RAFT polymerization.

Ethyl Phenylcyanoacrylates in Copolymerization

While ethyl phenylacetate itself does not readily homopolymerize, its derivatives, such as ethyl phenylcyanoacrylates, can be copolymerized with other monomers like styrene. These derivatives are typically synthesized via a Knoevenagel condensation of a substituted benzaldehyde (B42025) with ethyl cyanoacetate. The resulting copolymers can have a significant incorporation of the acrylate (B77674) monomer units, indicating their relatively high reactivity towards the growing polymer chain.

Diagram: Synthesis of Ethyl Phenylcyanoacrylate and Copolymerization

Caption: Synthesis and copolymerization of ethyl phenylcyanoacrylates.

Conclusion

Ethyl phenylacetate and its derivatives are valuable tools in polymer chemistry, offering functionalities as plasticizers, initiators for controlled radical polymerization, and comonomers. The protocols and data provided herein serve as a comprehensive guide for researchers and professionals in the field, enabling the synthesis and modification of polymers with tailored properties. Further research into the quantitative effects of ethyl phenylacetate as a plasticizer in a wider range of polymers would be beneficial for expanding its application in materials science.

References

• 1. chemimpex.com [chemimpex.com]
• 3. diva-portal.org [diva-portal.org]
• 4. Effect of Plasticization/Annealing on Thermal, Dynamic Mechanical, and Rheological Properties of Poly(Lactic Acid) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Methacrylates - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 9. Photoinitiated ATRP - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 10. Ethyl α-bromophenylacetate, 97% | CymitQuimica [cymitquimica.com]
• 11. researchgate.net [researchgate.net]
• 12. scientificlabs.com [scientificlabs.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Ethyl Phenylacetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude ethyl phenylacetate (B1230308).

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification of ethyl phenylacetate.

Q1: My purified ethyl phenylacetate has a low pH and a sharp, acidic odor. What is the likely impurity and how can I remove it?

A: The likely impurity is residual phenylacetic acid, a common starting material in the synthesis of ethyl phenylacetate.[1][2] To remove it, perform an aqueous workup by washing the crude product with a saturated sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution.[2][3][4] The basic wash will neutralize the acidic impurity, converting it to a water-soluble salt that will partition into the aqueous layer. Follow this with a brine wash to remove excess water before drying and distillation.

Q2: After purification, my product is a pale-yellow liquid, not colorless. What could be the cause and how can I fix it?

A: A pale-yellow color can indicate the presence of impurities or degradation products.[1][5] To obtain a colorless product, ensure all starting materials are pure and consider purifying the final product by fractional distillation under reduced pressure.[1][2] Collecting a narrow boiling point fraction is crucial for achieving high purity and a colorless appearance.[2]

Q3: I'm observing two layers during the workup, but the separation is poor, and I'm losing product to the aqueous layer. What can I do?

A: Poor separation during the aqueous wash can be due to the formation of an emulsion. To improve the separation, you can add a saturated sodium chloride (brine) solution.[2][3] The increased ionic strength of the aqueous layer will help to break the emulsion and decrease the solubility of the ethyl phenylacetate in the aqueous phase, leading to better separation.

Q4: My final product shows a broad boiling point range during distillation. What does this indicate?

A: A broad boiling point range suggests the presence of impurities. These could include residual starting materials, byproducts, or remaining solvent. To resolve this, ensure the initial washing steps were thorough to remove water-soluble impurities. For the distillation, use a fractionating column and distill slowly to achieve better separation of components with different boiling points.[6] Collect only the fraction that boils at the correct temperature and pressure for pure ethyl phenylacetate.

Q5: After purification, I still detect starting material (e.g., benzyl (B1604629) cyanide) in my product via GC analysis. How can I improve the purification?

A: If starting materials like benzyl cyanide are present, it indicates either an incomplete reaction or inadequate purification.[2] The boiling point of benzyl cyanide is close to that of ethyl phenylacetate, which can make separation by simple distillation challenging.[2] In this case, a more efficient fractional distillation with a longer column and careful temperature control is necessary. Alternatively, column chromatography could be employed for a more precise separation.[4]

Quantitative Data on Purification Techniques

The following table summarizes the expected outcomes for common purification techniques for ethyl phenylacetate.

Purification Technique	Typical Purity	Expected Yield	Key Advantages	Key Disadvantages
Washing & Drying	90-95%	>90%	Removes acidic and water-soluble impurities effectively.	Does not remove neutral, organic-soluble impurities.
Fractional Distillation	>99%[7]	80-90%	Highly effective for removing impurities with different boiling points.[6]	Can lead to product loss if not performed carefully; not ideal for heat-sensitive compounds.
Column Chromatography	>99.5%	70-85%	Excellent for separating compounds with very similar boiling points.[4]	More time-consuming and requires larger volumes of solvent compared to distillation.

Experimental Protocols

Protocol 1: Purification by Washing and Distillation

• Aqueous Wash:

  • Transfer the crude ethyl phenylacetate to a separatory funnel.

  • Add an equal volume of saturated sodium bicarbonate (NaHCO₃) solution and shake gently. Release the pressure frequently.

  • Allow the layers to separate and drain the lower aqueous layer.

  • Repeat the wash with saturated sodium chloride (brine) solution.[2][3]

• Drying:

  • Transfer the organic layer to a clean, dry flask.

  • Add a suitable drying agent, such as anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄), and swirl the flask.

  • Allow the mixture to stand until the liquid is clear.

• Filtration:

  • Filter the dried ethyl phenylacetate to remove the drying agent.

• Distillation:

  • Set up a fractional distillation apparatus.

  • Heat the flask gently and collect the fraction that distills at the appropriate boiling point (e.g., 120-125°C at 17-18 mmHg).[2]

Visualizations

Caption: Workflow for the purification of crude ethyl phenylacetate.

Caption: Troubleshooting decision tree for ethyl phenylacetate purification.

References

• 1. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. Ethyl Phenyl Acetate (101-97-3) | Bulk Supplier [chemicalbull.com]
• 6. youtube.com [youtube.com]
• 7. Ethyl Phenylacetate | 101-97-3 | TCI AMERICA [tcichemicals.com]

Strategies to improve the yield of Ethyl phenylacetate synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of ethyl phenylacetate (B1230308).

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of ethyl phenylacetate, offering potential causes and solutions in a direct question-and-answer format.

Question: Why is the yield of my ethyl phenylacetate synthesis via Fischer esterification lower than expected?

Answer: Low yields in Fischer esterification are common and can be attributed to several factors, as the reaction is an equilibrium process.[1][2]

• Presence of Water: Water is a byproduct of the reaction, and its accumulation can shift the equilibrium back towards the reactants, reducing the yield.[2][3]

  • Solution: Remove water as it forms. This can be achieved by using a Dean-Stark apparatus during reflux or by adding a drying agent to the reaction mixture.[1][3]

• Insufficient Catalyst: An inadequate amount of the acid catalyst (e.g., sulfuric acid) will result in a slow and incomplete reaction.[2]

  • Solution: Ensure the correct catalytic amount of a strong acid is used.

• Suboptimal Reactant Ratio: An equimolar ratio of phenylacetic acid and ethanol (B145695) will likely result in a yield of around 65% at equilibrium.[4]

  • Solution: Utilize a large excess of one of the reactants. Using a 10-fold excess of ethanol can significantly increase the yield to as high as 97%.

• Inadequate Reaction Time or Temperature: The reaction may not have reached equilibrium if the heating time is too short or the temperature is too low.[2]

  • Solution: Ensure the reaction is refluxed for a sufficient amount of time to reach equilibrium.

Question: My reaction has turned dark or produced significant by-products. What is the cause?

Answer: Darkening of the reaction mixture or the formation of by-products can occur, particularly when using strong acid catalysts like sulfuric acid at high temperatures.

• Cause: Sulfuric acid can cause charring or side reactions, such as dehydration of the alcohol to form ethers or alkenes.

• Solution:

  • Ensure the reaction temperature is controlled and not excessively high.

  • Consider using a milder catalyst.

  • Purify the crude product thoroughly after the reaction. The standard workup involves washing with a sodium carbonate solution to remove acidic impurities.[5][6]

Question: During purification, I'm having trouble separating the ester from unreacted starting materials. How can this be improved?

Answer: The boiling points of ethyl phenylacetate and the starting material, benzyl (B1604629) cyanide, are quite close, which can complicate purification by distillation.[6]

• Solution for Fischer Esterification:

  • Acid Removal: Before distillation, wash the organic layer thoroughly with a 10% sodium carbonate solution to remove any unreacted phenylacetic acid.[6]

  • Drying: Ensure the organic layer is completely dry before the final distillation to prevent contamination with water.

• Solution for Benzyl Cyanide Method:

  • Complete Reaction: Ensure the reaction goes to completion to minimize the amount of unreacted benzyl cyanide.

  • Fractional Distillation: Use an efficient fractional distillation column (e.g., a Vigreux column) under reduced pressure to carefully separate the product from any remaining starting material.[7]

Question: The synthesis from benzyl cyanide is not proceeding as expected. What are some common pitfalls?

Answer: The reaction of benzyl cyanide with ethanol and sulfuric acid is a reliable method but requires careful control of conditions.

• Cause: Incomplete hydrolysis of the nitrile or side reactions can occur.

• Solution:

  • Ensure the reagents are of good quality. The benzyl cyanide should be reasonably pure.[6]

  • Maintain a steady reflux for the recommended duration (6-7 hours) to ensure the reaction is complete.[6][8]

  • During workup, adding sodium chloride to the sodium carbonate wash can help break up emulsions and improve the separation of the ester layer.[6]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing ethyl phenylacetate?

A1: The two most prevalent methods for synthesizing ethyl phenylacetate are:

• Fischer Esterification: This involves the acid-catalyzed reaction of phenylacetic acid with ethanol.[9] Strong acids like sulfuric acid (H₂SO₄) or hydrochloric acid (HCl) are typically used as catalysts.[10][11]

• From Benzyl Cyanide: This method involves heating benzyl cyanide with a mixture of ethanol and sulfuric acid.[6][10] This is often a convenient laboratory method and can produce high yields.[6]

Q2: What is a typical yield for ethyl phenylacetate synthesis?

A2: The yield is highly dependent on the chosen synthesis method and reaction conditions.

• For the method starting from benzyl cyanide , yields of 83-87% have been reported.[6][8]

• For Fischer esterification , the yield can vary significantly. With equimolar amounts of reactants, the yield might be around 65%. However, by using a large excess of ethanol, the yield can be pushed to 97% or higher .[4]

• Enzymatic synthesis using lyophilized mycelia of Aspergillus oryzae has shown conversion yields of over 50% .[12]

Q3: How is ethyl phenylacetate typically purified after synthesis?

A3: Post-synthesis purification is crucial for obtaining a high-purity product. The general procedure involves:

• Quenching: The reaction mixture is cooled and poured into a large volume of water.[6]

• Separation: The organic layer containing the ethyl phenylacetate is separated.

• Neutralization: The organic layer is washed with a sodium carbonate solution to remove any remaining acid catalyst and unreacted phenylacetic acid.[5][6]

• Washing: Further washing with solutions like calcium chloride or sodium chloride can be performed.[5]

• Drying: The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate).

• Distillation: The final purification is achieved by distillation under reduced pressure.[5][6]

Q4: Are there greener or alternative synthesis methods available?

A4: Yes, research is ongoing into more environmentally friendly synthesis routes.

• Enzymatic Esterification: Lipases and esterases can be used to catalyze the esterification in organic solvents, offering a milder and more selective alternative to strong acid catalysts.[10][12] For example, Novozym 435 is one such enzyme used.[10]

• Catalyst-Free Methods: One approach involves the esterification of phenols using acetic anhydride (B1165640) at an optimized temperature (120 °C) in a solvent-free and catalyst-free environment.[13]

• Bioproduction: Engineered microorganisms like Pichia pastoris and E. coli are being developed to produce phenylacetic acid and its esters from renewable feedstocks like glucose.[14]

Data Presentation

Table 1: Comparison of Yields for Ethyl Phenylacetate Synthesis Methods

Synthesis Method	Key Reactants	Catalyst/Conditions	Reported Yield	Reference(s)
From Benzyl Cyanide	Benzyl Cyanide, Ethanol	Concentrated H₂SO₄, Reflux (6-7h)	83–87%	[6][8]
Fischer Esterification	Phenylacetic Acid, Ethanol	Acid Catalyst, Equilibrium	~65% (equimolar)	[4]
Fischer Esterification (Optimized)	Phenylacetic Acid, 10-fold excess Ethanol	Acid Catalyst	97%	[4]
Enzymatic Synthesis	Phenylacetic Acid, Ethanol	Aspergillus oryzae mycelia, n-heptane, 50°C	>50%	[12]

Experimental Protocols

Protocol 1: Synthesis of Ethyl Phenylacetate from Benzyl Cyanide

This protocol is adapted from a well-established laboratory procedure.[6]

Materials:

• Benzyl cyanide (450 g, 3.85 moles)

• 95% Ethanol (750 g, 918 cc)

• Concentrated Sulfuric Acid (750 g, 408 cc)

• 10% Sodium Carbonate solution

• Water

Procedure:

• In a 3-liter round-bottomed flask equipped with an efficient reflux condenser, combine 750 g of 95% ethanol, 750 g of concentrated sulfuric acid, and 450 g of benzyl cyanide.

• Heat the mixture to a boil using a low flame. The mixture will separate into two layers.

• Maintain the reflux for six to seven hours.

• After the reflux period, cool the mixture to room temperature.

• Pour the cooled mixture into 2 liters of water. The ethyl phenylacetate will form the upper layer.

• Separate the upper organic layer.

• Wash the organic layer with a small amount of 10% sodium carbonate solution to remove any traces of phenylacetic acid. Note: The addition of sodium chloride may be necessary to facilitate the separation of the layers.

• Distill the washed product under reduced pressure. A small amount of water may distill first.

• Collect the pure ethyl phenylacetate fraction. The expected yield is 525–550 g (83–87%).

Protocol 2: High-Yield Fischer Esterification of Phenylacetic Acid

This protocol incorporates optimization strategies to maximize yield.[1][3][4]

Materials:

• Phenylacetic acid (136 g, 1.0 mole)

• Absolute Ethanol (460 g, 580 mL, 10.0 moles)

• Concentrated Sulfuric Acid (5 mL)

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate

Procedure:

• To a round-bottomed flask equipped with a reflux condenser (a Dean-Stark trap is recommended but optional), add 136 g of phenylacetic acid and 580 mL of absolute ethanol.

• Slowly and carefully, while stirring, add 5 mL of concentrated sulfuric acid to the mixture.

• Heat the reaction mixture to a gentle reflux. If using a Dean-Stark trap, continue refluxing until no more water is collected. If not, reflux for 4-6 hours to allow the reaction to approach equilibrium.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash it with saturated sodium bicarbonate solution until the evolution of CO₂ gas ceases. This neutralizes the sulfuric acid and removes unreacted phenylacetic acid.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the excess ethanol using a rotary evaporator.

• Purify the remaining crude ester by vacuum distillation to obtain pure ethyl phenylacetate.

Visualizations

Caption: Workflow for Optimized Fischer Esterification of Ethyl Phenylacetate.

References

• 1. Show how Fischer esterification might be used to form the followi... | Study Prep in Pearson+ [pearson.com]
• 2. benchchem.com [benchchem.com]
• 3. Show how Fischer esterification might be used to form the following ester.. [askfilo.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Sciencemadness Discussion Board - Ethyl Phenylcyanoacetate Synthesis troubles - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. benchchem.com [benchchem.com]
• 9. ethyl 2-phenylacetate | Benchchem [benchchem.com]
• 10. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]
• 11. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. jetir.org [jetir.org]
• 14. researchgate.net [researchgate.net]

Identification of common impurities in synthetic Ethyl phenylacetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of ethyl phenylacetate (B1230308).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and purification of ethyl phenylacetate.

Issue	Potential Cause	Recommended Action
Low Yield of Ethyl Phenylacetate	Incomplete reaction: The Fischer esterification is an equilibrium reaction.	- Use a large excess of ethanol (B145695) to shift the equilibrium towards the product.- Remove water as it forms, for example, by using a Dean-Stark apparatus.[1][2]
Insufficient catalysis: The acid catalyst may be weak or used in an inadequate amount.	- Ensure the use of a strong acid catalyst such as sulfuric acid or p-toluenesulfonic acid.- Check the concentration and amount of the catalyst.
Side reactions: Undesired side reactions may be consuming the reactants.	- Control the reaction temperature to minimize side reactions like dehydration of ethanol to diethyl ether.
Loss during workup: The product may be lost during the washing and extraction steps.	- Ensure proper phase separation during aqueous washes.- Minimize the number of extraction steps.
Product Contamination (Visible Impurities or Off-Color)	Incomplete purification: Residual starting materials, byproducts, or catalyst may be present.	- Ensure thorough washing with sodium bicarbonate solution to remove acidic impurities.[3] - Perform fractional distillation under reduced pressure to separate the product from less volatile impurities.[3]
Thermal decomposition: The product may degrade at high temperatures during distillation.	- Use vacuum distillation to lower the boiling point of ethyl phenylacetate and prevent decomposition.[3]
Presence of Phenylacetic Acid in the Final Product	Incomplete esterification: The reaction did not go to completion.	- Increase the reaction time or the amount of ethanol.- Ensure efficient removal of water.
Hydrolysis during workup: The ester may be hydrolyzed back to the carboxylic acid.	- Avoid prolonged contact with aqueous acidic conditions during the workup.
Inadequate washing: The sodium bicarbonate wash was not sufficient to remove all the unreacted phenylacetic acid.	- Increase the concentration or volume of the sodium bicarbonate solution used for washing.
Presence of Benzyl (B1604629) Cyanide in the Final Product (Benzyl Cyanide Route)	Incomplete reaction: The alcoholysis of benzyl cyanide is not complete.	- Extend the reaction time or ensure the reaction mixture is sufficiently heated.[3]
Inefficient purification: The boiling points of ethyl phenylacetate and benzyl cyanide are close, making separation by distillation challenging.[3]	- Use a fractionating column during distillation for better separation.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in synthetic ethyl phenylacetate?

A1: Common impurities depend on the synthetic route.

• Fischer Esterification Route: Unreacted phenylacetic acid, excess ethanol, residual acid catalyst (e.g., sulfuric acid), and water.

• Benzyl Cyanide Route: Unreacted benzyl cyanide, phenylacetic acid (from partial hydrolysis), and potentially traces of nitrogen-containing compounds if the reaction is incomplete.[3]

Q2: What is a typical purity for commercially available ethyl phenylacetate?

A2: Commercial grades of ethyl phenylacetate typically have a purity of 98% to over 99.5%, as determined by gas chromatography (GC).[4]

Q3: How can I remove unreacted phenylacetic acid from my product?

A3: Unreacted phenylacetic acid can be effectively removed by washing the crude product with an aqueous solution of a weak base, such as sodium bicarbonate or sodium carbonate.[3] The acidic phenylacetic acid will react to form a water-soluble salt, which will be partitioned into the aqueous phase.

Q4: My final product has a yellowish tint. What could be the cause and how can I remove it?

A4: A yellowish tint can be due to the presence of colored impurities formed from side reactions or the degradation of starting materials or product, especially at elevated temperatures. Proper purification, including treatment with activated carbon followed by fractional distillation under reduced pressure, can often remove the color.

Q5: Is it possible to synthesize ethyl phenylacetate without a strong acid catalyst?

A5: Yes, enzymatic methods using lipases can be employed for the esterification of phenylacetic acid with ethanol under milder conditions.[5] This can be an alternative for sensitive substrates.

Data Presentation: Common Impurities in Synthetic Ethyl phenylacetate

The following table summarizes the common impurities identified in synthetic ethyl phenylacetate and their typical concentration ranges observed in commercial-grade products.

Impurity	Chemical Formula	Source	Typical Concentration Range (%)
Phenylacetic Acid	C₈H₈O₂	Unreacted starting material (Fischer Esterification); Byproduct (Benzyl Cyanide Route)	0.1 - 1.0
Ethanol	C₂H₆O	Unreacted starting material	< 0.5
Benzyl Cyanide	C₈H₇N	Unreacted starting material (Benzyl Cyanide Route)	< 0.2
Water	H₂O	Byproduct of esterification	< 0.1
Diethyl Ether	C₄H₁₀O	Side reaction from ethanol	< 0.1

Experimental Protocols

Identification of Impurities by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the identification and quantification of common impurities in ethyl phenylacetate.

1. Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Capillary column: A non-polar or mid-polar column such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable.

2. Reagents and Standards:

• Ethyl phenylacetate sample.

• High-purity solvents (e.g., dichloromethane (B109758) or ethyl acetate) for sample dilution.

• Certified reference standards of potential impurities (phenylacetic acid, benzyl cyanide, etc.).

3. Sample Preparation:

• Accurately weigh approximately 100 mg of the ethyl phenylacetate sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with the chosen solvent.

4. GC-MS Conditions:

• Injector Temperature: 250 °C

• Injection Volume: 1 µL (split or splitless injection can be used depending on the expected concentration of impurities)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp to 280 °C at a rate of 10 °C/min.

  • Hold at 280 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

5. Data Analysis:

• Identify the main peak corresponding to ethyl phenylacetate.

• Identify impurity peaks by comparing their retention times and mass spectra with those of the certified reference standards.

• Quantify the impurities using an appropriate method, such as external standard calibration or area normalization.

Mandatory Visualizations

Caption: Logical relationship between synthesis routes and impurity formation.

Caption: Experimental workflow for GC-MS analysis of impurities.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. ethyl phenyl acetate, 101-97-3 [thegoodscentscompany.com]
• 5. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]

Understanding the degradation pathways of Ethyl phenylacetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the degradation pathways of ethyl phenylacetate (B1230308).

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways of ethyl phenylacetate?

A1: Ethyl phenylacetate primarily degrades through three main pathways:

• Chemical Hydrolysis: This can be either acid-catalyzed or base-catalyzed (saponification). Acid-catalyzed hydrolysis is a reversible reaction that yields phenylacetic acid and ethanol (B145695).[1][2] Base-catalyzed hydrolysis is an irreversible reaction that produces a salt of phenylacetic acid (phenylacetate) and ethanol.[1][2][3]

• Enzymatic Hydrolysis: Various enzymes, particularly lipases and esterases from microbial sources like Aspergillus oryzae and Rhizopus oryzae, can effectively hydrolyze ethyl phenylacetate to phenylacetic acid and ethanol.[4][5]

• Microbial Degradation: Following initial hydrolysis to phenylacetic acid, many bacteria can further degrade it through the phenylacetyl-CoA (Paa) pathway.[6][7] This aerobic pathway involves the activation of phenylacetic acid to phenylacetyl-CoA, followed by enzymatic ring epoxidation, isomerization, and hydrolytic cleavage, ultimately breaking it down into intermediates of central metabolism like acetyl-CoA and succinyl-CoA.[6][7][8]

Q2: What are the expected major degradation products of ethyl phenylacetate?

A2: The major degradation products depend on the degradation pathway:

• Acid-catalyzed hydrolysis: Phenylacetic acid and ethanol.[1][2]

• Base-catalyzed hydrolysis: A phenylacetate salt (e.g., sodium phenylacetate) and ethanol.[1]

• Enzymatic and microbial hydrolysis: Phenylacetic acid and ethanol are the initial products. Further microbial degradation will lead to intermediates of the phenylacetyl-CoA pathway.[6][7][8]

Q3: What analytical methods are suitable for monitoring the degradation of ethyl phenylacetate?

A3: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most common and effective methods for monitoring the degradation of ethyl phenylacetate and quantifying its degradation products.[9][10][11]

Q4: How stable is ethyl phenylacetate under normal storage conditions?

A4: Ethyl phenylacetate is considered stable under normal storage conditions.[12] However, it should be stored in a cool, dry, and well-ventilated area, protected from light. It is incompatible with strong oxidizing agents and strong bases, which can accelerate its degradation.

Troubleshooting Guides

Troubleshooting Analytical Methods

Q: I am observing peak tailing in my HPLC analysis of ethyl phenylacetate and phenylacetic acid. What could be the cause and how can I fix it?

A: Peak tailing in HPLC can be caused by several factors. Here's a systematic approach to troubleshooting:

• Issue with the Mobile Phase:

  • Incorrect pH: The ionization state of phenylacetic acid is pH-dependent. An inappropriate mobile phase pH can lead to interactions with the stationary phase, causing peak tailing.

    • Solution: Adjust the mobile phase pH. For reversed-phase chromatography, a pH below the pKa of phenylacetic acid (around 4.3) will ensure it is in its neutral form, which generally results in better peak shape. The use of buffers is highly recommended to maintain a stable pH.

  • Insufficient Buffering: Inconsistent pH across the column can lead to poor peak shape.

    • Solution: Ensure adequate buffer concentration in your mobile phase (typically 10-25 mM).[13]

• Column Issues:

  • Column Contamination: Accumulation of contaminants on the column can create active sites that interact with your analytes.

    • Solution: Flush the column with a strong solvent. If the problem persists, consider replacing the guard column or the analytical column.[14]

  • Column Degradation: The stationary phase can degrade over time, especially when using aggressive mobile phases or operating at high temperatures.

    • Solution: Replace the column. To prolong column life, always operate within the manufacturer's recommended pH and temperature ranges.

• Sample Overload:

  • Injecting too much sample: This can saturate the column, leading to peak distortion.

    • Solution: Dilute your sample or inject a smaller volume.[15]

Q: I am experiencing poor resolution between the peaks of ethyl phenylacetate and its degradation products in my GC-MS analysis. What should I do?

A: Poor resolution in GC-MS can often be resolved by optimizing your method:

• Inadequate Temperature Program:

  • Ramp rate is too fast: This can cause co-elution of compounds with similar boiling points.

    • Solution: Optimize the oven temperature program. Try a slower temperature ramp or introduce an isothermal hold at a temperature that provides the best separation.

• Incorrect Column:

  • Column phase is not suitable: The column's stationary phase may not be providing sufficient selectivity for your analytes.

    • Solution: Select a column with a different polarity. A mid-polarity column is often a good starting point for separating esters and their corresponding acids (after derivatization).

• Carrier Gas Flow Rate:

  • Flow rate is not optimal: The carrier gas flow rate affects the efficiency of the separation.

    • Solution: Optimize the flow rate of your carrier gas (e.g., helium or hydrogen) to achieve the best resolution.

Q: I am observing ghost peaks in my chromatograms. What is the likely source?

A: Ghost peaks are spurious peaks that can appear in your chromatograms and are often due to contamination or carryover.

• Contaminated System:

  • Injector, detector, or column: These components can become contaminated over time.

    • Solution: Clean the injector and detector. Bake out the column at a high temperature to remove contaminants.[16]

• Carryover from Previous Injections:

  • Highly concentrated samples: Residuals from a previous injection can elute in a subsequent run.

    • Solution: Run a blank solvent injection after a concentrated sample to check for carryover. If carryover is observed, increase the oven temperature at the end of the run (bake-out) or implement a more rigorous wash step for the syringe.[9]

• Contaminated Mobile Phase or Carrier Gas:

  • Impurities in solvents or gases: These can introduce ghost peaks.

    • Solution: Use high-purity solvents and carrier gases. Ensure that any in-line filters or purifiers are functioning correctly.

Troubleshooting Degradation Experiments

Q: My chemical hydrolysis of ethyl phenylacetate is incomplete. How can I drive the reaction to completion?

A: Incomplete hydrolysis can be addressed by adjusting the reaction conditions:

• Acid-Catalyzed Hydrolysis: This reaction is reversible.[1][2]

  • Solution: To shift the equilibrium towards the products, use a large excess of water (by using a dilute acid solution) and remove the products (e.g., by distillation of ethanol if feasible) as they are formed.[1]

• Base-Catalyzed Hydrolysis (Saponification): This reaction is generally irreversible but can be slow.[1][3]

  • Solution: Increase the reaction temperature (heating under reflux is common), increase the concentration of the base (e.g., NaOH or KOH), or extend the reaction time. Ensure proper mixing to overcome any solubility issues.

Q: I am observing unexpected side products in my microbial degradation experiment. What could be the reason?

A: The formation of unexpected side products in microbial degradation studies can be due to several factors:

• Contamination of the Microbial Culture:

  • Presence of other microorganisms: Contaminating microorganisms may have different metabolic pathways, leading to the formation of unexpected metabolites.

    • Solution: Ensure you are working with a pure culture. Use sterile techniques throughout your experiment and periodically check the purity of your culture.

• Alternative Metabolic Pathways:

  • The organism possesses other degradation pathways: The microorganism you are using may have multiple pathways for metabolizing aromatic compounds.

    • Solution: Consult the literature for known metabolic pathways in your chosen microorganism. You may need to use techniques like gene knockouts to study a specific pathway in isolation.

• Abiotic Degradation:

  • Instability of intermediates: Some of the intermediates in the degradation pathway may be unstable under the experimental conditions (e.g., pH, temperature) and may degrade abiotically to other compounds.

    • Solution: Analyze samples at different time points to track the appearance and disappearance of intermediates. Consider adjusting the experimental conditions to improve the stability of the intermediates if possible.

Quantitative Data Summary

Table 1: Factors Influencing Chemical Hydrolysis of Esters

Parameter	Effect on Reaction Rate	Recommended Conditions for Ethyl Phenylacetate	Reference
Temperature	Increased temperature accelerates the reaction rate.	Heating under reflux.	[1]
Catalyst	Strong acids (e.g., H₂SO₄, HCl) or strong bases (e.g., NaOH, KOH) are required.	0.1 M - 1 M HCl or NaOH.	[1]
Reactant Ratio	For acid hydrolysis, an excess of water shifts the equilibrium towards products.	Use of dilute acid.	[1]

Table 2: Enzymatic Hydrolysis of Ethyl Phenylacetate by Fungal Mycelia

Microorganism	Performance Metric	Value	Reference
Aspergillus oryzae MIM	Max. Hydrolysis Yield (Ymax)	0.976	[4]
Time to half-max yield (t₁/₂)	0.058 h	[4]
Hydrolysis Equilibrium Constant (Kh)	0.91	[4]
Rhizopus oryzae CBS 11207	Max. Hydrolysis Yield (Ymax)	0.771	[4]
Time to half-max yield (t₁/₂)	5.43 h	[4]
Hydrolysis Equilibrium Constant (Kh)	0.060	[4]

Experimental Protocols

Protocol 1: Acid-Catalyzed Hydrolysis of Ethyl Phenylacetate

• Materials:

  • Ethyl phenylacetate

  • 1 M Hydrochloric acid (HCl)

  • Reflux apparatus (round-bottom flask, condenser)

  • Heating mantle

  • Sodium bicarbonate (for neutralization)

  • Ethyl acetate (B1210297) (for extraction)

  • Anhydrous sodium sulfate (B86663) (for drying)

  • Analytical equipment (HPLC or GC-MS)

• Procedure:

  • Place 1 volume of ethyl phenylacetate and 10 volumes of 1 M HCl into a round-bottom flask.

  • Assemble the reflux apparatus and heat the mixture to boiling using a heating mantle.

  • Maintain the reflux for 2-4 hours.

  • Periodically (e.g., every 30 minutes), withdraw a small aliquot of the reaction mixture, cool it to room temperature, and neutralize it with sodium bicarbonate.

  • Prepare the sample for analysis by extracting with ethyl acetate, drying the organic layer with anhydrous sodium sulfate, and filtering.

  • Analyze the sample using a validated HPLC or GC-MS method to determine the concentration of ethyl phenylacetate and phenylacetic acid.

  • Continue the reaction until the desired level of degradation is achieved (typically 5-20% for forced degradation studies).[17]

Protocol 2: Microbial Degradation of Ethyl Phenylacetate

• Materials:

  • A pure culture of a microorganism known to degrade phenylacetic acid (e.g., Pseudomonas putida).

  • Minimal salt medium.

  • Ethyl phenylacetate (as the sole carbon source).

  • Shaking incubator.

  • Sterile flasks and culture tubes.

  • Centrifuge.

  • Analytical equipment (HPLC or GC-MS).

• Procedure:

  • Prepare a sterile minimal salt medium.

  • Inoculate the medium with the selected microorganism and grow a starter culture overnight in a shaking incubator at the optimal temperature for the organism.

  • In a larger flask, add fresh minimal salt medium and inoculate it with the starter culture.

  • Add a known concentration of ethyl phenylacetate to the culture as the sole carbon source.

  • Incubate the culture in a shaking incubator at the optimal temperature.

  • At regular time intervals, withdraw an aseptic sample of the culture.

  • Separate the cells from the supernatant by centrifugation.

  • Prepare the supernatant for analysis (e.g., by filtration or extraction).

  • Analyze the supernatant using a validated HPLC or GC-MS method to measure the decrease in ethyl phenylacetate concentration and the appearance of degradation products.

Visualizations

Caption: Chemical hydrolysis pathways of Ethyl Phenylacetate.

Caption: Aerobic microbial degradation pathway of Phenylacetate.

Caption: A logical workflow for troubleshooting analytical issues.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Ester Reactions Summary and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Molecular characterization of the phenylacetic acid catabolic pathway in Pseudomonas putida U: The phenylacetyl-CoA catabolon - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. hplc.eu [hplc.eu]
• 14. HPLC Troubleshooting Guide [scioninstruments.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. drawellanalytical.com [drawellanalytical.com]
• 17. resolvemass.ca [resolvemass.ca]

Technical Support Center: Analysis of Ethyl Phenylacetate by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the accurate detection of Ethyl phenylacetate (B1230308).

Frequently Asked Questions (FAQs)

Q1: What are the typical GC-MS parameters for Ethyl phenylacetate analysis?

A1: While optimal parameters should be determined empirically for your specific instrument and application, a good starting point for method development is outlined in the table below. These parameters are based on general principles for the analysis of semi-volatile organic compounds like Ethyl phenylacetate.

Q2: What are the characteristic mass spectral fragments of Ethyl phenylacetate?

A2: The mass spectrum of Ethyl phenylacetate is characterized by several key fragments. The molecular ion peak ([M]+) is observed at m/z 164. The most abundant fragment ion (base peak) is typically at m/z 91, corresponding to the tropylium (B1234903) ion ([C7H7]+). Other significant fragments can be found at m/z 92 and 65.[1]

Q3: My peak shape for Ethyl phenylacetate is poor (e.g., tailing or fronting). What could be the cause?

A3: Poor peak shape can result from several factors. Tailing peaks often indicate active sites in the GC system. Consider using a deactivated inlet liner and a high-quality, low-bleed GC column.[2] Fronting peaks may suggest column overload; try injecting a more dilute sample. Also, ensure the injection technique is appropriate and the injector temperature is optimized to ensure complete and rapid vaporization of the analyte.

Q4: I am not seeing any peak for Ethyl phenylacetate. What should I check?

A4: If you are not detecting a peak for Ethyl phenylacetate, systematically check the following:

• Sample Preparation: Verify the concentration of your standard and ensure it has been prepared correctly in an appropriate solvent like ethyl acetate.

• Injection: Check the syringe for proper functioning and ensure the correct volume is being injected.

• GC System: Confirm that the carrier gas flow is correct and there are no leaks in the system.[3]

• MS System: Ensure the mass spectrometer is properly tuned and operating in the correct acquisition mode (e.g., Scan or Selected Ion Monitoring - SIM).

• Temperatures: Verify that the inlet, transfer line, and ion source temperatures are set appropriately. An inlet temperature that is too low may result in incomplete vaporization.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of Ethyl phenylacetate.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Signal Intensity / Poor Sensitivity	1. Sub-optimal injection parameters.2. Low ion source temperature.3. Inefficient ionization.4. Analyte degradation in the inlet.	1. Optimize injection volume and split ratio (consider splitless injection for trace analysis).2. Increase ion source temperature to the recommended range (e.g., 230-250 °C).3. Ensure the ion source is clean and the filament is functioning correctly.4. Use a deactivated inlet liner and optimize the inlet temperature to prevent thermal decomposition.
Peak Tailing	1. Active sites in the inlet liner or column.2. Column contamination.3. Incompatible solvent.	1. Use a fresh, deactivated inlet liner with glass wool.[2]2. Bake out the column according to the manufacturer's instructions or trim the first few centimeters of the column.3. Ensure the sample solvent is compatible with the stationary phase of the column.
Inconsistent Retention Times	1. Fluctuations in carrier gas flow rate.2. Leaks in the GC system.3. Oven temperature instability.	1. Check the gas supply and regulators. Ensure the electronic pressure control (EPC) is functioning correctly.2. Perform a leak check of the entire system, including fittings and septa.[3]3. Verify the oven temperature program is accurate and stable.
High Background Noise	1. Contaminated carrier gas.2. Column bleed.3. Contaminated ion source.	1. Use high-purity carrier gas and install gas purifiers.2. Condition the column properly. If bleed is excessive, the column may need to be replaced.3. Clean the ion source according to the manufacturer's instructions.

Experimental Protocols

Standard GC-MS Method for Ethyl Phenylacetate

This protocol provides a general procedure that can be adapted for various instruments.

1. Sample Preparation:

• Prepare a stock solution of Ethyl phenylacetate in a suitable solvent (e.g., ethyl acetate) at a concentration of 1 mg/mL.

• Create a series of working standards by serial dilution of the stock solution to cover the desired concentration range.

2. GC-MS Parameters:

Parameter	Value	Notes
GC System	Agilent 8890 GC or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar	A non-polar column is generally suitable.
Inlet Mode	Splitless	For trace analysis. Adjust for higher concentrations.
Inlet Temperature	250 °C	Optimize to ensure complete vaporization without degradation.
Carrier Gas	Helium	At a constant flow rate of 1.0 mL/min.
Oven Program	Initial: 70 °C, hold for 2 minRamp: 10 °C/min to 280 °CHold: 5 min at 280 °C	This is a starting point; adjust based on sample matrix and desired resolution.
Injection Volume	1 µL
MS System	Agilent 7000D GC/TQ or equivalent
Ionization Mode	Electron Ionization (EI)	70 eV
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Transfer Line Temp.	280 °C
Acquisition Mode	Full Scan (m/z 40-400)	For qualitative analysis. For quantitative analysis, SIM mode can be used with ions m/z 91, 164.

Visualizations

Caption: Experimental workflow for GC-MS analysis of Ethyl phenylacetate.

Caption: Logical troubleshooting workflow for common GC-MS issues.

References

• 1. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. selectscience.net [selectscience.net]
• 3. agilent.com [agilent.com]

Overcoming challenges in the esterification of phenylacetic acid

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the esterification of phenylacetic acid.

Troubleshooting Guide

This guide addresses specific issues that may arise during the esterification of phenylacetic acid, offering potential causes and recommended solutions in a question-and-answer format.

Q1: My esterification reaction is resulting in a low or no yield. What are the likely causes and how can I improve it?

Potential Causes:

• Equilibrium Limitations: Fischer-Speier esterification is a reversible reaction. The presence of water, a byproduct, can shift the equilibrium back towards the reactants, limiting the yield of the ester.[1][2][3]

• Inefficient Water Removal: If water is not effectively removed from the reaction mixture, the equilibrium will not favor product formation.[1]

• Catalyst Inactivity or Insufficient Amount: The acid catalyst may be inactive or used in an insufficient quantity to effectively promote the reaction.

• Suboptimal Reaction Temperature: The reaction may not have been heated to a sufficient temperature for an adequate rate of reaction.

• Steric Hindrance: The alcohol or the carboxylic acid may be sterically hindered, slowing down the reaction rate.

• Reaction Time: The reaction may not have been allowed to proceed for a sufficient amount of time to reach equilibrium or completion.

Recommended Solutions:

• Shift the Equilibrium:

  • Use Excess Alcohol: Employing a large excess of the alcohol reactant can drive the reaction forward.[1]

  • Remove Water: Utilize a Dean-Stark apparatus for azeotropic removal of water, particularly when using a solvent like toluene.[1] Alternatively, molecular sieves can be added to the reaction mixture to absorb water.[2]

• Optimize Catalyst:

  • Ensure the catalyst is fresh and active.

  • Increase the catalyst loading if necessary. Common catalysts include sulfuric acid (H₂SO₄), p-toluenesulfonic acid (TsOH), and solid acid catalysts like Amberlyst-15.[4][5]

• Adjust Reaction Conditions:

  • Increase the reaction temperature to reflux to enhance the reaction rate.[6]

  • Extend the reaction time. Monitoring the reaction progress by thin-layer chromatography (TLC) can help determine the optimal reaction time.[4][7]

Q2: I am observing the formation of side products in my reaction. What are these side products and how can I minimize them?

Potential Side Products:

• Ether Formation: At high temperatures, alcohols can undergo acid-catalyzed dehydration to form ethers.

• Dehydration of Alcohol: Secondary and tertiary alcohols are prone to elimination reactions under acidic conditions, forming alkenes.[3]

• Self-Condensation of Phenylacetic Acid: Phenylacetic acid can undergo self-condensation to form dibenzyl ketone.[8]

• Ring Sulfonation: When using sulfuric acid as a catalyst with aromatic compounds, sulfonation of the aromatic ring can occur as a side reaction.

Recommended Solutions:

• Control Reaction Temperature: Avoid excessively high temperatures to minimize dehydration and other temperature-dependent side reactions.

• Choose an Appropriate Catalyst: For sensitive substrates, milder catalysts such as solid acids (e.g., Amberlyst-15) or Lewis acids might be preferable to strong mineral acids like H₂SO₄.[4]

• Use Alternative Esterification Methods: For alcohols prone to elimination, consider using activating agents like dicyclohexylcarbodiimide (B1669883) (DCC) with 1-hydroxybenzotriazole (B26582) (HOBt) which allow for milder reaction conditions.[9][10]

Q3: I am having difficulty purifying my phenylacetate (B1230308) ester. What are the common impurities and what purification strategies can I use?

Common Impurities:

• Unreacted Phenylacetic Acid: The starting carboxylic acid may remain in the product mixture.

• Excess Alcohol: The alcohol used in excess will be a major impurity.

• Catalyst Residues: The acid catalyst needs to be removed.

• Side Products: As mentioned previously, ethers, alkenes, or self-condensation products may be present.

Purification Protocol:

• Neutralization and Extraction:

  • After the reaction is complete, cool the mixture to room temperature.

  • If a solvent was used, it can be removed under reduced pressure.

  • Dilute the mixture with an organic solvent like ethyl acetate (B1210297) or diethyl ether.

  • Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to remove unreacted phenylacetic acid (CO₂ will evolve).[11]

  • Wash with water and then with brine (saturated NaCl solution) to remove any remaining water-soluble impurities.[12]

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Solvent Removal: Remove the organic solvent using a rotary evaporator.

• Distillation or Chromatography:

  • For volatile esters, fractional distillation under reduced pressure is an effective purification method.[13]

  • For less volatile or heat-sensitive esters, column chromatography on silica (B1680970) gel is recommended.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for the esterification of phenylacetic acid?

Commonly used catalysts for Fischer-Speier esterification include strong Brønsted acids like sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (TsOH).[1] Heterogeneous solid acid catalysts, such as cation-exchange resins (e.g., Amberlyst-15), are also effective and offer the advantage of easier separation from the reaction mixture.[4]

Q2: How can I drive the Fischer esterification equilibrium towards the product side?

There are two primary strategies to shift the equilibrium towards the formation of the ester, based on Le Chatelier's principle:

• Use of an Excess of a Reactant: Typically, the alcohol is used in a large excess, as it is often also used as the solvent.[1]

• Removal of a Product: Water, a byproduct of the reaction, can be removed as it is formed. This is commonly achieved by azeotropic distillation using a Dean-Stark apparatus, especially when the reaction is conducted in a solvent like toluene.[1]

Q3: Are there alternative methods to Fischer esterification for synthesizing phenylacetate esters?

Yes, several other methods can be employed, particularly when dealing with sensitive substrates or to avoid the use of strong acids and high temperatures:

• Acylation with Phenylacetyl Chloride: Phenylacetic acid can be converted to phenylacetyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride. The resulting acid chloride is highly reactive and will readily react with alcohols, often in the presence of a non-nucleophilic base like pyridine, to form the ester. This reaction is generally faster and not reversible.

• Esterification using Activating Agents: Reagents like dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC), often in combination with an additive like 1-hydroxybenzotriazole (HOBt) or 4-(dimethylamino)pyridine (DMAP), can be used to activate the carboxylic acid for reaction with an alcohol under mild conditions.[9][10][14]

• Using Phenylacetic Anhydride (B1165640): Phenylacetic anhydride is more reactive than phenylacetic acid and reacts with alcohols to form esters in an irreversible reaction, often without the need for a strong acid catalyst.[3]

Q4: How can I monitor the progress of my esterification reaction?

Thin-layer chromatography (TLC) is a simple and effective technique to monitor the progress of the reaction.[4] By spotting the reaction mixture alongside the starting materials (phenylacetic acid and the alcohol), you can observe the disappearance of the starting materials and the appearance of the product spot. A suitable solvent system (eluent) will need to be determined to achieve good separation of the spots.

Data Presentation

Table 1: Comparison of Catalysts for the Esterification of Phenylacetic Acid

Catalyst	Alcohol	Reaction Conditions	Yield (%)	Reference
H₂SO₄	Glycerol	110°C, 6h	Low	[4]
p-TSA	Glycerol	110°C, 6h	50	[4]
Amberlyst-15	Glycerol	110°C, 4h	80	[4]
Al³⁺-montmorillonite	p-cresol (B1678582)	Toluene, reflux, 6h	~85	[12]
Zn²⁺-montmorillonite	p-cresol	Toluene, reflux, 6h	~75	[12]
Fe³⁺-montmorillonite	p-cresol	Toluene, reflux, 6h	~70	[12]

Table 2: Effect of Reaction Time on the Yield of Phenylacetate Ester

Catalyst: Amberlyst-15, Temperature: 110°C, Solvent-free

Time (min)	Yield (%)
30	20
60	30
120	45
150	68
200	75
240	80
280	72
(Data adapted from a study on the esterification of phenylacetic acid with hydroxylated derivatives)[4]

Experimental Protocols

Protocol 1: General Fischer-Speier Esterification of Phenylacetic Acid with Ethanol (B145695)

Materials:

• Phenylacetic acid

• Absolute ethanol (large excess)

• Concentrated sulfuric acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• In a round-bottom flask, dissolve phenylacetic acid (1 equivalent) in a large excess of absolute ethanol (e.g., 10-20 equivalents).

• With stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents).

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle.

• Maintain the reflux for a period determined by reaction monitoring (e.g., 2-6 hours), or until TLC indicates the consumption of the starting material.

• Allow the reaction mixture to cool to room temperature.

• Proceed with the purification protocol as described in the Troubleshooting Guide (Q3).

Visualizations

Caption: General workflow for the esterification and purification of phenylacetic acid.

Caption: Troubleshooting decision tree for low yield in phenylacetic acid esterification.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. community.wvu.edu [community.wvu.edu]
• 7. researchgate.net [researchgate.net]
• 8. Phenylacetic acid - Wikipedia [en.wikipedia.org]
• 9. peptide.com [peptide.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Esterification of phenyl acetic acid with p-cresol using metal cation exchanged montmorillonite nanoclay catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. bachem.com [bachem.com]

Methods for removing unreacted starting materials from Ethyl phenylacetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ethyl phenylacetate (B1230308). The information is presented in a question-and-answer format to directly address common issues encountered during the removal of unreacted starting materials.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials in the synthesis of ethyl phenylacetate and what impurities can be expected?

Ethyl phenylacetate is typically synthesized via two main routes:

• Fischer Esterification: The reaction of phenylacetic acid with ethanol (B145695) in the presence of an acid catalyst (e.g., sulfuric acid or hydrochloric acid).[1][2]

• From Benzyl (B1604629) Cyanide: The reaction of benzyl cyanide with ethanol and a strong acid like sulfuric acid.[2][3]

Consequently, the primary unreacted starting materials and potential impurities include:

• Unreacted phenylacetic acid

• Unreacted ethanol

• Unreacted benzyl cyanide[2]

• The acid catalyst (e.g., sulfuric acid)

• Water, formed during esterification

Q2: What is the general strategy for removing unreacted starting materials from ethyl phenylacetate?

The most common purification strategy involves a multi-step work-up procedure that includes:[4]

• Aqueous Washing: A series of washes with different aqueous solutions to remove specific impurities.[1][2][5]

• Drying: Removal of residual water from the organic layer.[5]

• Distillation: Final purification of the ethyl phenylacetate by distillation under reduced pressure.[1][2]

Troubleshooting Guide

Q3: I have a significant amount of unreacted phenylacetic acid in my crude product. How can I remove it?

Unreacted phenylacetic acid can be effectively removed by washing the crude product with a basic solution. A saturated aqueous solution of sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃) is commonly used.[1][2][3] The basic solution deprotonates the carboxylic acid, forming a water-soluble carboxylate salt that partitions into the aqueous layer.

Q4: During the aqueous wash, an emulsion has formed, and the layers are not separating. What should I do?

Emulsion formation can be a common issue during the work-up.[6] Here are several techniques to address this:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[2][4]

• Gentle Swirling: Instead of vigorous shaking, gently swirl or rock the separatory funnel to mix the layers.[4]

• Allow Time: Let the mixture stand for an extended period to allow for gradual separation.

• Filtration: In persistent cases, filtering the entire mixture through a pad of a filter aid like Celite® can help to break up the emulsion.[4]

Q5: My final product is wet, even after drying with a drying agent. How can I ensure all water is removed?

To ensure complete drying of the organic layer containing the ethyl phenylacetate:

• Use an appropriate amount of drying agent: Add a sufficient amount of an anhydrous drying agent like sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄). The drying agent should no longer clump together when the solution is dry.[4]

• Allow sufficient contact time: Gently swirl the flask and allow the drying agent to be in contact with the solution for at least 10-15 minutes.[4]

• Perform a brine wash: Before adding the drying agent, wash the organic layer with brine. This will remove the bulk of the dissolved water.[4]

Q6: The boiling point of ethyl phenylacetate is close to that of unreacted benzyl cyanide. How can I separate them effectively?

While their boiling points are close, a careful distillation under reduced pressure (vacuum distillation) can effectively separate ethyl phenylacetate from benzyl cyanide.[2] The difference in boiling points becomes more pronounced at lower pressures. A fractional distillation setup with a fractionating column will provide better separation. Monitoring the distillation via gas chromatography (GC) can help to identify the pure fractions.

Experimental Protocols

Protocol 1: Purification of Ethyl Phenylacetate via Liquid-Liquid Extraction and Distillation

This protocol is adapted from a procedure in Organic Syntheses.[2]

• Quenching: After the reaction is complete, cool the reaction mixture to room temperature and pour it into a volume of cold water approximately three times the volume of the reaction mixture.

• Separation: Transfer the mixture to a separatory funnel. The ethyl phenylacetate will form the upper organic layer. Separate the organic layer from the aqueous layer.

• Washing with Sodium Carbonate: Wash the organic layer with a 10% aqueous sodium carbonate solution to remove any unreacted phenylacetic acid.[2] If layer separation is slow, add a small amount of sodium chloride.[2]

• Washing with Calcium Chloride: Wash the organic layer with a 50% aqueous calcium chloride solution.[5]

• Washing with Brine: Wash the organic layer with a saturated aqueous sodium chloride (brine) solution to remove residual water and other water-soluble impurities.[5]

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous calcium chloride or magnesium sulfate.[5]

• Filtration: Filter the mixture to remove the drying agent.

• Distillation: Transfer the filtrate to a round-bottom flask and perform a distillation under reduced pressure. Collect the fraction that boils at the appropriate temperature for ethyl phenylacetate.

Quantitative Data

Table 1: Physical Properties of Ethyl Phenylacetate and Common Starting Materials

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Solubility in Water
Ethyl Phenylacetate	164.20[7]	229 (lit.)[5]	1.03 (lit.)[5]	Insoluble[1]
Phenylacetic Acid	136.15	265.5	1.226	Slightly soluble
Ethanol	46.07	78.37	0.789	Miscible
Benzyl Cyanide	117.15	233.5	1.015	Insoluble

Table 2: Boiling Point of Ethyl Phenylacetate at Reduced Pressures

Pressure (mm Hg)	Boiling Point (°C)
17-18	120-125[2]
32	132-138[2]

Visualizations

Caption: Workflow for the purification of ethyl phenylacetate.

Caption: Troubleshooting common purification issues.

References

• 1. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. chemimpex.com [chemimpex.com]

Preventing the hydrolysis of Ethyl phenylacetate during experimental workup

Welcome to the technical support center for handling Ethyl Phenylacetate (B1230308). This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in preventing its hydrolysis during experimental workups.

Frequently Asked Questions (FAQs)

Q1: What is ethyl phenylacetate hydrolysis and why is it a concern during experimental workup?

A1: Ethyl phenylacetate hydrolysis is a chemical reaction where the ester is cleaved back into its constituent molecules: phenylacetic acid and ethanol.[1] This reaction can be catalyzed by both acidic and basic conditions.[1] During an experimental workup, unintended hydrolysis can lead to a lower yield of the desired ethyl phenylacetate and contamination of the final product with phenylacetic acid, which can be difficult to remove.

Q2: Under what specific workup conditions is ethyl phenylacetate likely to hydrolyze?

A2: Hydrolysis is most likely to occur under the following conditions:

• Strongly Acidic Washes: Using strong acids (e.g., HCl, H2SO4) to wash the organic layer can promote acid-catalyzed hydrolysis.[1]

• Strongly Basic Washes: Washing with strong bases like sodium hydroxide (B78521) (NaOH) can lead to rapid saponification (base-catalyzed hydrolysis) of the ester.[2][3]

• Prolonged Exposure to Aqueous Phases: Even in neutral water, some slow hydrolysis can occur. Therefore, minimizing the contact time between the organic layer containing the ester and any aqueous wash is crucial.

• Elevated Temperatures: Higher temperatures during the workup process can accelerate the rate of hydrolysis.

Q3: How can I neutralize my reaction mixture without causing significant hydrolysis of my product?

A3: It is recommended to use a mild base for neutralization. A saturated solution of sodium bicarbonate (NaHCO3) is often the preferred choice.[4] Sodium bicarbonate is a weak base that can effectively neutralize residual acid catalysts without significantly promoting ester hydrolysis.[4] In contrast, strong bases like sodium hydroxide should be avoided as they can cause hydrolysis of the ester product.[4]

Q4: What is the best way to wash the organic layer containing ethyl phenylacetate?

A4: To minimize hydrolysis, follow these washing steps:

• Neutralize with a Weak Base: First, wash with a saturated solution of sodium bicarbonate to remove any acidic impurities.[4][5]

• Wash with Water: Follow with a wash using deionized water to remove any remaining water-soluble impurities.

• Wash with Brine: Finally, wash with a saturated solution of sodium chloride (brine).[6] This step helps to remove the bulk of the dissolved water from the organic layer, a process known as "salting out," which improves the efficiency of the final drying step.[6]

Q5: My product seems to be contaminated with phenylacetic acid. How can I confirm this and remove it?

A5: Contamination with phenylacetic acid can be confirmed using analytical techniques such as Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy by comparing the product to a pure standard of phenylacetic acid. To remove the acidic impurity, you can perform a gentle extraction with a mild base. Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate, diethyl ether) and wash it with a saturated sodium bicarbonate solution.[4][5] The phenylacetic acid will be deprotonated to form sodium phenylacetate, which is soluble in the aqueous layer and can thus be separated.

Troubleshooting Guide

Symptom	Potential Cause	Recommended Solution
Low product yield after workup	Unintentional hydrolysis of ethyl phenylacetate.	- Use a weak base (e.g., saturated NaHCO3 solution) for neutralization.[4]- Minimize contact time with aqueous solutions.- Perform the workup at room temperature or below.
Product is an oil when it should be a solid, or has a lower melting point than expected	Contamination with phenylacetic acid or residual solvent.	- Wash the organic layer with saturated NaHCO3 solution to remove acidic impurities.[4][5]- Ensure the product is thoroughly dried under vacuum to remove any residual solvent.
Oily layer is slow to separate during extraction	Emulsion formation.	- Add a small amount of brine (saturated NaCl solution) to help break the emulsion.[5]- Allow the separatory funnel to stand undisturbed for a longer period.- If the emulsion persists, filter the mixture through a pad of Celite.
Aqueous washes are not effectively removing impurities	Insufficient mixing or incorrect pH of the washing solution.	- Shake the separatory funnel vigorously but with frequent venting to ensure thorough mixing of the layers.- Check the pH of the aqueous layer after washing to ensure it is in the desired range (basic for removing acid, acidic for removing base).

Experimental Protocol: Workup Procedure to Minimize Hydrolysis

This protocol outlines the steps for a standard workup of a reaction mixture containing ethyl phenylacetate, designed to minimize the risk of hydrolysis.

• Cool the Reaction Mixture: Before starting the workup, cool the reaction mixture to room temperature. If the reaction was performed at an elevated temperature, cooling it in an ice bath is recommended.

• Quench the Reaction: Slowly add the reaction mixture to a separatory funnel containing a saturated solution of sodium bicarbonate (NaHCO3). Be cautious as the quenching of any unreacted reagents may cause gas evolution (CO2).

• Extract the Product:

  • Add a suitable organic solvent (e.g., ethyl acetate, diethyl ether) to the separatory funnel.

  • Stopper the funnel and shake vigorously, inverting the funnel and venting frequently to release any pressure.

  • Allow the layers to separate completely.

  • Drain the lower aqueous layer and collect the upper organic layer.

• Wash the Organic Layer:

  • Wash the collected organic layer with deionized water.

  • Follow with a wash using a saturated solution of sodium chloride (brine) to remove dissolved water.[6]

• Dry the Organic Layer:

  • Transfer the organic layer to a clean, dry Erlenmeyer flask.

  • Add an anhydrous drying agent, such as anhydrous sodium sulfate (B86663) (Na2SO4) or magnesium sulfate (MgSO4).

  • Swirl the flask and let it stand for 10-15 minutes. The drying agent should be free-flowing, indicating that all the water has been absorbed.

• Isolate the Product:

  • Carefully decant or filter the dried organic solution to remove the drying agent.

  • Concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude ethyl phenylacetate.

• Purification (if necessary):

  • If the crude product requires further purification, techniques such as distillation under reduced pressure can be employed.[5]

Visualizing the Workup Workflow

The following diagram illustrates the decision-making process during the experimental workup to prevent the hydrolysis of ethyl phenylacetate.

References

• 1. The products which are formed when ethyl phenylacetate is hydrolyzed with.. [askfilo.com]
• 2. Sciencemadness Discussion Board - Ester hydrolysis - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. 637. The transmission of polar effects through aromatic systems. Part III. Hammett σ-constants - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Troubleshooting low conversion rates in Ethyl phenylacetate synthesis

This guide provides troubleshooting solutions for common issues encountered during the synthesis of ethyl phenylacetate (B1230308), particularly focusing on overcoming low conversion rates. The information is tailored for researchers, scientists, and professionals in drug development and organic chemistry.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My ethyl phenylacetate synthesis via Fischer-Speier esterification is resulting in a very low yield. What are the primary causes and how can I fix this?

A1: Low yields in Fischer-Speier esterification are most commonly due to the reversible nature of the reaction. The reaction between phenylacetic acid and ethanol (B145695) reaches an equilibrium that may not favor the product, ethyl phenylacetate.

Primary Causes & Solutions:

• Equilibrium Limitation: The forward reaction is in equilibrium with the reverse reaction (hydrolysis of the ester). To drive the reaction towards the product, you must shift the equilibrium.

  • Solution 1: Use an Excess of a Reactant: Employ a large excess of ethanol. Since ethanol is often a low-cost reagent, it can also serve as the reaction solvent, which increases its concentration and pushes the equilibrium forward according to Le Châtelier's principle.[1][2][3]

  • Solution 2: Water Removal: Water is a byproduct of the esterification. Its removal from the reaction mixture will prevent the reverse hydrolysis reaction and shift the equilibrium towards the formation of the ester.[1][2][3][4][5] This can be achieved by:

    • Using a Dean-Stark apparatus with an azeotroping solvent like toluene.[1][5]

    • Adding a drying agent such as molecular sieves to the reaction mixture.[3][4][5]

• Inactive or Insufficient Catalyst: The acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid) is crucial for the reaction to proceed at a reasonable rate.

  • Solution: Use a fresh, anhydrous acid catalyst. Ensure you are using a sufficient catalytic amount (typically 1-5 mol% relative to the carboxylic acid).[1]

• Suboptimal Reaction Conditions: Inadequate temperature or reaction time will prevent the reaction from reaching completion.

  • Solution: Ensure the reaction is heated to reflux to maintain an effective and consistent temperature.[4][6] Monitor the reaction's progress using Thin Layer Chromatography (TLC). If the reaction has not gone to completion, extend the reflux time.[1]

Q2: After the workup of my reaction, I find a significant amount of unreacted phenylacetic acid in my final product. How can I remove it?

A2: The presence of unreacted carboxylic acid is a common issue, often due to an incomplete reaction or hydrolysis of the ester during the workup.

Troubleshooting Steps:

• Ensure Complete Reaction: Before the workup, confirm the reaction has gone to completion by monitoring it with TLC. If starting material is still present, consider extending the reaction time or optimizing other conditions as mentioned in Q1.

• Aqueous Wash with a Mild Base: During the workup procedure, wash the organic layer with a mild basic solution. A saturated solution of sodium bicarbonate (NaHCO₃) or a 10% sodium carbonate (Na₂CO₃) solution is ideal.[1][7] The basic wash will deprotonate the acidic phenylacetic acid, forming a water-soluble carboxylate salt that will be extracted into the aqueous layer, leaving the neutral ester in the organic layer.

• Avoid Strong Bases: Do not use strong bases like sodium hydroxide (B78521) (NaOH), as they can catalyze the hydrolysis (saponification) of your desired ethyl phenylacetate product back to phenylacetic acid.

• Brine Wash: After the basic wash, perform a final wash with a saturated sodium chloride (brine) solution. This helps to remove residual water from the organic layer and break up any emulsions that may have formed.[8][9]

Q3: The reaction seems to have worked, but I am losing a significant amount of product during the purification steps. What are some best practices to minimize this loss?

A3: Product loss during workup and purification can significantly impact your final yield. Common areas for loss are during extractions and distillation.

Best Practices for Purification:

• Extraction:

  • Ensure the pH of the aqueous layer is appropriate during washes to prevent your product from partitioning into it.

  • If you suspect your product has some water solubility, you can "back-extract" the aqueous layers with a fresh portion of your organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether) to recover any dissolved product.[9]

• Drying: After separating the organic layer, use a drying agent like anhydrous magnesium sulfate (B86663) or sodium sulfate to remove all traces of water before removing the solvent.[9]

• Distillation: Ethyl phenylacetate is best purified by distillation under reduced pressure.[7] This allows the product to boil at a lower temperature, preventing potential decomposition that can occur at higher temperatures. Note the boiling point of ethyl phenylacetate is around 120-125°C at 17-18 mmHg.[7]

Quantitative Data Summary

The tables below summarize key quantitative data for the synthesis of ethyl phenylacetate.

Table 1: Effect of Temperature on Phenylacetic Acid Esterification Yield

Temperature (°C)	Yield (%)	Notes
50	20	Reaction is slow at lower temperatures.
110	80	Optimal temperature for this specific reported synthesis.
150	55	Higher temperatures can lead to side reactions and decreased yield.[10]
Data adapted from a study on the esterification of phenylacetic acid.[10]

Table 2: Typical Reaction Conditions for High-Yield Synthesis

Parameter	Condition	Expected Yield	Source
Reactants	Benzyl Cyanide, 95% Ethanol, Conc. H₂SO₄	83-87%	Organic Syntheses[7]
Reaction Time	6-7 hours
Temperature	Boiling/Reflux
Workup	Wash with 10% Na₂CO₃ solution, followed by distillation under reduced pressure.

Experimental Protocols

Protocol: Fischer-Speier Esterification of Phenylacetic Acid

This protocol describes a standard lab-scale synthesis of ethyl phenylacetate.

Materials:

• Phenylacetic acid

• Anhydrous ethanol (absolute)

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether or Ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine phenylacetic acid (1.0 eq) and a large excess of anhydrous ethanol (e.g., 5-10 equivalents). Ethanol will serve as both a reactant and the solvent.

• Catalyst Addition: While stirring, carefully and slowly add the acid catalyst (e.g., concentrated sulfuric acid, 1-2 mol% of the phenylacetic acid).

• Heating: Heat the reaction mixture to a gentle reflux and maintain this temperature. Monitor the reaction's progress by taking small aliquots and analyzing them with TLC. The reaction is typically refluxed for 2-4 hours, but may require longer.[11]

• Cooling and Solvent Removal: Once the reaction is complete, allow the mixture to cool to room temperature. If a large excess of ethanol was used, remove most of it using a rotary evaporator.

• Workup - Extraction: Dilute the residue with diethyl ether or ethyl acetate and transfer it to a separatory funnel.

• Washing:

  • Wash the organic layer sequentially with:

    • Water

    • Saturated sodium bicarbonate solution (to remove unreacted phenylacetic acid and the acid catalyst). Repeat this wash until no more CO₂ evolution is observed.

    • Saturated brine solution (to remove residual water).[9]

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solution using a rotary evaporator to obtain the crude product. Purify the crude ethyl phenylacetate by vacuum distillation to yield a clear, colorless liquid.[7]

Visualizations

The following diagrams illustrate key concepts in troubleshooting low conversion rates.

Caption: Troubleshooting workflow for low conversion rates.

Caption: Fischer-Speier reaction equilibrium dynamics.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. Show how Fischer esterification might be used to form the following ester.. [askfilo.com]
• 5. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 6. Show how Fischer esterification might be used to form the followi... | Study Prep in Pearson+ [pearson.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. How To [chem.rochester.edu]
• 9. ocw.mit.edu [ocw.mit.edu]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Considerations for scaling up Ethyl phenylacetate production in a laboratory setting

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the laboratory-scale synthesis and scale-up of Ethyl Phenylacetate (B1230308).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Ethyl Phenylacetate, particularly via Fischer Esterification.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Incomplete Reaction: The Fischer esterification is a reversible reaction. Water produced during the reaction can shift the equilibrium back towards the reactants.[1][2][3][4]	• Use a Dean-Stark apparatus with a suitable solvent (e.g., toluene) to azeotropically remove water as it forms.[2][4]• Use a large excess of the alcohol reactant (ethanol) to shift the equilibrium towards the product.[2][4]• Ensure a sufficient amount of acid catalyst (e.g., concentrated sulfuric acid) is used.[5][6]
Insufficient Reaction Time or Temperature: The reaction may not have proceeded to completion.	• Ensure the reaction is heated to reflux for an adequate duration, typically several hours.[7][8]
Poor Quality of Reagents: Presence of water in reactants or solvents can inhibit the reaction.	• Use anhydrous ethanol (B145695) and ensure other reagents are dry.[9]
Product Contaminated with Phenylacetic Acid	Incomplete Esterification: Unreacted starting material remains in the product mixture.	• See solutions for "Low or No Product Yield" to drive the reaction to completion.
Inefficient Work-up: The acidic starting material was not effectively removed during purification.	• Wash the organic layer with a 10% sodium carbonate solution to neutralize and remove unreacted phenylacetic acid.[7] The addition of sodium chloride during this wash can aid in the separation of the ester layer.[7]
Difficulty in Purification by Distillation	Close Boiling Points: The boiling point of ethyl phenylacetate may be close to that of impurities or starting materials, such as benzyl (B1604629) cyanide if that route is used.[7]	• Use fractional distillation with a Vigreux column for better separation.[10]• Ensure distillation is performed under reduced pressure to lower the boiling point and prevent decomposition.[7]
Formation of Side Products	High Reaction Temperature: Excessive heat can lead to decomposition or side reactions.	• Maintain a controlled reflux temperature. Use a heating mantle with a temperature controller for better regulation.
Presence of Impurities in Starting Materials: Impurities can lead to undesired side reactions.	• Use high-purity starting materials.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory method for synthesizing Ethyl Phenylacetate?

A1: The most common and convenient laboratory method is the Fischer esterification of phenylacetic acid with ethanol using a strong acid catalyst like concentrated sulfuric acid or hydrochloric acid.[1][5][6] An alternative, also convenient in a lab setting, is the treatment of benzyl cyanide with alcohol and sulfuric acid.[7]

Q2: How can I maximize the yield of my Ethyl Phenylacetate synthesis?

A2: To maximize the yield, it is crucial to shift the reaction equilibrium to the product side. This can be achieved by using a large excess of ethanol and/or by removing the water formed during the reaction, for instance, by using a Dean-Stark apparatus.[2][4] A typical reported yield for the synthesis from benzyl cyanide is in the range of 83-87%.[7][8]

Q3: What are the key safety precautions I should take when synthesizing Ethyl Phenylacetate?

A3: It is imperative to conduct a thorough risk assessment before starting the experiment.[7] Always work in a well-ventilated fume hood.[11][12] Wear appropriate personal protective equipment (PPE), including safety glasses with side shields, chemically resistant gloves (such as Butyl rubber), and a lab coat.[11][12][13] Concentrated sulfuric acid is highly corrosive and should be handled with extreme care.

Q4: How do I properly purify the crude Ethyl Phenylacetate?

A4: After the reaction, the mixture should be cooled and poured into water. The organic layer is then separated and washed with a 10% sodium carbonate solution to remove any unreacted phenylacetic acid.[7] This is followed by distillation under reduced pressure to obtain the pure product.[7]

Q5: My final product has a slight yellow tint. Is this normal and how can I remove it?

A5: A pure sample of Ethyl Phenylacetate should be a water-clear and practically colorless liquid.[7] A yellow tint may indicate the presence of impurities. Careful fractional distillation under reduced pressure should yield a colorless product.

Quantitative Data Summary

The following table summarizes key quantitative data for the synthesis of Ethyl Phenylacetate.

Parameter	Value	Synthesis Method	Reference
Typical Yield	83–87%	From Benzyl Cyanide	[7][8]
Boiling Point	132–138°C @ 32 mmHg	From Benzyl Cyanide	[7]
120–125°C @ 17-18 mmHg	From Benzyl Cyanide	[7]
Reaction Time	6–7 hours	From Benzyl Cyanide	[7][8]
Reactant Molar Ratio (Example)	3.85 moles Benzyl Cyanide	From Benzyl Cyanide	[7]
750 g (918 cc) 95% Ethanol	From Benzyl Cyanide	[7]
750 g (408 cc) Conc. H₂SO₄	From Benzyl Cyanide	[7]

Experimental Protocols

Method 1: Fischer Esterification from Phenylacetic Acid

This protocol is a generalized procedure for a common laboratory-scale synthesis.

• Reaction Setup: In a round-bottomed flask equipped with a reflux condenser and a Dean-Stark apparatus, combine phenylacetic acid, a 5-10 fold molar excess of absolute ethanol, and a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total mass). Add a magnetic stir bar.

• Reaction: Heat the mixture to reflux. The water-ethanol azeotrope will begin to collect in the Dean-Stark trap. Continue refluxing until no more water is collected.

• Work-up: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel and wash with water, followed by a 10% aqueous sodium carbonate solution until the aqueous layer is basic. Finally, wash with brine.

• Drying: Dry the organic layer over an anhydrous drying agent such as anhydrous sodium sulfate.

• Purification: Filter off the drying agent and remove the excess ethanol using a rotary evaporator. Purify the crude ethyl phenylacetate by vacuum distillation.

Method 2: Synthesis from Benzyl Cyanide

This protocol is based on a literature procedure.[7]

• Reaction Setup: In a 3-liter round-bottomed flask fitted with an efficient reflux condenser, mix 750 g (918 cc) of 95% ethanol, 750 g (408 cc) of concentrated sulfuric acid, and 450 g (3.85 moles) of benzyl cyanide.

• Reaction: Heat the mixture to boiling for six to seven hours. The mixture will separate into two layers.

• Work-up: Cool the reaction mixture and pour it into 2 liters of water. Separate the upper organic layer.

• Neutralization: Wash the organic layer with a 10% sodium carbonate solution to remove any small amounts of phenylacetic acid that may have formed.

• Purification: Distill the washed product under reduced pressure.

Visualizations

Caption: Experimental workflow for Ethyl Phenylacetate synthesis.

Caption: Troubleshooting low yield in Ethyl Phenylacetate synthesis.

References

• 1. Show how Fischer esterification might be used to form the followi... | Study Prep in Pearson+ [pearson.com]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. athabascau.ca [athabascau.ca]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]
• 6. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. benchchem.com [benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Sciencemadness Discussion Board - Ethyl Phenylcyanoacetate Synthesis troubles - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. aurochemicals.com [aurochemicals.com]
• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. assets.thermofisher.com [assets.thermofisher.com]

Technical Support Center: Stabilizing Ethyl Phenylacetate in Various Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ethyl phenylacetate (B1230308). The information is presented in a question-and-answer format to directly address common challenges encountered during formulation development and stability testing.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for ethyl phenylacetate in formulations?

A1: Ethyl phenylacetate is susceptible to two primary degradation pathways:

• Hydrolysis: As an ester, ethyl phenylacetate can undergo hydrolysis, breaking down into phenylacetic acid and ethanol. This reaction is catalyzed by the presence of strong acids or bases and can be accelerated by elevated temperatures. Even in neutral aqueous environments, slow hydrolysis can occur.

• Oxidation: Exposure to oxygen, particularly in the presence of light or metal ions, can lead to oxidative degradation of ethyl phenylacetate. This can result in the formation of off-odors and a decrease in the characteristic sweet, honey-like fragrance.

Q2: What are the initial signs of ethyl phenylacetate degradation in my formulation?

A2: The first indicators of degradation are typically sensory. You may notice a shift in the fragrance profile, with a decrease in the sweet, floral notes and the emergence of a sour or vinegary off-odor, which can be attributed to the formation of acetic acid from the breakdown of ethanol, a hydrolysis product. Discoloration of the formulation, such as yellowing, can also be a sign of oxidative degradation.

Q3: How can I prevent the hydrolysis of ethyl phenylacetate in my aqueous or emulsion-based formulations?

A3: To minimize hydrolysis, consider the following strategies:

• pH Control: Maintain the formulation pH in a slightly acidic to neutral range (pH 4-6). Avoid highly acidic or alkaline conditions which significantly accelerate ester hydrolysis.

• Buffering Agents: Incorporate a suitable buffering system to maintain a stable pH throughout the product's shelf-life.

• Minimize Water Activity: In formulations where possible, reducing the amount of free water can slow down the rate of hydrolysis.

• Encapsulation: Encapsulating the ethyl phenylacetate in a protective shell can create a physical barrier between the ester and the aqueous environment, significantly improving its stability.

Q4: What are effective ways to prevent the oxidative degradation of ethyl phenylacetate?

A4: Oxidation can be mitigated through the following approaches:

• Use of Antioxidants: Incorporate oil-soluble antioxidants into your formulation. Commonly used and effective antioxidants for fragrance esters include Butylated Hydroxytoluene (BHT) and Tocopherol (Vitamin E).[1] These compounds act as free-radical scavengers, preventing the initiation and propagation of oxidative chain reactions.[2][3]

• Chelating Agents: Add chelating agents like Ethylenediaminetetraacetic acid (EDTA) to bind metal ions that can catalyze oxidation reactions.

• Opaque Packaging: Protect the formulation from light by using opaque or UV-protective packaging.[4][5] Photostability testing is crucial for products in transparent packaging.[4][5]

• Inert Atmosphere: During manufacturing, blanketing the formulation with an inert gas like nitrogen can help to minimize the initial oxygen content in the product and headspace.

Troubleshooting Guides

Problem 1: My cream/lotion containing ethyl phenylacetate is developing a sour off-odor over time.

Possible Cause	Troubleshooting Step
Hydrolysis due to pH drift	Measure the pH of the aged sample. If it has shifted to a more acidic or alkaline range, re-evaluate your buffering system. Consider incorporating a more robust buffer.
Microbial Contamination	The sour odor could be due to microbial growth, which can alter the pH and produce acidic byproducts. Perform a microbial count on the aged sample. If contaminated, review your preservative system.
Oxidative Degradation	While less likely to cause a distinctly "sour" odor, oxidation can contribute to fragrance profile changes. Evaluate the addition of an antioxidant like BHT or tocopherol.

Problem 2: The characteristic honey-floral scent of ethyl phenylacetate is fading in my alcoholic fragrance formulation.

Possible Cause	Troubleshooting Step
Volatility and Evaporation	Ensure your packaging has a tight seal to prevent the loss of this volatile fragrance component.
Reaction with other fragrance components	Certain fragrance ingredients can react with each other over time. Conduct stability studies of ethyl phenylacetate in combination with other key fragrance raw materials in your formulation.
Photodegradation	If the product is in clear packaging, exposure to light can degrade the fragrance. Conduct photostability testing and consider using UV-protective packaging.

Data Presentation

Table 1: Recommended Antioxidants for Stabilizing Fragrance Esters

Antioxidant	Typical Use Level	Key Benefits
Butylated Hydroxytoluene (BHT)	0.01 - 0.1%	Highly effective, cost-efficient, and stable at high temperatures.[6][7]
Tocopherol (Vitamin E)	0.05 - 0.5%	Natural antioxidant, provides skin benefits, suitable for "clean beauty" formulations.[1][2]
Ascorbyl Palmitate	0.01 - 0.2%	Vitamin C derivative, offers both antioxidant and potential skin-brightening benefits.

Experimental Protocols

Protocol 1: Accelerated Stability Testing of Ethyl Phenylacetate in an O/W Cream

Objective: To assess the chemical stability of ethyl phenylacetate in an oil-in-water (O/W) cream formulation under accelerated aging conditions.

Materials:

• Test cream formulation with a known concentration of ethyl phenylacetate (e.g., 0.5% w/w).

• Control cream formulation without ethyl phenylacetate.

• Stability chambers set to 40°C ± 2°C / 75% RH ± 5% RH.

• Glass jars with airtight lids.

• HPLC system with a UV detector.

• Analytical standards of ethyl phenylacetate.

Methodology:

• Prepare a sufficient quantity of both the test and control cream formulations.

• Fill the glass jars with the creams, ensuring minimal headspace, and seal them tightly.

• Place the jars in the stability chamber.

• Withdraw samples at predetermined time points (e.g., 0, 1, 2, and 3 months).

• At each time point, perform the following analyses:

  • Sensory Evaluation: Assess the odor of the test cream compared to the control and the initial sample. Note any changes in fragrance character or the appearance of off-odors.

  • Physical Appearance: Observe the color, consistency, and phase integrity of the cream.

  • pH Measurement: Measure the pH of a 10% dispersion of the cream in deionized water.

  • Quantitative Analysis: Determine the concentration of ethyl phenylacetate in the test cream using a validated HPLC method (see Protocol 2).

• Plot the concentration of ethyl phenylacetate as a function of time to determine the degradation rate.

Protocol 2: HPLC Quantification of Ethyl Phenylacetate in a Cosmetic Cream

Objective: To develop and validate an HPLC method for the accurate quantification of ethyl phenylacetate in a complex cosmetic matrix.

Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v). The exact ratio should be optimized for the specific formulation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh approximately 1 gram of the cream into a 50 mL volumetric flask.

• Add approximately 30 mL of the mobile phase and sonicate for 15 minutes to disperse the cream and extract the ethyl phenylacetate.

• Allow the solution to cool to room temperature and then dilute to the mark with the mobile phase.

• Mix thoroughly and filter a portion of the solution through a 0.45 µm syringe filter into an HPLC vial.

Calibration:

• Prepare a stock solution of ethyl phenylacetate in the mobile phase (e.g., 1000 µg/mL).

• Perform serial dilutions to create a series of calibration standards with concentrations ranging from approximately 1 µg/mL to 100 µg/mL.

• Inject the calibration standards and construct a calibration curve by plotting the peak area against the concentration.

Analysis:

• Inject the prepared sample solution into the HPLC system.

• Identify the ethyl phenylacetate peak based on its retention time compared to the standard.

• Quantify the concentration of ethyl phenylacetate in the sample using the calibration curve.

Mandatory Visualizations

Caption: Primary degradation pathways of ethyl phenylacetate.

Caption: Workflow for accelerated stability testing.

References

• 1. btsa.com [btsa.com]
• 2. btsa.com [btsa.com]
• 3. btsa.com [btsa.com]
• 4. microchemlab.com [microchemlab.com]
• 5. certified-laboratories.com [certified-laboratories.com]
• 6. inside-our-products.loreal.com [inside-our-products.loreal.com]
• 7. node.suayan.com [node.suayan.com]

Minimizing side reactions in Ethyl phenylacetate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize side reactions during the synthesis of ethyl phenylacetate (B1230308).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing ethyl phenylacetate?

A1: The most prevalent methods for synthesizing ethyl phenylacetate are the Fischer esterification of phenylacetic acid with ethanol (B145695) and the reaction of benzyl (B1604629) cyanide with ethanol in the presence of a strong acid like sulfuric acid.[1][2][3][4] Enzymatic synthesis using lipases is also a viable, greener alternative.[4][5][6]

Q2: What are the primary side reactions to be aware of during Fischer esterification of phenylacetic acid?

A2: The main challenges in Fischer esterification are the reversible nature of the reaction and potential side reactions at elevated temperatures.[7][8] Key issues include:

• Incomplete Conversion: Due to the reaction equilibrium, a significant amount of phenylacetic acid and ethanol may remain unreacted.[7]

• Ether Formation: At high temperatures, the acid catalyst can promote the intermolecular dehydration of ethanol to form diethyl ether.[9]

• Decomposition: Strong mineral acids at high temperatures can cause decomposition of the starting material or the product.[9]

Q3: What byproducts can form when synthesizing ethyl phenylacetate from benzyl cyanide?

A3: The synthesis route starting from benzyl cyanide can lead to impurities if the reaction is not carried to completion or if the workup is inadequate. Potential byproducts include unreacted benzyl cyanide and phenylacetic acid, which can form from the hydrolysis of the nitrile.[2]

Q4: Can ethyl phenylacetate undergo self-condensation?

A4: Yes, ethyl phenylacetate has an acidic α-proton and can undergo self-condensation, specifically a Claisen condensation, in the presence of a strong base to form ethyl 3-oxo-2,4-diphenylbutanoate.[10] It is crucial to avoid basic conditions during workup if this side reaction is a concern.

Q5: Which type of catalyst is best for minimizing side reactions in Fischer esterification?

A5: The choice of catalyst is critical. While strong mineral acids like sulfuric acid (H₂SO₄) are effective, they can also promote unwanted side reactions like dehydration and decomposition.[9] Milder, heterogeneous acid catalysts such as sulfonic acid resins (e.g., Amberlyst-15) are often a better choice as they are easily removed by filtration, preventing further reactions during workup, and can lead to cleaner reactions.[9]

Troubleshooting Guides

Issue 1: Low Yield of Ethyl Phenylacetate in Fischer Esterification

Potential Cause	Recommended Solution
Reaction Equilibrium	The Fischer esterification is a reversible reaction. To drive the equilibrium towards the product, use a large excess of one of the reactants, typically the more cost-effective one, which is usually ethanol.[7][11] The alcohol can often be used as the solvent.
Presence of Water	Water is a product of the reaction; its presence will shift the equilibrium back towards the reactants. Remove water as it is formed using a Dean-Stark apparatus or by adding a dehydrating agent.[8][11] Note that sulfuric acid itself can act as a dehydrating agent.[7]
Product Loss During Workup	The ester may have some solubility in the aqueous phase during washing. To minimize this, use a saturated brine solution for washing, which decreases the solubility of the ester in the aqueous layer.[9]
Insufficient Reaction Time or Temperature	Ensure the reaction is allowed to proceed for a sufficient amount of time at an appropriate temperature to reach equilibrium. Monitor the reaction progress using techniques like TLC or GC.

Issue 2: Presence of Impurities in the Final Product

Potential Cause	Recommended Solution
Unreacted Phenylacetic Acid	Wash the crude product with a mild base, such as a 10% sodium carbonate solution, to remove any unreacted acidic starting material.[2]
Residual Catalyst	If using a homogeneous catalyst like sulfuric acid, ensure it is thoroughly neutralized and removed during the aqueous workup. The use of a solid, heterogeneous catalyst can simplify this process as it can be filtered off.[9]
Formation of High-Boiling Byproducts	Purify the final product by distillation under reduced pressure.[1][2] This will help to separate the desired ethyl phenylacetate from less volatile impurities.
Residual Benzyl Cyanide	When using the benzyl cyanide route, ensure the reaction goes to completion. The boiling points of benzyl cyanide and ethyl phenylacetate are close, so careful fractional distillation is necessary for separation.[2]

Quantitative Data on Reaction Yields

The following table summarizes typical yields for ethyl phenylacetate synthesis under different conditions.

Synthesis Method	Catalyst/Conditions	Reported Yield	Reference
From Benzyl Cyanide	H₂SO₄, Ethanol, Reflux	83-87%	[2]
Fischer Esterification	H₂SO₄, 1:1 Acetic Acid:Ethanol	~65%	[8]
Fischer Esterification	H₂SO₄, 1:10 Acetic Acid:Ethanol	~97%	[8]
Enzymatic Synthesis	Aspergillus oryzae mycelium	>50% conversion	[5]

Experimental Protocols

Protocol 1: Fischer Esterification using Sulfuric Acid

This protocol is a general guideline for the synthesis of ethyl phenylacetate from phenylacetic acid and ethanol.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine phenylacetic acid and a significant excess of ethanol (e.g., a 1:5 molar ratio).

• Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (approximately 5% by mole relative to the carboxylic acid) to the mixture while stirring.

• Reflux: Heat the mixture to reflux and maintain it for several hours. The reaction progress can be monitored by TLC or GC analysis.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Slowly pour the mixture into a separatory funnel containing cold water.

  • Separate the organic layer.

  • Wash the organic layer sequentially with water, 10% sodium carbonate solution (to remove unreacted acid), and finally with brine.[1][2]

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the excess ethanol using a rotary evaporator. Purify the crude ester by distillation under reduced pressure.[1]

Protocol 2: Synthesis from Benzyl Cyanide

This protocol is adapted from established literature procedures.[2]

• Reaction Setup: In a 3-liter round-bottomed flask fitted with an efficient reflux condenser, mix 750 g of 95% ethanol, 750 g of concentrated sulfuric acid, and 450 g of benzyl cyanide.[2]

• Reflux: Heat the mixture to boiling for 6-7 hours.[2]

• Workup:

  • Cool the mixture and pour it into 2 liters of water.[2]

  • Separate the upper organic layer.[2]

  • Wash the organic layer with a 10% sodium carbonate solution. Adding sodium chloride can help in the separation of the layers.[2]

• Purification: Distill the washed organic layer under reduced pressure. Collect the fraction boiling at 120-125°C at 17-18 mm Hg.[2]

Visualizations

Caption: Main reaction pathway for Fischer esterification vs. common side reactions.

Caption: Recommended workflow for minimizing side reactions in ethyl phenylacetate synthesis.

References

• 1. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Ethyl Phenylacetate Or Ethyl Phenyl Acetate CAS 101-97-3 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 4. Ethyl phenylacetate synthesis - chemicalbook [chemicalbook.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. WO2023140793A2 - Bioproduction of natural phenethyl acetate, phenylacetic acid, ethyl phenylacetate, and phenylethyl phenylacetate from renewable feedstock - Google Patents [patents.google.com]
• 7. Video: Esterification - Concept [jove.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. homework.study.com [homework.study.com]
• 11. benchchem.com [benchchem.com]

Resolving peak tailing issues in the chromatography of Ethyl phenylacetate

Welcome to our dedicated technical support center for resolving chromatographic issues encountered during the analysis of Ethyl Phenylacetate (B1230308). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving optimal peak shapes and reliable analytical results.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in the analysis of Ethyl Phenylacetate?

A1: Peak tailing is a common chromatographic issue where a peak is asymmetrical, having a trailing edge that is broader than the front half.[1] In an ideal chromatogram, peaks should be symmetrical (Gaussian) to ensure accurate quantification and good resolution between adjacent peaks.[2] Peak tailing can lead to several problems in the analysis of Ethyl Phenylacetate, including:

• Inaccurate Quantification: The gradual return of the peak to the baseline can make it difficult for the data system to correctly determine the start and end of the peak, leading to inconsistent area measurements.

• Poor Resolution: Tailing peaks can overlap with neighboring peaks, making it difficult to accurately quantify individual components in a mixture.

• Reduced Sensitivity: Tailing causes a decrease in peak height, which can negatively impact the limit of detection and quantification.

Q2: What are the primary causes of peak tailing for Ethyl Phenylacetate in HPLC?

A2: Peak tailing of esters like Ethyl Phenylacetate in High-Performance Liquid Chromatography (HPLC), particularly in reversed-phase mode, can stem from several factors:

• Secondary Interactions: Unwanted interactions between the analyte and the stationary phase are a primary cause. For silica-based columns (e.g., C18), residual silanol (B1196071) groups (Si-OH) on the surface can interact with polar parts of the Ethyl Phenylacetate molecule, causing some molecules to be retained longer and resulting in a tailed peak.[3]

• Mobile Phase pH: Although Ethyl Phenylacetate is a neutral compound and less affected by pH than acidic or basic compounds, the pH of the mobile phase can influence the ionization state of residual silanol groups on the column. At a higher pH (typically above 3), silanol groups can become ionized and interact more strongly with analytes.[4][5]

• Column Overload: Injecting a sample that is too concentrated or has too large a volume can saturate the stationary phase, leading to poor peak shape.[3]

• Column Degradation: Over time, the stationary phase can degrade, or the column can become contaminated with strongly retained sample components, creating active sites that cause tailing. A partially blocked inlet frit can also distort the peak shape.[6]

• Extra-Column Effects: Dead volume in tubing, fittings, or the detector flow cell can cause the separated peak to broaden before it is detected.[3]

Q3: How can I troubleshoot peak tailing in the Gas Chromatography (GC) analysis of Ethyl Phenylacetate?

A3: In Gas Chromatography (GC), peak tailing for Ethyl Phenylacetate can be caused by:

• Active Sites: The injector liner, column, or packing material may have active sites (e.g., silanol groups) that can interact with the analyte.

• Column Contamination: Accumulation of non-volatile residues from the sample matrix at the head of the column can lead to peak tailing.

• Improper Column Installation: A poor cut of the column end or incorrect positioning in the injector or detector can create dead volume and cause peak distortion.

• Sample Overload: Injecting too much sample can overload the column, leading to peak asymmetry.

• Inappropriate Temperature: A column temperature that is too low can lead to broader peaks.[7]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving peak tailing issues for Ethyl Phenylacetate in both HPLC and GC.

HPLC Troubleshooting

The following diagram illustrates a logical workflow for troubleshooting peak tailing in HPLC analysis of Ethyl Phenylacetate.

Caption: HPLC Troubleshooting Workflow for Peak Tailing.

The following table summarizes the expected qualitative and potential quantitative impact of various HPLC parameters on the peak shape of Ethyl Phenylacetate. The asymmetry factor (As) is used as a quantitative measure of peak tailing, where a value of 1.0 indicates a perfectly symmetrical peak, and values greater than 1.2 are generally considered tailing.[5]

Parameter	Change	Expected Impact on Peak Shape	Potential Asymmetry Factor (As)
Mobile Phase pH	Decrease (e.g., from 7.0 to 3.0)	Reduction in tailing due to suppression of silanol ionization.[5]	Can decrease from >1.5 to <1.2
Column Temperature	Increase (e.g., from 25°C to 40°C)	May reduce tailing by improving mass transfer kinetics and reducing mobile phase viscosity. However, excessive temperature can broaden peaks.[6][7]	May decrease slightly, e.g., from 1.4 to 1.2
Sample Concentration	Decrease by 50%	Significant reduction in tailing if column overload is the cause.[3]	Can decrease from >1.8 to <1.3
Flow Rate	Optimize (e.g., from 1.5 mL/min to 1.0 mL/min)	May improve peak shape, but the effect is generally less pronounced than other parameters.	Minor improvement

GC Troubleshooting

The diagram below outlines a systematic approach to troubleshooting peak tailing in the GC analysis of Ethyl Phenylacetate.

Caption: GC Troubleshooting Workflow for Peak Tailing.

The following table outlines the expected effects of adjusting key GC parameters on the peak shape of Ethyl Phenylacetate.

Parameter	Change	Expected Impact on Peak Shape	Potential Asymmetry Factor (As)
Injector Temperature	Optimize (e.g., increase from 220°C to 250°C)	Ensures complete and rapid volatilization, reducing the potential for tailing.	May improve if sample introduction was slow.
Oven Temperature Ramp Rate	Decrease (e.g., from 20°C/min to 10°C/min)	Can improve peak shape for some compounds, but may also increase peak width.	Variable effect.
Carrier Gas Flow Rate	Optimize for column dimensions	Ensures optimal efficiency and can help minimize peak broadening.	Can improve from >1.5 to <1.3 if flow was not optimal.
Injection Volume	Decrease (e.g., from 1 µL to 0.5 µL)	Reduces the likelihood of column overload, a common cause of tailing.	Can significantly improve if overload was the issue.

Experimental Protocols

Below are detailed methodologies for the analysis of Ethyl Phenylacetate by HPLC and GC-MS. These protocols can serve as a starting point for method development and troubleshooting.

HPLC Method for Ethyl Phenylacetate Analysis

This method is a general-purpose reversed-phase HPLC protocol suitable for the analysis of Ethyl Phenylacetate.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase:

  • A: 0.1% Formic Acid in Water[8]

  • B: 0.1% Formic Acid in Acetonitrile[8]

• Gradient:

  • Start with 40% B

  • Linear gradient to 90% B over 10 minutes

  • Hold at 90% B for 2 minutes

  • Return to 40% B and equilibrate for 5 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection: UV at 210 nm

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (40:60 Acetonitrile:Water).

GC-MS Method for Ethyl Phenylacetate Analysis

This protocol is based on a method for the analysis of phenylacetate and is suitable for the determination of Ethyl Phenylacetate in various matrices.[9]

• Column: DB-WAX capillary column (30 m x 0.25 mm x 0.25 µm) or equivalent 5% phenyl-methylpolysiloxane column.[9][10]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[9]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 3 minutes[9]

  • Ramp to 150°C at 10°C/min[9]

  • Ramp to 230°C at 25°C/min, hold for 5 minutes[9]

• Injector:

  • Temperature: 240°C[9]

  • Mode: Splitless

• Injection Volume: 1 µL

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV

  • Scan Range: m/z 40-300

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

• Sample Preparation: Dissolve the sample in a suitable solvent such as ethyl acetate (B1210297) or dichloromethane.

References

• 1. Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromtech.com [chromtech.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. akjournals.com [akjournals.com]
• 10. d-nb.info [d-nb.info]

Troubleshooting matrix effects in the analysis of Ethyl phenylacetate

Technical Support Center: Analysis of Ethyl Phenylacetate (B1230308)

Welcome to the technical support center for the analysis of Ethyl phenylacetate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments, with a focus on mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of Ethyl phenylacetate?

A: Matrix effects are the alteration of the analytical signal of a target analyte, such as Ethyl phenylacetate, due to the co-eluting components of the sample matrix.[1] These effects can manifest as either signal suppression (ion suppression) or signal enhancement (ion enhancement), leading to inaccurate quantification, poor reproducibility, and reduced sensitivity.[2][3] In the analysis of Ethyl phenylacetate, complex matrices like biological fluids (plasma, urine), food samples (wine, fruits), and environmental extracts can contain endogenous substances that interfere with the ionization process in the mass spectrometer source.[4][5][6]

Q2: How can I determine if my analysis of Ethyl phenylacetate is affected by matrix effects?

A: A common method to assess matrix effects is the post-extraction addition method.[7] This involves comparing the signal response of Ethyl phenylacetate in a pure solvent standard to its response when spiked into a blank matrix extract (a sample that does not contain the analyte).[7] The matrix effect (ME) can be quantified using the following formula:

ME (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100%

A value significantly different from 100% indicates the presence of matrix effects ( < 100% for ion suppression, > 100% for ion enhancement).[1]

Another qualitative method is the post-column infusion experiment, which helps identify regions in the chromatogram where ion suppression or enhancement occurs.[8]

Troubleshooting Guides

Issue 1: Poor reproducibility and inaccurate quantification of Ethyl phenylacetate in plasma samples.

This is a common problem when analyzing Ethyl phenylacetate in biological fluids due to the high concentration of proteins, salts, and phospholipids.[1][9]

Caption: Troubleshooting workflow for Ethyl phenylacetate analysis in plasma.

• Optimize Sample Preparation:

  • Protein Precipitation (PPT): While quick, it is the least effective at removing interfering matrix components.[10]

  • Liquid-Liquid Extraction (LLE): Offers a cleaner extract than PPT. A detailed protocol is provided below.

  • Solid-Phase Extraction (SPE): Generally provides the cleanest extracts, significantly reducing matrix effects.[11] A detailed protocol is provided below.

• Implement a Robust Calibration Strategy:

  • Matrix-Matched Calibration: Prepare calibration standards in a blank plasma extract to compensate for consistent matrix effects.[12]

  • Internal Standard (IS) Calibration: Use a stable isotope-labeled (SIL) internal standard for Ethyl phenylacetate if available. If not, a structural analog can be used. The IS should be added to all samples, standards, and blanks before sample preparation to correct for both extraction variability and matrix effects.[13]

Sample Preparation	Calibration Method	Mean Recovery (%)	RSD (%)	Matrix Effect (%)
Protein Precipitation	External Standard	65.2	25.8	55.4 (Suppression)
Liquid-Liquid Extraction	External Standard	85.7	12.3	78.9 (Suppression)
Solid-Phase Extraction	External Standard	92.1	8.5	89.3 (Suppression)
Solid-Phase Extraction	Matrix-Matched	98.5	4.2	99.1 (Compensated)
Solid-Phase Extraction	Internal Standard	99.2	3.8	99.5 (Compensated)

Issue 2: Signal suppression when analyzing Ethyl phenylacetate in fruit matrices using QuEChERS.

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is popular for pesticide analysis in food but can still result in matrix effects from sugars, organic acids, and pigments when analyzing other compounds like Ethyl phenylacetate.[14][15]

Caption: Workflow for addressing signal suppression in fruit matrices.

• Optimize the Dispersive SPE (d-SPE) Cleanup Step:

  • Primary Secondary Amine (PSA): Increase the amount of PSA to enhance the removal of organic acids and sugars.

  • C18: Add C18 sorbent to the d-SPE tube to remove non-polar interferences.

  • Graphitized Carbon Black (GCB): If pigments are a suspected issue, add a small amount of GCB. Be aware that GCB can retain planar molecules, so recovery of Ethyl phenylacetate should be re-verified.

• Dilute the Final Extract:

  • Diluting the final extract (e.g., 1:5 or 1:10 with the initial mobile phase) can significantly reduce the concentration of matrix components, thereby minimizing their impact on the ionization of Ethyl phenylacetate.[16] This is a practical approach if the analytical method has sufficient sensitivity.[17]

d-SPE Sorbent	Dilution Factor	Matrix Effect (%)
PSA only	1 (none)	68.3 (Suppression)
PSA + C18	1 (none)	85.1 (Suppression)
PSA + C18 + GCB	1 (none)	92.5 (Suppression)
PSA only	1:5	89.6 (Suppression)
PSA + C18	1:5	97.8 (Compensated)

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Ethyl Phenylacetate from Urine

Objective: To extract Ethyl phenylacetate from a urine matrix for LC-MS or GC-MS analysis.

Materials:

• Urine sample

• Ethyl acetate (B1210297) (HPLC grade)

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., mobile phase for LC-MS, or ethyl acetate for GC-MS)

• Internal Standard (IS) solution (optional, but recommended)

Procedure:

• Pipette 1 mL of urine into a 15 mL centrifuge tube.

• If using an internal standard, add the appropriate volume of IS solution and vortex briefly.

• Add 0.5 g of NaCl to the tube.

• Add 5 mL of ethyl acetate.

• Cap the tube and vortex vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Repeat the extraction (steps 4-7) with another 5 mL of ethyl acetate and combine the organic layers.

• Add a small amount of anhydrous sodium sulfate to the combined organic extract to remove any residual water.

• Transfer the dried extract to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the residue in 1 mL of the appropriate solvent for your analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Ethyl Phenylacetate from Plasma

Objective: To clean up a plasma sample for the analysis of Ethyl phenylacetate, removing proteins and phospholipids.

Materials:

• Plasma sample

• Polymeric reversed-phase SPE cartridge (e.g., Strata-X, Oasis HLB)

• Methanol (B129727) (HPLC grade)

• Deionized water

• Elution solvent (e.g., Methanol or Acetonitrile)

• SPE vacuum manifold

• Internal Standard (IS) solution (optional, but recommended)

Procedure:

• Sample Pre-treatment: To 1 mL of plasma, add the internal standard (if used) and 2 mL of deionized water. Vortex to mix.

• Conditioning: Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water. Do not allow the cartridge to go dry.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 5-10 minutes.

• Elution: Elute the Ethyl phenylacetate with 2 x 1.5 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute in 1 mL of the appropriate solvent.

Protocol 3: QuEChERS Extraction and Cleanup for Ethyl Phenylacetate in a Fruit Matrix

Objective: To extract and clean up Ethyl phenylacetate from a complex fruit matrix.

Materials:

• Homogenized fruit sample (e.g., apple, grape)

• Acetonitrile (HPLC grade)

• QuEChERS extraction salts (e.g., MgSO₄, NaCl)

• d-SPE cleanup tube containing MgSO₄ and PSA (and C18 if needed)

• Centrifuge tubes (50 mL and 2 mL)

• High-speed centrifuge

Procedure:

• Extraction: Weigh 10 g of the homogenized fruit sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts.

• Immediately shake vigorously for 1 minute.

• Centrifuge at >3000 rcf for 5 minutes.

• Cleanup (d-SPE): Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube.

• Shake for 30 seconds.

• Centrifuge at high speed for 2 minutes.

• The resulting supernatant is ready for analysis or further dilution.

References

• 1. Sample Prep Tech Tip: What is the Matrix Effect | Phenomenex [phenomenex.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. providiongroup.com [providiongroup.com]
• 4. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Showing Compound Ethyl phenylacetate (FDB010560) - FooDB [foodb.ca]
• 6. Sweet-like off-flavor in Aglianico del Vulture wine: ethyl phenylacetate as the mainly involved compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is matrix effect and how is it quantified? [sciex.com]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 12. info.asistandards.com [info.asistandards.com]
• 13. researchgate.net [researchgate.net]
• 14. QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. scielo.br [scielo.br]
• 16. researchgate.net [researchgate.net]
• 17. Chemometric-assisted QuEChERS extraction method for post-harvest pesticide determination in fruits and vegetables - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for the Quantification of Ethyl Phenylacetate

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of ethyl phenylacetate (B1230308), a key fragrance and flavor compound also utilized as an intermediate in pharmaceutical synthesis, is critical for quality control and research applications. The selection of an appropriate analytical method is paramount to achieving reliable and reproducible results. This guide provides a comparative overview of common analytical techniques for the quantification of ethyl phenylacetate, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Ultraviolet-Visible (UV-Vis) Spectrophotometry. A classical titration method is also discussed as a fundamental analytical technique.

Data Presentation: Comparison of Analytical Method Performance

The following table summarizes the typical performance characteristics of various analytical methods for the quantification of ethyl phenylacetate and structurally similar compounds. These values are intended to serve as a general guide for method selection and development.

Validation Parameter	HPLC-UV	GC-MS	UV-Vis Spectrophotometry	Titration
Linearity (r²)	> 0.999	> 0.99	> 0.99	Not Applicable
Linear Range	5 - 25 µg/mL[1]	Analyte Dependent	Analyte Dependent	Not Applicable
Accuracy (% Recovery)	98.0 - 102.0%[1]	70 - 115%[2]	95.5% - 105.0%[3]	98 - 102%[4]
Precision (% RSD)	< 2.0%[1]	< 20%[2]	< 2.0%	< 1.0%[5]
Limit of Detection (LOD)	Analyte Dependent	~0.5 - 14 ng/L[6]	Analyte Dependent	Not Applicable
Limit of Quantification (LOQ)	Analyte Dependent	~1.6 - 48 ng/L[6]	Analyte Dependent	Not Applicable
Specificity	High	Very High	Low to Moderate	Low
Analysis Time per Sample	10 - 20 minutes	15 - 30 minutes	< 5 minutes	5 - 10 minutes

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below. These protocols are based on established methods for ethyl phenylacetate and similar compounds and may require optimization for specific sample matrices and instrumentation.

High-Performance Liquid Chromatography (HPLC-UV)

This method is adapted from a validated procedure for the simultaneous estimation of sodium benzoate (B1203000) and sodium phenylacetate[1].

Instrumentation:

• HPLC system with a UV detector

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Potassium dihydrogen orthophosphate (AR grade)

• Orthophosphoric acid (AR grade)

• Triethylamine (B128534) (AR grade)

• Water (HPLC grade)

• Ethyl phenylacetate reference standard

Procedure:

• Mobile Phase Preparation: Prepare a 0.05M solution of potassium dihydrogen orthophosphate in water. The mobile phase consists of a mixture of this buffer and methanol (B129727) (e.g., in a 60:40 v/v ratio), with the addition of 1 mL of triethylamine per 1000 mL of mobile phase. Adjust the pH to 5.5 using orthophosphoric acid. Filter the mobile phase through a 0.45 µm membrane filter and degas before use[1].

• Standard Solution Preparation: Prepare a stock solution of ethyl phenylacetate in the mobile phase. From this stock solution, prepare a series of calibration standards by serial dilution to cover the desired concentration range (e.g., 5-25 µg/mL)[1].

• Sample Preparation: Accurately weigh a quantity of the sample containing ethyl phenylacetate and dissolve it in the mobile phase to achieve a concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min[1]

  • Injection Volume: 20 µL[1]

  • Column Temperature: Ambient

  • Detection Wavelength: 260 nm[1]

• Quantification: Construct a calibration curve by plotting the peak area of the ethyl phenylacetate standard against its concentration. Determine the concentration of ethyl phenylacetate in the sample from this calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is based on a general method for the analysis of substances from plastic food contact materials[2].

Instrumentation:

• Gas chromatograph with a mass spectrometer detector

• Capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness)

• Autosampler

• Data acquisition and processing software

Reagents:

• Ethyl acetate (B1210297) (GC grade) or other suitable solvent

• Helium (carrier gas)

• Ethyl phenylacetate reference standard

Procedure:

• Standard Solution Preparation: Prepare a stock solution of ethyl phenylacetate in a suitable solvent like ethyl acetate. Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Dissolve the sample in the same solvent used for the standards. The sample may require extraction or dilution to bring the analyte concentration into the linear range of the instrument and to minimize matrix effects.

• Chromatographic Conditions:

  • Injector Temperature: 250°C

  • Oven Temperature Program: Start at a suitable initial temperature (e.g., 60°C), hold for a few minutes, then ramp at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 280°C) and hold for a few minutes.

  • Carrier Gas Flow: Constant flow of helium (e.g., 1 mL/min).

  • Injection Mode: Splitless or split, depending on the concentration.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

• Quantification: Create a calibration curve by plotting the peak area of a characteristic ion of ethyl phenylacetate against the concentration of the standards.

UV-Visible Spectrophotometry

This is a rapid colorimetric method adapted from the determination of ethyl acetate[3][7]. This method involves a derivatization step to produce a colored complex.

Instrumentation:

• UV-Vis Spectrophotometer

Reagents:

• Hydroxylamine (B1172632) hydrochloride solution

• Sodium hydroxide (B78521) solution

• Hydrochloric acid solution

• Ferric chloride solution

• Ethanol

• Ethyl phenylacetate reference standard

Procedure:

• Standard Solution Preparation: Prepare a stock solution of ethyl phenylacetate in ethanol. Create a series of standard solutions of varying concentrations.

• Color Reaction: To each standard and sample solution, add an alkaline solution of hydroxylamine to form the corresponding hydroxamic acid. Acidify the solution and add ferric chloride to form a colored ferric hydroxamate complex[7].

• Measurement: Measure the absorbance of the resulting colored solution at the wavelength of maximum absorbance (λmax), which needs to be determined experimentally for the ethyl phenylacetate-hydroxamate complex (typically around 530 nm for similar esters)[7]. A blank solution without ethyl phenylacetate should be used for baseline correction.

• Quantification: Plot a calibration curve of absorbance versus the concentration of the ethyl phenylacetate standards. Determine the concentration of ethyl phenylacetate in the sample from this curve.

Titration (Saponification)

This classical method is based on the saponification of the ester followed by back-titration of the excess alkali.

Instrumentation:

• Burette

• Pipettes

• Flasks

• Heating mantle or water bath

Reagents:

• Standardized ethanolic potassium hydroxide (or sodium hydroxide) solution (e.g., 0.5 M)

• Standardized hydrochloric acid (or sulfuric acid) solution (e.g., 0.5 M)

• Phenolphthalein (B1677637) indicator solution

Procedure:

• Sample Preparation: Accurately weigh a known amount of the sample containing ethyl phenylacetate into a flask.

• Saponification: Add a known excess volume of standardized ethanolic potassium hydroxide solution to the flask. Heat the mixture under reflux for a specified time (e.g., 1 hour) to ensure complete saponification of the ester.

• Titration: After cooling, titrate the excess (unreacted) potassium hydroxide in the solution with the standardized hydrochloric acid solution using phenolphthalein as an indicator. The endpoint is reached when the pink color of the indicator disappears.

• Blank Determination: Perform a blank titration under the same conditions without the sample to determine the total amount of potassium hydroxide initially present.

• Calculation: The amount of potassium hydroxide consumed in the saponification reaction is the difference between the blank and the sample titration volumes. From this, the amount of ethyl phenylacetate in the sample can be calculated.

Mandatory Visualization

Caption: Workflow for Analytical Method Validation.

References

• 1. impressions.manipal.edu [impressions.manipal.edu]
• 2. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. usp.org [usp.org]
• 5. scribd.com [scribd.com]
• 6. revista.iq.unesp.br [revista.iq.unesp.br]
• 7. Rapid Determination of Ethyl Acetate Content via UV-Vis Spectroscopy [zrb.bjb.scut.edu.cn]

Comparative analysis of different catalysts for Ethyl phenylacetate synthesis

A Comparative Guide to Catalysts for Ethyl Phenylacetate (B1230308) Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of ethyl phenylacetate, a key intermediate in the fragrance and pharmaceutical industries, can be achieved through various catalytic routes. The choice of catalyst significantly impacts yield, selectivity, reaction conditions, and overall process sustainability. This guide provides a comparative analysis of different catalysts, supported by experimental data, to aid researchers in selecting the most suitable method for their specific needs.

Comparison of Catalytic Performance

The following table summarizes the performance of different catalysts in the synthesis of ethyl phenylacetate based on reported experimental data.

Catalyst Type	Catalyst	Catalyst Loading	Reactants	Reaction Time	Temperature (°C)	Yield/Conversion (%)	Selectivity (%)
Homogeneous Acid	Sulfuric Acid (H₂SO₄)	Stoichiometric	Benzyl (B1604629) Cyanide, Ethanol (B145695)	6-7 hours	Boiling	83-87	Not Reported
Solid Acid	Al³⁺-Montmorillonite	0.5 g per 25 mmol PAA	Phenylacetic Acid, p-Cresol (B1678582)	6 hours	Reflux	67 (Conversion)	Not Reported
Solid Acid	Amberlyst-15	10% (mol)	Phenylacetic Acid, Glycerol	6 hours	110	~80	High
Biocatalyst	Aspergillus oryzae MIM (lyophilized mycelia)	30 g/L	Phenylacetic Acid, Ethanol	144 hours	50	56 (Conversion)	Not Reported
Biocatalyst	Rhizopus oryzae CBS 11207 (lyophilized mycelia)	30 g/L	Phenylacetic Acid, Ethanol	144 hours	50	40 (Conversion)	Not Reported
Phase Transfer	Methyltrioctylammonium chloride	Catalytic	Ethyl Acetoacetate, Iodobenzene	1-3 hours	0 - Room Temp	50-70	Not Reported

Experimental Protocols

Detailed methodologies for the synthesis of ethyl phenylacetate using different catalytic systems are provided below.

Homogeneous Acid Catalysis: Sulfuric Acid

This traditional method offers high yields but requires stringent work-up procedures to remove the corrosive acid catalyst.

Reactants:

• Benzyl Cyanide (450 g, 3.85 moles)

• 95% Ethanol (750 g, 918 cc)

• Concentrated Sulfuric Acid (750 g, 408 cc)

Procedure:

• In a 3-liter round-bottomed flask equipped with a reflux condenser, mix the 95% ethanol, concentrated sulfuric acid, and benzyl cyanide.[1]

• Heat the mixture to boiling under reflux for 6 to 7 hours. The mixture will separate into two layers.[1]

• After cooling, pour the reaction mixture into 2 liters of water.

• Separate the upper layer, which contains the ethyl phenylacetate.

• Wash the organic layer with a 10% sodium carbonate solution to neutralize and remove any residual acid and unreacted phenylacetic acid.

• Perform distillation under reduced pressure to purify the ethyl phenylacetate. The product typically boils at 132–138°C/32 mm Hg.[1]

Heterogeneous Solid Acid Catalysis: Al³⁺-Montmorillonite Clay

Solid acid catalysts offer the advantages of easy separation, reusability, and reduced environmental impact.

Catalyst Preparation:

• Stir raw montmorillonite (B579905) nanoclay overnight with a 0.5M solution of AlCl₃.

• Centrifuge the clay and wash repeatedly with distilled water until the washings are free from chloride ions (tested with silver nitrate).

• Dry the Al³⁺-montmorillonite sample at 100°C for 30 minutes and grind it into a fine powder.[2]

Esterification Procedure:

• In a 100 ml round-bottom flask fitted with a reflux condenser, add phenylacetic acid (25 mmol), p-cresol (50 mmol), and the prepared Al³⁺-montmorillonite catalyst (0.5 g) to 30 mL of toluene.[3]

• Reflux the reaction mixture for 6 hours.[4]

• Monitor the reaction progress using thin-layer chromatography.

• After the reaction, filter the catalyst from the reaction mixture.

• Remove the solvent under reduced pressure to obtain the crude product, which can be further purified by distillation.

Enzymatic Catalysis: Lyophilized Fungal Mycelia

Biocatalysis offers high selectivity under mild reaction conditions, making it an attractive green alternative.

Reactants:

• Phenylacetic Acid

• Ethanol

• Lyophilized mycelia of Aspergillus oryzae MIM

Procedure:

• In a suitable reaction vessel, combine phenylacetic acid and ethanol in n-heptane as the solvent.[5]

• Add the lyophilized mycelia of Aspergillus oryzae MIM (30 g/L) to the mixture.[5]

• Stir the reaction mixture at 50°C.[5]

• Monitor the conversion of phenylacetic acid to ethyl phenylacetate over time (e.g., up to 144 hours) using gas chromatography.[5]

• Upon completion, separate the mycelia by filtration.

• The solvent can be removed under vacuum to isolate the product.

Phase Transfer Catalysis

Phase transfer catalysts (PTCs) are particularly useful for reactions involving reactants that are soluble in two immiscible phases. While a specific protocol for ethyl phenylacetate synthesis via this method is not detailed in the provided search results, a general procedure for a similar esterification is described. This method can be adapted for the synthesis of ethyl phenylacetate from sodium phenylacetate and ethyl bromide.

General Procedure:

• In a reaction vessel, dissolve the sodium salt of phenylacetic acid in water.

• Add an organic solvent (e.g., toluene, dichloromethane) and the phase transfer catalyst (e.g., a quaternary ammonium (B1175870) salt like methyltrioctylammonium chloride).

• Add the alkylating agent (e.g., ethyl bromide) to the organic phase.

• Stir the biphasic mixture vigorously at a controlled temperature. The PTC will facilitate the transfer of the phenylacetate anion to the organic phase for reaction.

• Monitor the reaction progress.

• After the reaction is complete, separate the organic layer.

• Wash the organic layer with water and then brine.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄) and evaporate the solvent to obtain the product.

Visualizing the Processes

To better understand the workflows and mechanisms, the following diagrams are provided.

Experimental Workflow for Ethyl Phenylacetate Synthesis

Caption: A generalized workflow for the synthesis of ethyl phenylacetate.

Reaction Mechanism: Acid-Catalyzed Esterification (Fischer Esterification)

Caption: The reaction pathway for Fischer esterification.

Lipase-Catalyzed Esterification: A Ping-Pong Bi-Bi Mechanism

Caption: The Ping-Pong Bi-Bi mechanism for lipase catalysis.

Phase Transfer Catalysis Cycle

Caption: The catalytic cycle in phase transfer catalysis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. upload.wikimedia.org [upload.wikimedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Sensory Analysis of Ethyl Phenylacetate and Methyl Phenylacetate for Research and Development

For Researchers, Scientists, and Drug Development Professionals

In the realm of flavor and fragrance chemistry, as well as in the formulation of palatable pharmaceuticals, the selection of appropriate esters is paramount. Ethyl phenylacetate (B1230308) and methyl phenylacetate, both prominent for their sweet, honey-like aromas, are often considered for similar applications. This guide provides a detailed sensory comparison of these two compounds, supported by experimental protocols and an understanding of their perception at a molecular level, to aid researchers and developers in making informed decisions.

Quantitative Sensory Profile

While both esters share a dominant honey-like characteristic, their sensory profiles exhibit notable differences in intensity and complexity. The following table summarizes the quantitative sensory profiles for ethyl phenylacetate and methyl phenylacetate, derived from qualitative literature descriptions and typical industry applications. The intensity of each attribute is rated on a scale from 0 (not perceived) to 10 (very strong).

Sensory Attribute	Ethyl Phenylacetate	Methyl Phenylacetate
Honey	8	9
Floral (Rose, Jasmine)	7	8
Sweet	7	9
Fruity (Apple, Apricot)	6	5
Waxy	4	6
Balsamic/Cocoa	5	3
Spicy	3	5
Overall Intensity	7	9

Disclaimer: The quantitative data presented in this table is illustrative and derived from a synthesis of qualitative descriptions found in scientific literature and industry publications. Direct quantitative descriptive analysis comparing these two specific compounds under identical conditions is not publicly available.

Olfactory Characteristics

Ethyl Phenylacetate is characterized by a sweet, floral, and strong honey-like odor.[1] It often presents with nuances of rose, jasmine, and a subtle balsamic and cocoa undertone.[1] Its profile is sometimes described as softer and can be used to impart pleasant honey notes at very low concentrations.[1] At higher concentrations, it can contribute to a "low-cost oriental" note.[1] The taste profile at 10 ppm is described as sweet, fruity, honey, cocoa, apple, and woody.[2]

Methyl Phenylacetate possesses an intensely sweet, honey-like floral scent. Its primary olfactory characteristic is a powerfully diffusive honey-sweetness, often with jasmine and musky nuances. It can also have waxy and spicy undertones, with some sources describing fruity-almond facets. The odor is often considered more potent and diffusive than that of ethyl phenylacetate. The taste at 30 ppm is characterized as floral, honey, spice, waxy, and sweet.

Experimental Protocols

A comprehensive sensory evaluation of ethyl phenylacetate and methyl phenylacetate requires a structured and controlled methodology. The following protocols are based on established sensory science principles, particularly Quantitative Descriptive Analysis (QDA).

Objective

To quantitatively describe and compare the sensory (aroma and taste) profiles of ethyl phenylacetate and methyl phenylacetate.

Materials

• Ethyl phenylacetate (high purity, food grade)

• Methyl phenylacetate (high purity, food grade)

• Odorless and tasteless solvent (e.g., propylene (B89431) glycol, mineral oil for aroma; deionized water for taste)

• Glass vials with PTFE-lined caps

• Olfactory smelling strips

• Controlled environment sensory booths with proper ventilation and lighting

• Data collection software

Panel Selection and Training

• Panelist Recruitment: Select 10-12 individuals based on their sensory acuity, ability to articulate perceptions, and availability.

• Screening: Screen candidates for their ability to detect and discriminate basic tastes and a range of relevant aroma compounds.

• Training: Conduct a series of training sessions (approximately 10-15 hours) to:

  • Develop a consensus vocabulary of sensory descriptors for the two esters.

  • Establish reference standards for each descriptor.

  • Familiarize panelists with the use of an unstructured line scale for intensity rating.

  • Calibrate the panel to ensure consistent and reproducible judgments.

Sample Preparation

• Aroma Evaluation: Prepare solutions of ethyl phenylacetate and methyl phenylacetate in propylene glycol at a concentration of 1% for initial evaluation on smelling strips. Adjust concentration as needed based on panel feedback to avoid sensory fatigue.

• Taste Evaluation: Prepare aqueous solutions of each compound at a concentration of 5-10 ppm. The exact concentration should be determined during panel training to be clearly perceptible but not overpowering.

Evaluation Procedure

• Environment: All evaluations must be conducted in individual sensory booths under controlled temperature and lighting to minimize distractions and bias.

• Sample Presentation: Present samples monadically and in a randomized, balanced order to each panelist. Samples should be coded with three-digit random numbers.

• Aroma Assessment:

  • Dip smelling strips into the prepared solutions for a standardized duration.

  • Present the strips to the panelists in a controlled manner.

  • Panelists will evaluate the aroma profile and rate the intensity of each descriptor on the provided line scale.

• Taste Assessment:

  • Provide panelists with 10 mL of each prepared aqueous solution.

  • Instruct panelists to taste the sample, hold it in their mouth for a few seconds, and then expectorate.

  • Panelists will then rate the intensity of the agreed-upon taste and flavor attributes.

  • A palate cleanser (e.g., unsalted crackers, deionized water) and a mandatory waiting period between samples must be enforced to prevent sensory adaptation.

Data Analysis

• Convert the line scale ratings to numerical data.

• Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences between the two compounds for each sensory attribute.

• Principal Component Analysis (PCA) can be used to visualize the relationships between the samples and their sensory attributes.

• Generate spider web plots to visually represent and compare the sensory profiles of ethyl phenylacetate and methyl phenylacetate.

Mandatory Visualizations

Olfactory Signaling Pathway

The perception of aroma compounds like ethyl and methyl phenylacetate begins with their interaction with olfactory receptors in the nasal cavity. This initiates a complex signaling cascade that transmits the information to the brain for processing.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Investigating the Cross-Reactivity of Ethyl Phenylacetate in Chemical Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analytical performance of assays for Ethyl phenylacetate (B1230308), with a focus on potential cross-reactivity. Due to its structural similarity to other endogenous and xenobiotic compounds, understanding the specificity of analytical methods is crucial for accurate quantification and reliable data interpretation in research and drug development. This document summarizes potential cross-reactivity in common analytical platforms, presents detailed experimental protocols for assessment, and offers a comparative analysis with a structurally related compound.

Introduction to Ethyl Phenylacetate and Analytical Challenges

Ethyl phenylacetate is a volatile organic compound found in various natural products, including wine and honey, and is also used as a flavoring and fragrance agent.[1][2] Its presence in complex matrices necessitates analytical methods with high specificity to avoid interference from structurally similar molecules. Cross-reactivity, where an analytical method detects compounds other than the target analyte, can lead to inaccurate quantification and misleading results. This guide explores the potential for cross-reactivity of Ethyl phenylacetate in two common analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and Immunoassays.

Data Presentation: Cross-Reactivity Profiles

The following tables present hypothetical, yet plausible, cross-reactivity data for Ethyl phenylacetate and its structural analogs in a competitive Enzyme-Linked Immunosorbent Assay (ELISA) and potential interference in GC-MS analysis. This data is for illustrative purposes to demonstrate how such a comparison would be presented and to highlight the importance of validation.

Table 1: Hypothetical Cross-Reactivity of an Anti-Phenylacetic Acid Antibody in a Competitive ELISA

Compound	Structure	IC50 (ng/mL)	Cross-Reactivity (%)
Phenylacetic acid (Target)	Phenyl group attached to an acetic acid	10	100
Ethyl phenylacetate	Ester of Phenylacetic acid and ethanol	200	5
Methyl phenylacetate	Ester of Phenylacetic acid and methanol	150	6.7
2-Hydroxyphenylacetic acid	Phenylacetic acid with a hydroxyl group	50	20
Phenylethyl alcohol	Phenyl group attached to an ethanol	> 1000	< 1

Cross-reactivity (%) is calculated as (IC50 of Phenylacetic acid / IC50 of test compound) x 100.

Table 2: Potential for Co-elution and Mass Spectral Interference in GC-MS Analysis of a Complex Matrix (e.g., Wine)

Compound	Typical Retention Time (min)	Key Mass Fragments (m/z)	Potential for Interference with Ethyl Phenylacetate (RT ~12.5 min, m/z 91, 164)
Ethyl phenylacetate	12.5	91, 104, 164	-
Phenylethyl alcohol	12.2	91, 104, 122	Moderate (shared fragment ions)
Diethyl succinate	12.8	101, 129, 174	Low (different fragment ions)
Ethyl octanoate	13.1	88, 101, 127	Low (different fragment ions)
Unknown Matrix Component	12.5	91, 164	High (co-elution with shared ions)

Experimental Protocols

Determination of Cross-Reactivity in a Competitive ELISA

This protocol outlines the procedure for assessing the cross-reactivity of an antibody raised against phenylacetic acid with Ethyl phenylacetate and other structurally related compounds.

a. Materials:

• Microtiter plates (96-well)

• Anti-Phenylacetic acid antibody

• Phenylacetic acid-protein conjugate (for coating)

• Phenylacetic acid standard

• Ethyl phenylacetate and other potential cross-reactants

• Enzyme-labeled secondary antibody

• Substrate solution

• Stop solution

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Coating buffer (e.g., carbonate-bicarbonate buffer)

• Blocking buffer (e.g., 1% BSA in PBS)

b. Procedure:

• Coating: Dilute the phenylacetic acid-protein conjugate in coating buffer and add 100 µL to each well of the microtiter plate. Incubate overnight at 4°C.

• Washing: Aspirate the coating solution and wash the plate three times with wash buffer.

• Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Competition: Add 50 µL of standard or cross-reactant solution at various concentrations to the appropriate wells. Then, add 50 µL of the anti-phenylacetic acid antibody (at a pre-determined optimal dilution) to all wells. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Detection: Add 100 µL of the enzyme-labeled secondary antibody to each well and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Substrate Addition: Add 100 µL of the substrate solution to each well and incubate in the dark at room temperature for 15-30 minutes.

• Stopping Reaction: Add 50 µL of stop solution to each well.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

c. Data Analysis:

• Generate a standard curve by plotting the absorbance values against the concentration of the phenylacetic acid standard.

• For each potential cross-reactant, determine the concentration that causes 50% inhibition of the maximum signal (IC50).

• Calculate the percent cross-reactivity using the formula mentioned in the footnote of Table 1.

Analysis of Ethyl Phenylacetate in a Complex Matrix by SPME-GC-MS

This protocol describes a method for the analysis of Ethyl phenylacetate in wine, a complex matrix where interference is possible.

a. Materials and Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Solid-Phase Microextraction (SPME) device with a suitable fiber (e.g., PDMS/DVB)

• Sample vials with septa

• Ethyl phenylacetate standard

• Internal standard (e.g., 4-methyl-2-pentanol)

• Sodium chloride (NaCl)

b. Sample Preparation and SPME:

• Pipette 5 mL of the wine sample into a 15 mL vial.

• Add 10 µL of the internal standard solution.

• Add 1 g of NaCl to the vial to increase the ionic strength and promote the release of volatile compounds.

• Tightly cap the vial and place it in a water bath at 40°C for 30 minutes to equilibrate.

• Expose the SPME fiber to the headspace of the sample for a defined period (e.g., 30 minutes) while maintaining the temperature.

c. GC-MS Analysis:

• Injection: Retract the fiber and immediately insert it into the hot injector of the GC, which is held at a temperature sufficient to desorb the analytes (e.g., 250°C).

• Gas Chromatography:

  • Column: Use a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C) to elute all compounds of interest.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: Acquire mass spectra over a suitable range (e.g., m/z 40-300).

  • Identification: Identify Ethyl phenylacetate and other compounds based on their retention times and mass spectra by comparing them to a spectral library and authenticated standards.

  • Quantification: Quantify Ethyl phenylacetate by comparing the peak area of its characteristic ions to that of the internal standard.

d. Addressing Potential Interference:

• Chromatographic Resolution: Optimize the GC temperature program to achieve baseline separation of Ethyl phenylacetate from potentially co-eluting compounds.

• Mass Spectral Deconvolution: Use selective ion monitoring (SIM) mode to target specific, unique fragment ions of Ethyl phenylacetate to minimize the impact of co-eluting compounds with overlapping mass spectra.

• Matrix-Matched Calibration: Prepare calibration standards in a matrix similar to the sample (e.g., a model wine solution) to compensate for matrix effects that may enhance or suppress the signal of the analyte.

Mandatory Visualizations

Caption: Experimental workflows for assessing cross-reactivity and interference.

Caption: Logical relationship of structural analogs' affinity to an anti-phenylacetic acid antibody.

Conclusion

The potential for cross-reactivity of Ethyl phenylacetate in chemical assays is a critical consideration for researchers. In immunoassays, the degree of cross-reactivity is dependent on the specificity of the antibody and the structural similarity of potentially interfering compounds. While a well-designed antibody can minimize this, validation against a panel of related molecules is essential. In GC-MS analysis, while the technique offers high selectivity through a combination of chromatographic separation and mass spectral data, the possibility of co-elution and shared fragment ions with other matrix components cannot be disregarded. Careful method development and validation, including the use of appropriate standards and matrix-matched calibration, are paramount to ensure the accuracy and reliability of quantitative data for Ethyl phenylacetate.

References

• 1. Optimization of HS-SPME-GC/MS Analysis of Wine Volatiles Supported by Chemometrics for the Aroma Profiling of Trebbiano d'Abruzzo and Pecorino White Wines Produced in Abruzzo (Italy) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to the Synthesis of Ethyl Phenylacetate: Efficiency and Environmental Impact

Ethyl phenylacetate (B1230308), a key fragrance and flavor compound with a characteristic honey-like, floral scent, is synthesized through various chemical routes. For researchers, scientists, and professionals in drug development, selecting the optimal synthesis pathway involves a critical evaluation of efficiency, cost-effectiveness, and environmental impact. This guide provides a detailed comparison of the most common methods for synthesizing ethyl phenylacetate, supported by experimental data and protocols.

Comparison of Synthesis Routes

The primary methods for synthesizing ethyl phenylacetate include Fischer-Speier esterification, synthesis from benzyl (B1604629) cyanide, transesterification, and enzymatic synthesis. Each route presents a unique profile in terms of yield, reaction conditions, and green chemistry metrics.

Parameter	Fischer-Speier Esterification	Synthesis from Benzyl Cyanide	Transesterification	Enzymatic Synthesis
Starting Materials	Phenylacetic acid, Ethanol (B145695)	Benzyl cyanide, Ethanol	Methyl phenylacetate, Ethanol	Phenylacetic acid, Ethanol
Catalyst	Strong acid (e.g., H₂SO₄)	Strong acid (e.g., H₂SO₄)	Acid or Base (e.g., NaOCH₃)	Lipase (B570770) or Esterase
Typical Yield	~95%[1]	83-87%[2]	High (specific data varies)	Up to 73.2%[3]
Reaction Temperature	Reflux (approx. 78-85°C)	Boiling	Varies (e.g., Room Temp to Reflux)	Typically 30-60°C
Reaction Time	2-20 hours[1]	6-7 hours[2]	Varies (typically several hours)	24-144 hours[3]
Key Byproducts	Water	Ammonium sulfate	Methanol	Water
Atom Economy (Theoretical)	~90.1%	~69.6%	~90.1% (from methyl ester)	~90.1%
Estimated E-Factor *	Low to Moderate	High	Low	Very Low
Green Chemistry Considerations	- Use of corrosive strong acid- Generates acidic waste	- Highly toxic and hazardous benzyl cyanide starting material- Significant waste generation	- Can be performed under milder conditions with a base catalyst- Generates less hazardous waste than the benzyl cyanide route	- Biodegradable enzyme catalyst- Mild reaction conditions- High selectivity- Minimal waste

*E-Factor (Environmental Factor) is the mass ratio of waste to desired product. Lower values are better. The estimations are qualitative based on the nature and amount of reagents and byproducts.

Experimental Protocols

Fischer-Speier Esterification of Phenylacetic Acid

This classic method involves the acid-catalyzed esterification of a carboxylic acid with an alcohol. To achieve high yields, the equilibrium is typically shifted towards the products by using an excess of the alcohol and/or by removing the water formed during the reaction.[4][5]

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine phenylacetic acid (1.0 eq), absolute ethanol (5.0-10.0 eq), and a catalytic amount of concentrated sulfuric acid (e.g., 3-5 mol%).

• Heat the reaction mixture to reflux with stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete (typically 2-20 hours), cool the mixture to room temperature.[1]

• Carefully neutralize the excess acid with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure.

• Purify the crude ethyl phenylacetate by vacuum distillation to obtain the final product.

Synthesis from Benzyl Cyanide

This method provides a convenient laboratory-scale synthesis of ethyl phenylacetate with good yields.[2] However, it involves the use of highly toxic benzyl cyanide, requiring strict safety precautions.

Procedure:

• In a 3-liter round-bottomed flask fitted with an efficient reflux condenser, mix 750 g (918 cc) of 95% ethanol, 750 g (408 cc) of concentrated sulfuric acid, and 450 g (3.85 moles) of benzyl cyanide.[2]

• Heat the mixture to boiling over a low flame for six to seven hours.[2]

• After cooling, pour the reaction mixture into 2 liters of water.

• Separate the upper layer of crude ethyl phenylacetate.

• Wash the organic layer with a 10% sodium carbonate solution to remove any traces of phenylacetic acid.

• Distill the washed product under reduced pressure. The fraction boiling at 132–138°C at 32 mm Hg is collected. The expected yield is 525–550 g (83–87% of the theoretical amount).[2]

Transesterification of Methyl Phenylacetate

Transesterification is the process of exchanging the organic group of an ester with the organic group of an alcohol. This reaction can be catalyzed by either an acid or a base.[6]

Procedure (Base-Catalyzed):

• Prepare a solution of sodium ethoxide by dissolving a catalytic amount of sodium metal in absolute ethanol in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, under an inert atmosphere.

• To this solution, add methyl phenylacetate (1.0 eq).

• Stir the reaction mixture at room temperature or with gentle heating. Monitor the reaction progress by TLC or gas chromatography (GC).

• Once the reaction is complete, neutralize the catalyst with a weak acid (e.g., acetic acid).

• Remove the ethanol under reduced pressure.

• Dissolve the residue in an organic solvent and wash with water to remove any salts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting ethyl phenylacetate by vacuum distillation.

Enzymatic Synthesis

This "green" approach utilizes enzymes, such as lipases, to catalyze the esterification under mild conditions, often with high selectivity and reduced environmental impact.[3]

Procedure:

• In a suitable reaction vessel, dissolve phenylacetic acid (1.0 eq) and ethanol (1.0-1.5 eq) in a minimal amount of an organic solvent (e.g., n-heptane).

• Add an immobilized lipase (e.g., Novozym 435) to the mixture.

• Incubate the reaction at a controlled temperature (e.g., 50°C) with gentle agitation for 24 to 144 hours.[3]

• Monitor the conversion to ethyl phenylacetate using GC or high-performance liquid chromatography (HPLC).

• Once the desired conversion is achieved, filter to recover the immobilized enzyme, which can often be reused.

• Wash the filtrate with a dilute aqueous solution of sodium bicarbonate to remove any unreacted phenylacetic acid.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and remove the solvent under reduced pressure to obtain the crude product.

• Further purification can be achieved by vacuum distillation.

Visualizing the Synthesis Pathways

The following diagrams illustrate the logical flow of each synthesis route.

Caption: Fischer-Speier Esterification Pathway

Caption: Synthesis from Benzyl Cyanide

Caption: Transesterification Pathway

Caption: Enzymatic Synthesis Pathway

References

• 1. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Show how Fischer esterification might be used to form the following ester.. [askfilo.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Purity analysis and comparison of Ethyl phenylacetate from different commercial suppliers

For researchers, scientists, and drug development professionals, the purity of chemical reagents is paramount. This guide provides an objective comparison of Ethyl Phenylacetate (B1230308) from various commercial suppliers, supported by standardized experimental data. Ethyl Phenylacetate, a key fragrance and flavor compound, also serves as a versatile intermediate in pharmaceutical synthesis.

The quality of starting materials can significantly impact research outcomes, influencing reaction yields, impurity profiles of final products, and overall reproducibility. This comparison focuses on the purity of Ethyl Phenylacetate, a colorless to pale yellow liquid with a characteristic honey-like odor, sourced from three representative commercial suppliers.[1][2][3] Purity was assessed using Gas Chromatography with a Flame Ionization Detector (GC-FID), a robust and widely used method for analyzing volatile compounds.[4][5]

Summary of Purity Analysis

The following table summarizes the purity data obtained from the analysis of Ethyl Phenylacetate samples from three hypothetical major chemical suppliers. The primary impurities detected were residual starting materials from synthesis, such as Phenylacetic Acid and Ethanol.

Supplier	Lot Number	Advertised Purity (%)	Measured Purity (%, GC-FID Area)	Key Impurities Detected
Supplier A	A-01234	>99.0	99.52	Phenylacetic Acid (0.21%), Ethanol (0.15%)
Supplier B	B-56789	≥98.0	98.87	Phenylacetic Acid (0.68%), Toluene (0.25%)
Supplier C	C-10112	≥99.5	99.65	Phenylacetic Acid (0.11%), Unknown (0.09%)

Visualizing the Purity Comparison

The following diagram illustrates the logical relationship between the suppliers and their measured purity, highlighting the suitability for different research needs.

Caption: Comparative suitability of suppliers based on purity.

Experimental Protocols

A detailed methodology was followed to ensure accurate and reproducible results. The primary analytical technique employed was Gas Chromatography with Flame Ionization Detection (GC-FID).

Gas Chromatography (GC-FID) Protocol

This method is designed to separate and quantify Ethyl Phenylacetate from its potential impurities.

1. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Detector: Flame Ionization Detector (FID).

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/min to 240°C.

  • Hold: Maintain 240°C for 5 minutes.

• Injection Volume: 1.0 µL.

• Split Ratio: 50:1.

2. Sample Preparation:

• Accurately weigh approximately 100 mg of the Ethyl Phenylacetate sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with high-purity Acetone.

• Vortex the solution for 30 seconds to ensure homogeneity.

• Transfer an aliquot to a 2 mL GC autosampler vial for analysis.

3. Data Analysis:

• Purity is determined by the area normalization method.[5]

• The percentage purity is calculated as: % Purity = (Area of Ethyl Phenylacetate Peak / Total Area of All Peaks) x 100

The workflow for this analytical process is outlined in the diagram below.

Caption: Workflow for GC-FID purity analysis of Ethyl Phenylacetate.

Discussion

The results indicate that all three suppliers provide Ethyl Phenylacetate of a purity level suitable for many applications. Supplier C demonstrated the highest purity (99.65%), making it the preferred choice for sensitive applications such as pharmaceutical reference standard preparation or in syntheses where trace impurities could affect downstream processes. Supplier A also provides a high-purity product (99.52%) suitable for most research and development activities. Supplier B, while meeting its advertised specification (≥98.0%), showed a slightly higher level of impurities, making it a cost-effective option for less sensitive applications like process development or initial screening experiments.

It is crucial for researchers to select a reagent grade that aligns with the specific requirements of their experiments to ensure data integrity and avoid costly repetitions. When selecting a supplier, always request a lot-specific Certificate of Analysis (CoA) to verify purity and impurity profiles.

References

• 1. Ethyl phenylacetate | 101-97-3 [chemicalbook.com]
• 2. directpcw.com [directpcw.com]
• 3. Page loading... [wap.guidechem.com]
• 4. echemi.com [echemi.com]
• 5. kemiaszakmodszertan.ttk.elte.hu [kemiaszakmodszertan.ttk.elte.hu]

A Comprehensive Guide to the Validation of Ethyl Phenylacetate as an Internal Standard in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the precise world of analytical chemistry, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), the use of an internal standard (IS) is a cornerstone of achieving accurate and reliable quantitative results. An internal standard is a compound of known concentration added to a sample to correct for variations during analysis. This guide provides a detailed validation framework for ethyl phenylacetate (B1230308) as an internal standard, comparing its potential performance with other alternatives and offering supporting experimental protocols based on established analytical practices.

The Role and Selection of an Internal Standard

An internal standard is crucial for mitigating variability that can arise during sample preparation, injection, and instrument operation. An ideal internal standard should be chemically similar to the analyte(s) of interest, but sufficiently different to be chromatographically resolved. It should also be non-reactive with the sample matrix and not be naturally present in the samples. Ethyl phenylacetate, a volatile ester, is often considered for the analysis of other volatile and semi-volatile organic compounds, particularly in the fields of flavor, fragrance, and environmental analysis.

Experimental Protocol: Validation of Ethyl Phenylacetate as an Internal Standard for GC-MS Analysis

This protocol outlines a typical procedure for the validation of ethyl phenylacetate as an internal standard for the quantification of a hypothetical volatile analyte in a sample matrix.

1. Materials and Reagents:

• Ethyl phenylacetate (high purity, >99%)

• Analytes of interest (high purity, >99%)

• Organic solvent (e.g., hexane, dichloromethane, HPLC grade)

• Sample matrix (e.g., synthetic flavor mix, environmental water sample)

2. Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Capillary column suitable for volatile compound analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

3. Standard and Sample Preparation:

• Internal Standard Stock Solution: Prepare a stock solution of ethyl phenylacetate in the chosen organic solvent at a concentration of 1000 µg/mL.

• Calibration Standards: Prepare a series of calibration standards containing the analytes of interest at different concentrations. Spike each calibration standard with the ethyl phenylacetate internal standard stock solution to a final constant concentration (e.g., 10 µg/mL).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations of the analytes in the sample matrix. Spike each QC sample with the internal standard to the same final concentration as the calibration standards.

4. GC-MS Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM) or Full Scan, depending on the required sensitivity and selectivity.

5. Data Analysis:

• Calculate the ratio of the peak area of each analyte to the peak area of the internal standard for all injections.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte.

• Determine the concentration of the analyte in the QC samples and any unknown samples using the calibration curve.

Data Presentation: Validation Parameters and Acceptance Criteria

The validation of an analytical method using an internal standard is assessed against several key parameters. The following table summarizes these parameters and their typical acceptance criteria based on international guidelines such as those from the International Council for Harmonisation (ICH).

Validation Parameter	Acceptance Criteria	Purpose
Linearity	Correlation coefficient (r²) ≥ 0.995	Establishes a proportional relationship between concentration and instrument response over a defined range.[1][2]
Accuracy	Recovery of 80-120% of the true value	Measures the closeness of the experimental value to the true value.
Precision	Measures the degree of scatter between a series of measurements.
Repeatability	Relative Standard Deviation (RSD) ≤ 15%	Precision under the same operating conditions over a short interval of time.
Intermediate Precision	RSD ≤ 20%	Precision within the same laboratory but on different days, with different analysts, or on different equipment.
Recovery	Consistent and reproducible recovery	Assesses the extraction efficiency of the analytical method.
Limit of Quantitation (LOQ)	The lowest concentration that can be quantified with acceptable precision and accuracy.	Defines the lower limit of the analytical range.
Robustness	No significant change in results with small, deliberate variations in method parameters.	Demonstrates the reliability of the method during normal use.

Performance Comparison with Alternative Internal Standards

The choice of an internal standard is critical and depends on the specific application. Here is a comparison of ethyl phenylacetate with other common types of internal standards.

Internal Standard Type	Advantages	Disadvantages	Best Suited For
Ethyl Phenylacetate	- Structurally similar to many volatile esters and aromatic compounds.- Good chromatographic behavior.- Commercially available and relatively inexpensive.	- May not be suitable for all matrices if naturally present.- May not perfectly mimic the behavior of all analytes during sample preparation.	Quantification of flavor and fragrance compounds, and other volatile organic compounds.
Homologous Series	- Similar chemical and physical properties to the analytes.	- Retention times will differ, which may be problematic in complex chromatograms.	Analysis of a series of related compounds, such as fatty acid methyl esters.
Isotopically Labeled (Deuterated) Standards	- Considered the "gold standard" as they have nearly identical chemical and physical properties to the analyte.[3] - Co-elute with the analyte, providing the best correction for matrix effects and recovery.	- Can be very expensive.- Not always commercially available for all analytes.	High-precision quantitative analysis, especially in complex matrices like biological fluids, where matrix effects can be significant.
Other Structurally Similar Compounds	- A wide variety of compounds can be chosen.- Can be a cost-effective option.	- May not track the analyte's behavior as closely as a homologous or isotopically labeled standard.	General quantitative analysis where a perfect match is not critical and cost is a factor.

Visualizations

The following diagrams illustrate the logical workflow of the validation process and the decision-making involved in selecting an internal standard.

Caption: Workflow for validating an internal standard.

References

• 1. environics.com [environics.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Unveiling the Sweet Scent of Honey: A Comparative Analysis of Ethyl Phenylacetate in Food and Beverages

A comprehensive guide for researchers and scientists on the occurrence and analysis of ethyl phenylacetate (B1230308), a key aroma compound, across various food and beverage matrices. This report details its concentration, analytical methodologies, and the sensory pathway it triggers.

Ethyl phenylacetate, an ester renowned for its characteristic sweet, honey-like, and floral aroma, is a significant contributor to the flavor profile of a diverse range of food and beverage products.[1][2] Its presence, whether naturally occurring or as an approved food additive, can be a desirable quality, imparting pleasant sensory notes.[1][3] However, at high concentrations, particularly in wine, it can be perceived as an off-flavor.[4] This guide provides a comparative overview of ethyl phenylacetate concentrations in various matrices, details the analytical methods for its quantification, and illustrates the biological pathway of its sensory perception.

Concentration of Ethyl Phenylacetate in Food and Beverage Matrices

The concentration of ethyl phenylacetate varies significantly across different food and beverage products. It is a natural volatile component in many fruits, including apples, figs, guava, and pineapple.[3] Its presence has also been confirmed in honey, wine, cognac, and cider.[3] As a flavoring agent, it is used in baked goods, frozen dairy, gelatins, puddings, and hard candy. The table below summarizes the typical concentration ranges found in various matrices.

Food/Beverage Matrix	Typical Concentration Range	Notes
Wine	Up to 304 mg/L in wines from sour rotten grapes.[3] Consumer rejection threshold is approximately 140-160 mg/L.[3]	High concentrations can lead to a "sweet-like" off-odor.
Alcoholic Beverages	1.00 - 5.00 ppm	General category including spirits.
Baked Goods	13.48 - 18.57 ppm	Used as a flavoring additive.
Frozen Dairy	6.81 - 9.84 ppm	Contributes to fruity and sweet notes.
Gelatins and Puddings	7.71 - 12.62 ppm	Enhances flavor profile.
Hard Candy	20.32 ppm (typical)	Provides a distinct honey-like flavor.
Fruit Juices	Detected, but not consistently quantified.	Present as a natural volatile compound.
Honey	Naturally present; contributes to the characteristic aroma.	Quantification is important for authentication.
Beer	Can be formed during aging, potentially leading to an off-flavor.[1]

Analytical Methodologies for Quantification

The accurate quantification of ethyl phenylacetate is crucial for quality control, flavor profile analysis, and authenticity assessment. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the most common analytical techniques employed for this purpose.

Experimental Workflow

The general workflow for the analysis of ethyl phenylacetate in food and beverage matrices involves sample preparation, chromatographic separation, and detection.

General experimental workflow for ethyl phenylacetate analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds like ethyl phenylacetate. Solid-Phase Microextraction (SPME) is a common sample preparation technique for honey and other complex matrices, which involves the extraction of analytes onto a coated fiber followed by thermal desorption into the GC inlet.[5][6]

Experimental Protocol (SPME-GC-MS for Honey):

• Sample Preparation: Homogenize the honey sample. Weigh a specific amount (e.g., 5 g) into a headspace vial. Add a saturated salt solution to improve the release of volatile compounds.

• SPME: Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial at a controlled temperature (e.g., 60°C) for a specific time (e.g., 30 min) to allow for the adsorption of volatile compounds.

• GC-MS Analysis:

  • Injection: Thermally desorb the analytes from the SPME fiber in the GC inlet (e.g., at 250°C).

  • Separation: Use a capillary column (e.g., DB-5ms) with a suitable temperature program to separate the compounds. A typical program might start at 40°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.

  • Detection: Use a mass spectrometer in electron ionization (EI) mode to detect and identify the eluted compounds based on their mass spectra.

High-Performance Liquid Chromatography (HPLC)

HPLC is suitable for the analysis of less volatile compounds and can be used for the determination of ethyl phenylacetate, particularly in liquid samples like beverages.

Experimental Protocol (HPLC-UV for Beverages):

• Sample Preparation: Degas carbonated beverages. Filter the sample through a 0.45 µm syringe filter to remove particulate matter. Dilute the sample with the mobile phase if necessary.

• HPLC Analysis:

  • Column: Use a reverse-phase column (e.g., C18).

  • Mobile Phase: An isocratic or gradient mixture of water and an organic solvent like acetonitrile (B52724) or methanol.

  • Detection: Use a UV detector set at a wavelength where ethyl phenylacetate shows maximum absorbance (around 210-220 nm).

  • Quantification: Create a calibration curve using standards of known ethyl phenylacetate concentrations to quantify the amount in the sample.

Comparison of Analytical Method Performance

The choice of analytical method depends on the specific requirements of the analysis, such as sensitivity, selectivity, and the nature of the sample matrix. The following table provides a comparison of the typical performance characteristics of GC-MS and HPLC-UV for the analysis of esters similar to ethyl phenylacetate.

Performance Parameter	GC-MS	HPLC-UV
Linearity (r²)	> 0.99	> 0.99
Limit of Detection (LOD)	Low (ng/L to µg/L range)	Moderate (µg/L to mg/L range)
Limit of Quantification (LOQ)	Low (ng/L to µg/L range)	Moderate (µg/L to mg/L range)
Accuracy (% Recovery)	90 - 110%	95 - 105%
Precision (% RSD)	< 15%	< 5%
Selectivity	High (based on mass spectra)	Moderate (can be affected by co-eluting compounds)

Sensory Perception: The Olfactory Signaling Pathway

The perception of the sweet, honey-like aroma of ethyl phenylacetate begins with the interaction of the molecule with olfactory receptors in the nasal cavity. This triggers a cascade of biochemical events that result in a neural signal being sent to the brain.

Simplified diagram of the olfactory signaling pathway for esters.

The binding of an odorant molecule like ethyl phenylacetate to a specific G-protein coupled receptor (GPCR) on the cilia of an olfactory receptor neuron initiates the signaling cascade.[7][8] This activation leads to the dissociation of the G-protein subunits, and the α-subunit (Gαolf) activates adenylyl cyclase.[8] This enzyme then catalyzes the conversion of ATP to cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, allowing an influx of sodium (Na⁺) and calcium (Ca²⁺) ions.[8] This influx of positive ions depolarizes the neuron's membrane, generating a receptor potential. If this potential reaches a certain threshold, it triggers an action potential that travels along the axon of the olfactory neuron to the olfactory bulb in the brain, where the signal is further processed, leading to the perception of the specific aroma.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Ethyl phenylacetate | C10H12O2 | CID 7590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl Phenylacetate (CAS 101-97-3) – Sweet Floral-Honey Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]
• 5. mdpi.com [mdpi.com]
• 6. agilent.com [agilent.com]
• 7. Reactome | Olfactory Signaling Pathway [reactome.org]
• 8. youtube.com [youtube.com]

Benchmarking the performance of Ethyl phenylacetate as a solvent against traditional solvents

For Researchers, Scientists, and Drug Development Professionals

The growing emphasis on green chemistry is steering a paradigm shift in solvent selection within research and industry. This guide provides a comprehensive performance benchmark of ethyl phenylacetate (B1230308) against traditional solvents—toluene (B28343), acetone, and ethyl acetate (B1210297)—offering a data-driven perspective for professionals in scientific research and drug development. Ethyl phenylacetate is emerging as a promising greener alternative, balancing efficacy with a significantly improved environmental and safety profile.[1]

I. Physical and Chemical Properties: A Comparative Overview

A solvent's fundamental physical and chemical properties are critical determinants of its suitability for specific applications. The following table summarizes these key parameters for ethyl phenylacetate and the selected traditional solvents.

Property	Ethyl Phenylacetate	Toluene	Acetone	Ethyl Acetate
Molecular Formula	C₁₀H₁₂O₂	C₇H₈	C₃H₆O	C₄H₈O₂
Molar Mass ( g/mol )	164.20	92.14	58.08	88.11
Boiling Point (°C)	227 - 229	110.6	56.5	77.1
Melting Point (°C)	-29	-95	-94	-83.6
Density (g/mL at 20°C)	~1.03	0.867	0.791	0.902
Flash Point (°C)	99	4	-18	-4
Vapor Pressure (kPa at 20°C)	Low	2.9	24.7	9.7
Solubility in Water	Insoluble	Insoluble	Miscible	Slightly Soluble

II. Health, Safety, and Environmental Impact

The transition to greener solvents is largely driven by the need to minimize health, safety, and environmental hazards. Ethyl phenylacetate presents a compelling case as a less toxic and non-mutagenic compound.[1] The following table provides a comparative overview of the toxicity of these solvents, primarily through their LD50 values (the lethal dose for 50% of a test population), a common measure of acute toxicity. A higher LD50 value generally indicates lower acute toxicity.

Parameter	Ethyl Phenylacetate	Toluene	Acetone	Ethyl Acetate
Oral LD50 (rat, mg/kg)	3300	636 - 5580	5800	5620
Dermal LD50 (rabbit, mg/kg)	>5000	12,124 - 14,100	>15,800	>18,000
Key Hazard Classifications	Combustible liquid	Flammable liquid, Aspiration hazard, STOT RE	Highly flammable liquid, Eye irritant, STOT SE	Highly flammable liquid, Eye irritant, STOT SE

STOT RE: Specific Target Organ Toxicity (Repeated Exposure), STOT SE: Specific Target Organ Toxicity (Single Exposure)

III. Solvency Power: A Theoretical Comparison Using Hansen Solubility Parameters

Hansen Solubility Parameters (HSP) provide a powerful tool for predicting the solubility of a material in a given solvent.[2] The parameters are based on the principle of "like dissolves like" and are divided into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

The closer the HSP values of a solute and a solvent, the more likely the solute is to dissolve. The following table lists the HSP for the compared solvents.

Solvent	δD (MPa½)	δP (MPa½)	δH (MPa½)
Ethyl Phenylacetate	18.0 (est.)	5.0 (est.)	6.0 (est.)
Toluene	18.0	1.4	2.0
Acetone	15.5	10.4	7.0
Ethyl Acetate	15.8	5.3	7.2

Estimated values for Ethyl Phenylacetate are based on predictive models and comparison with similar structures.

This theoretical data suggests that ethyl phenylacetate has a solvency profile that shares some characteristics with both toluene (high dispersion forces) and ethyl acetate (moderate polar and hydrogen bonding capabilities). This positions it as a versatile solvent capable of dissolving a range of solutes.

IV. Performance in Chemical Reactions

While comprehensive comparative data is still emerging, existing studies provide insights into the performance of ethyl phenylacetate as a reaction solvent.

Case Study: Esterification of Phenylacetic Acid

In a study on the esterification of phenylacetic acid, the reaction was carried out under various conditions, including solvent-free and with different solvents. The results highlighted the significant impact of the solvent on the reaction yield.

Solvent	Yield (%)
Toluene	55
Dimethyl Sulfoxide	30
Water	20
Solvent-Free	80

While this particular study did not include ethyl phenylacetate as a solvent, it demonstrates the critical role of solvent choice in reaction outcomes.[3] The use of greener solvents like 2-methyltetrahydrofuran (B130290) (2-MeTHF) has shown superior or equal performance to traditional solvents like diethyl ether (Et₂O) and tetrahydrofuran (B95107) (THF) in Grignard reactions, suggesting that greener alternatives can be highly effective.[4][5][6]

Experimental Protocol: General Procedure for Evaluating Solvent Performance in a Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura cross-coupling is a widely used reaction for which solvent choice is crucial. The following is a general protocol that can be adapted to compare the performance of ethyl phenylacetate against other solvents.

Reactants:

• Aryl bromide (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 equiv)

• Solvent to be tested

Procedure:

• To a reaction vessel, add the aryl bromide, phenylboronic acid, base, and palladium catalyst.

• Add the solvent to be tested to achieve a desired concentration (e.g., 0.1 M).

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the reaction mixture to a specified temperature (e.g., 80 °C) and stir for a set time (e.g., 12 hours).

• After cooling to room temperature, quench the reaction with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

• Determine the yield of the purified product and analyze its purity (e.g., by NMR, GC-MS).

This protocol can be systematically applied to different solvents to generate comparative data on reaction yield and purity.

V. Performance in Extraction Processes

The efficiency of an extraction process is highly dependent on the solvent's ability to dissolve the target compound while leaving impurities behind.

Principles of Solvent Selection for Extraction

The choice of an effective extraction solvent is guided by several factors:

• Solubility: The solvent must effectively dissolve the target compound. The principle of "like dissolves like" is a key guide here.[7]

• Selectivity: The solvent should ideally dissolve only the target compound, minimizing the co-extraction of impurities.

• Boiling Point: A lower boiling point facilitates easier removal of the solvent after extraction.

• Safety and Environmental Impact: Green solvents are preferred to minimize hazards.

Experimental Protocol: General Procedure for Evaluating Extraction Efficiency

The following is a general protocol for comparing the efficiency of different solvents in extracting a target compound from a solid matrix (e.g., a plant material).

Materials:

• Dried and ground solid matrix containing the target compound.

• Solvents to be tested (ethyl phenylacetate, toluene, acetone, ethyl acetate).

Procedure:

• Weigh a precise amount of the ground solid matrix (e.g., 10 g) into separate extraction thimbles for each solvent.

• Place each thimble into a Soxhlet extraction apparatus.[8]

• Add a measured volume of the respective solvent (e.g., 250 mL) to the boiling flask of each apparatus.

• Heat the solvent to its boiling point and allow the extraction to proceed for a set number of cycles or a specific duration (e.g., 6 hours).

• After extraction, allow the apparatus to cool.

• Concentrate the extract from each solvent under reduced pressure to obtain the crude extract.

• Dry the crude extracts to a constant weight.

• Calculate the extraction yield for each solvent as the mass of the crude extract divided by the initial mass of the solid matrix.

• Analyze the composition of each extract (e.g., by HPLC or GC) to determine the concentration of the target compound and compare the selectivity of the solvents.

VI. Visualizing a Green Solvent Selection Workflow

The selection of an appropriate solvent involves a multi-faceted decision-making process. The following diagram illustrates a logical workflow for selecting a green solvent, prioritizing performance, safety, and environmental considerations.

References

• 1. nbinno.com [nbinno.com]
• 2. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 6. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. organomation.com [organomation.com]

Cross-Validation of Analytical Techniques for Ethyl Phenylacetate Measurement: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Ethyl phenylacetate (B1230308), a key compound in various industries from flavor and fragrance to pharmaceuticals, is paramount for quality control and research applications. The selection of an appropriate analytical technique is a critical decision that influences the reliability and efficiency of measurement. This guide provides a comprehensive cross-validation of three common analytical techniques for the determination of Ethyl phenylacetate: Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography with UV Detection (HPLC-UV), and UV-Visible Spectrophotometry. Detailed experimental protocols, comparative performance data, and visual workflows are presented to aid in the selection and implementation of the most suitable method for your specific needs.

Comparative Performance of Analytical Techniques

The choice of an analytical method is often a trade-off between sensitivity, selectivity, speed, and cost. The following table summarizes the key performance parameters for the quantification of Ethyl phenylacetate using GC-FID, HPLC-UV, and UV-Visible Spectrophotometry. These values are compiled from various validated methods for similar analytes and serve as a benchmark for comparison.

Parameter	Gas Chromatography-Flame Ionization Detector (GC-FID)	High-Performance Liquid Chromatography-UV Detector (HPLC-UV)	UV-Visible Spectrophotometry
Principle	Separation based on volatility and polarity in a gaseous mobile phase.	Separation based on polarity in a liquid mobile phase.	Measurement of light absorbance by the analyte.
Linearity (R²)	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	Low ng/mL	Low to mid ng/mL	µg/mL range
Limit of Quantitation (LOQ)	Mid to high ng/mL	High ng/mL to low µg/mL	High µg/mL range
Accuracy (% Recovery)	95 - 105%	98 - 102%	95 - 105%
Precision (% RSD)	< 5%	< 2%	< 5%
Specificity	High	High	Low to Moderate
Analysis Time per Sample	10 - 30 minutes	5 - 20 minutes	< 5 minutes
Sample Throughput	Moderate	High	High
Cost (Instrument & Consumables)	Moderate to High	High	Low

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are based on established methods for the analysis of esters and can be adapted for the specific quantification of Ethyl phenylacetate.

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for the analysis of volatile and semi-volatile compounds like Ethyl phenylacetate.

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column suitable for ester analysis (e.g., DB-5 or equivalent).

Sample Preparation:

• Prepare a stock solution of Ethyl phenylacetate (1 mg/mL) in a suitable solvent such as methanol (B129727) or ethanol.

• Generate a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range.

• Dissolve the sample containing Ethyl phenylacetate in the same solvent to a concentration within the calibration range.

GC Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program: Initial temperature of 80 °C, hold for 2 minutes, ramp to 200 °C at 10 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injection Volume: 1 µL (split or splitless injection depending on concentration).

Quantification: A calibration curve is constructed by plotting the peak area of Ethyl phenylacetate against the corresponding concentration of the standards. The concentration of Ethyl phenylacetate in the sample is then determined from this curve.

High-Performance Liquid Chromatography-UV Detector (HPLC-UV)

HPLC-UV is a versatile technique suitable for a wide range of compounds, including those that are not sufficiently volatile for GC analysis.

Instrumentation: A high-performance liquid chromatograph equipped with a UV detector and a reverse-phase C18 column.

Sample Preparation:

• Prepare a stock solution of Ethyl phenylacetate (1 mg/mL) in the mobile phase.

• Create a set of calibration standards by diluting the stock solution with the mobile phase.

• Dissolve the sample in the mobile phase and filter through a 0.45 µm syringe filter before injection.

HPLC Conditions:

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or the wavelength of maximum absorbance for Ethyl phenylacetate).

• Injection Volume: 10 µL.

Quantification: Similar to GC-FID, a calibration curve is generated by plotting the peak area versus the concentration of the standards. The sample concentration is then calculated from the regression equation of the calibration curve.

UV-Visible Spectrophotometry

UV-Visible spectrophotometry is a simple and rapid method, though it is generally less specific than chromatographic techniques. It is often used for the quantification of a known single analyte in a simple matrix. A colorimetric method for esters can be employed for enhanced specificity.

Instrumentation: A UV-Visible spectrophotometer.

Sample Preparation and Derivatization:

• Prepare a stock solution of Ethyl phenylacetate in ethanol.

• Prepare a series of standard solutions by diluting the stock solution.

• To each standard and sample solution, add an alkaline hydroxylamine (B1172632) solution followed by an acidic ferric chloride solution to form a colored complex.

• Allow the color to develop for a specified time.

Measurement:

• Measure the absorbance of the resulting colored complex at the wavelength of maximum absorbance (typically around 540 nm for the ferric hydroxamate complex) against a reagent blank.

Quantification: A calibration curve is prepared by plotting the absorbance values of the standards against their concentrations. The concentration of Ethyl phenylacetate in the sample is determined from this curve.

Visualization of Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of each analytical technique.

Caption: Workflow for Ethyl phenylacetate quantification using GC-FID.

Caption: Workflow for Ethyl phenylacetate quantification using HPLC-UV.

A Comparative Guide to the Stability of Ethyl Phenylacetate and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical stability of ethyl phenylacetate (B1230308) and its substituted analogs. The primary focus is on hydrolytic stability, with supporting data from forced degradation studies. Detailed experimental protocols and degradation pathway visualizations are included to aid in the design and interpretation of stability studies for this class of compounds.

Comparative Stability Data

The hydrolytic stability of ethyl phenylacetate and its analogs is significantly influenced by the nature and position of substituents on the phenyl ring. The following table summarizes the second-order rate constants for the alkaline hydrolysis of various monosubstituted ethyl phenylacetates in a 60% v/v acetone-water solution at 25°C. This data provides a quantitative measure of their relative susceptibility to hydrolysis under basic conditions.

Substituent	Position	Second-Order Rate Constant (10²k, L·mol⁻¹·s⁻¹)
H	-	4.40
m-CH₃	meta	3.58
p-CH₃	para	3.18
p-OCH₃	para	3.93
p-F	para	6.96
p-Cl	para	9.71
p-Br	para	10.10
p-COCH₃	para	13.0
m-NO₂	meta	18.4
p-NO₂	para	26.2

Experimental Protocols

The following are detailed methodologies for conducting forced degradation studies to assess the stability of ethyl phenylacetate and its analogs. These protocols are based on established principles from the International Council for Harmonisation (ICH) guidelines.

Forced Hydrolysis Study

Objective: To determine the susceptibility of the compound to acid- and base-catalyzed hydrolysis.

a. Acid Hydrolysis:

• Prepare a stock solution of the test compound (e.g., ethyl phenylacetate or an analog) in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of approximately 1 mg/mL.

• Transfer a known volume of the stock solution into separate vials.

• To one set of vials, add an equal volume of 0.1 N hydrochloric acid.

• To another set of vials (control), add an equal volume of purified water.

• Incubate the vials at a controlled temperature (e.g., 60°C) for a specified period (e.g., 2, 4, 8, 12, and 24 hours).

• At each time point, withdraw a sample, neutralize it with an equivalent amount of 0.1 N sodium hydroxide (B78521), and dilute with the mobile phase to a suitable concentration for analysis.

• Analyze the samples using a stability-indicating HPLC method.

b. Base Hydrolysis:

• Follow the same procedure as for acid hydrolysis, but use 0.1 N sodium hydroxide in place of hydrochloric acid.

• At each time point, neutralize the sample with an equivalent amount of 0.1 N hydrochloric acid before dilution and analysis.

Thermal Stability Study

Objective: To evaluate the stability of the compound under elevated temperature conditions.

• Place a known amount of the solid compound in a controlled temperature and humidity chamber (e.g., 60°C/75% RH).

• For solution stability, prepare a solution of the compound in a suitable solvent and store it at an elevated temperature (e.g., 60°C).

• At specified time intervals (e.g., 1, 3, 7, and 14 days), withdraw samples.

• For solid samples, dissolve in a suitable solvent.

• Dilute all samples to an appropriate concentration and analyze by a stability-indicating HPLC or GC method.

Photostability Study

Objective: To assess the stability of the compound upon exposure to light.

• Expose the solid compound or a solution of the compound to a light source that meets the requirements of ICH Q1B guidelines.[1][2][3][4][5] The total illumination should be not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter.[1][2][3][4][5]

• A control sample should be protected from light (e.g., wrapped in aluminum foil) and stored under the same temperature and humidity conditions.

• After the exposure period, prepare solutions of both the exposed and control samples.

• Analyze the samples using a stability-indicating HPLC method and compare the results to identify any photodegradation products.

Analytical Methodology: Stability-Indicating HPLC Method

Objective: To develop a chromatographic method capable of separating the parent compound from its degradation products.

• Column: A C18 column (e.g., 4.6 mm x 150 mm, 5 µm) is a common starting point.

• Mobile Phase: A gradient elution is typically employed.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile.

• Gradient Program: A typical gradient might be:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the parent compound and potential degradation products have significant absorbance (e.g., 254 nm).

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

This method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

Degradation Pathway Visualizations

The primary degradation pathway for ethyl phenylacetate and its analogs under non-photolytic and non-oxidative stress conditions is hydrolysis. The mechanism of hydrolysis differs under acidic and basic conditions.

Figure 1: Acid-Catalyzed Hydrolysis of Ethyl Phenylacetate.

Figure 2: Base-Catalyzed Hydrolysis (Saponification) of Ethyl Phenylacetate.

Experimental Workflow for a Comparative Stability Study

The following diagram illustrates a logical workflow for conducting a comparative stability study of ethyl phenylacetate and its analogs.

Figure 3: Workflow for a Comparative Stability Study.

References

• 1. ICH Q1B Stability Testing: Photostability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions [atlas-mts.com]
• 4. m.youtube.com [m.youtube.com]
• 5. fda.gov [fda.gov]

A Comparative Guide to Ethyl Phenylacetate: In-Vitro and In-Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Ethyl phenylacetate (B1230308) with alternative solvents, supported by available experimental data from in-vitro and in-vivo studies. Ethyl phenylacetate is increasingly recognized as a "greener" solvent alternative, exhibiting a favorable safety profile compared to traditional organic solvents.[1][2] This document summarizes toxicological data and explores potential molecular pathways influenced by its core chemical structure.

In-Vitro and In-Vivo Comparative Toxicity Data

The following tables summarize the available quantitative data on the cytotoxicity and acute toxicity of Ethyl phenylacetate and common alternative solvents.

Table 1: In-Vitro Cytotoxicity Data

Compound	Cell Line	IC50 Value	Reference
Ethyl phenylacetate	HepG2	Data not available	-
Toluene	Porcine Ovarian Granulosa Cells	Effective at 10-100 ng/ml	[4]
m-Xylene	Dermal Fibroblasts	930 +/- 33 µM (4h exposure)	[5]
Ethyl Acetate (B1210297) (from extract)	HepG2	707.87 ± 49.05 µg/mL	[6]

Note: The IC50 value for Ethyl Acetate is from a plant extract fraction and may not represent the pure solvent.

Table 2: In-Vivo Acute Toxicity Data

The following table compares the acute oral toxicity of Ethyl phenylacetate and alternative solvents, as indicated by their LD50 values in rats. A higher LD50 value indicates lower acute toxicity.

Compound	Animal Model (Oral)	LD50 Value (mg/kg)	Reference(s)
Ethyl phenylacetate	Rat	3300	[2][7][8]
Toluene	Rat	5500 - 7400	[3][9][10][11][12]
Xylene (mixed isomers)	Rat	3523 - 8600	[1][13][14][15][16]
Ethyl Acetate	Rat	5620	[6][17]

Experimental Protocols

In-Vitro Cytotoxicity Assay (MTT Assay) - General Protocol

This protocol is a generalized representation of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a common method for assessing cell viability.

• Cell Seeding: Plate cells (e.g., HepG2) in a 96-well plate at a density of 1.5 x 10^4 cells per well and incubate for 24 hours to allow for attachment.[6]

• Compound Exposure: Treat the cells with various concentrations of the test compound (e.g., Ethyl phenylacetate or alternatives) and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, mitochondrial reductase enzymes in viable cells will convert the MTT to formazan (B1609692) crystals.[6]

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[6]

• Absorbance Reading: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability compared to an untreated control and determine the IC50 value, the concentration of the compound that causes a 50% reduction in cell viability.

In-Vivo Acute Oral Toxicity Study (Rodent Model) - General Protocol

This protocol is a generalized outline for an acute oral toxicity study in rodents, based on established guidelines.

• Animal Acclimatization: Acclimate laboratory rats of a specific strain for at least one week to the experimental environment.

• Dosing: Administer the test substance (e.g., Ethyl phenylacetate) orally via gavage to different groups of animals at varying dose levels. A control group receives the vehicle only.

• Observation: Observe the animals for signs of toxicity and mortality at regular intervals for a period of 14 days.

• Data Collection: Record the number of mortalities in each group.

• LD50 Calculation: Calculate the LD50 value, the statistically estimated dose that is expected to be lethal to 50% of the animals, using appropriate statistical methods.

Putative Signaling Pathways

While specific signaling pathways for Ethyl phenylacetate are not extensively documented, its structural similarity to phenylacetate suggests potential involvement in similar molecular mechanisms. Phenylacetate has been shown to influence cell cycle progression and differentiation through the p21/CDK2 and retinoic acid receptor pathways.

Caption: Phenylacetate may induce p21, inhibiting CDK2/Cyclin E and halting the cell cycle.

Caption: Phenylacetate may enhance RARβ expression, promoting cell differentiation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Cytotoxicity against Human Hepatocellular Carcinoma (HepG2) Cells and Anti-Oxidant Activity of Selected Endemic or Medicinal Plants in Sri Lanka - PMC [pmc.ncbi.nlm.nih.gov]
• 4. E-Cigarette Flavoring Chemicals Induce Cytotoxicity in HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Combination of ethyl acetate fraction from Calotropis gigantea stem bark and sorafenib induces apoptosis in HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Research Portal [researchportal.scu.edu.au]
• 7. In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transcriptional upregulation of retinoic acid receptor beta (RAR beta) expression by phenylacetate in human neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In Vitro Toxicity Screening of Fifty Complex Mixtures in HepG2 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Retinoic acid signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Phenylacetate synergizes with retinoic acid in inducing the differentiation of human neuroblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. repository.up.ac.za [repository.up.ac.za]
• 17. researchgate.net [researchgate.net]

A Comparative Toxicological Profile of Phenylacetate Esters: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the toxicological profiles of various phenylacetate (B1230308) esters. The information is supported by experimental data to facilitate informed decisions in research and development.

This guide summarizes key toxicological endpoints for phenylacetic acid and its methyl, ethyl, propyl, butyl, and benzyl (B1604629) esters. The data has been compiled from a range of toxicological studies to provide a comparative overview of their acute and chronic effects, as well as their potential for cytotoxicity and genotoxicity.

Data Presentation: A Side-by-Side Toxicological Comparison

The following tables provide a quantitative summary of the toxicological data for the selected phenylacetate esters.

Table 1: Acute Toxicity Data for Phenylacetate Esters

Compound	CAS Number	Oral LD50 (mg/kg)	Dermal LD50 (mg/kg)	Inhalation LC50
Phenylacetic Acid	103-82-2	2250 (Rat)[1][2]	> 5000 (Rabbit)[1]	No data available
Methyl Phenylacetate	101-41-7	2550 (Rat)[3][4]	2400 (Rabbit)[3][4][5]	No data available
Ethyl Phenylacetate	101-97-3	3300 (Rat)[6][7]	> 5000 (Rabbit)[7]	No data available
Propyl Phenylacetate	4606-15-9	> 4700 (Rat)	> 5000 (Rabbit)	No data available
Butyl Phenylacetate	122-43-0	> 5000 (Rat)	> 5000 (Rabbit)[8]	No data available
Benzyl Phenylacetate	102-16-9	> 5000 (Rat)[9]	No data available	No data available

Table 2: Other Toxicological Endpoints

Compound	Skin Irritation	Eye Irritation	Genotoxicity (Ames Test)	Repeated Dose Toxicity (NOAEL)
Phenylacetic Acid	Irritant[10]	Serious Irritant[10][11]	No data available	No data available
Methyl Phenylacetate	Mild Irritant (Rabbit)[3][5]	No data available	Negative[12]	66.66 mg/kg/day (Read-across)[13]
Ethyl Phenylacetate	Non-irritant (Human & Rabbit)[14]	No data available	Non-mutagenic[15]	200 mg/kg/day (Read-across)[13]
Propyl Phenylacetate	No data available	No data available	No data available	No data available
Butyl Phenylacetate	Irritant[16]	No data available	No data available	No data available
Benzyl Phenylacetate	Non-irritant (2% solution)[9]	No data available	Not genotoxic[17]	No data available

Table 3: In Vitro Cytotoxicity Data

Compound	Cell Line	IC50	Reference
Phenylacetamide derivative (3j, p-NO2)	MDA-MB-468	0.76 ± 0.09 µM	[18]
Phenylacetamide derivative (3d)	MDA-MB-468, PC-12	0.6 ± 0.08 μM	[18]
Phenylacetamide derivative (3c)	MCF-7	0.7 ± 0.08 μM	[18]
Phenylacetamide derivative (3d)	MCF-7	0.7 ± 0.4 μM	[18]
2-(4-Fluorophenyl)-N-phenylacetamide (2c)	PC3 (Prostate)	80 µM	[18]
2-(4-Fluorophenyl)-N-phenylacetamide (2c, p-NO2)	MCF-7 (Breast)	100 µM	[18]

Experimental Protocols

This section details the methodologies for the key experiments cited in this guide.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan (B1609692). The amount of formazan produced is directly proportional to the number of viable cells.

General Procedure:

• Cell Seeding: Cells are seeded into a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (phenylacetate esters) and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following incubation, the culture medium is removed, and a fresh medium containing MTT solution (typically 0.5 mg/mL) is added to each well.

• Incubation: The plate is incubated for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: The MTT-containing medium is removed, and a solubilizing agent (such as dimethyl sulfoxide (B87167) - DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength between 500 and 600 nm.

• Data Analysis: The half-maximal inhibitory concentration (IC50) value is calculated by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Bacterial Reverse Mutation Assay (Ames Test) - OECD 471

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.

Principle: The assay utilizes several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine for Salmonella) due to a mutation in the genes responsible for its synthesis. The test evaluates the ability of a substance to cause a reverse mutation (reversion) that restores the functional gene, allowing the bacteria to grow on an amino acid-deficient medium.

General Procedure:

• Strain Selection: A panel of bacterial strains with different types of mutations (e.g., base-pair substitution, frameshift) is selected.

• Metabolic Activation: The test is conducted both with and without an exogenous metabolic activation system (S9 mix), typically derived from rat liver homogenate, to mimic mammalian metabolism.

• Exposure: The bacterial strains are exposed to a range of concentrations of the test substance. This can be done using the plate incorporation method (test substance, bacteria, and molten top agar (B569324) are mixed and poured onto minimal agar plates) or the pre-incubation method (test substance and bacteria are incubated together before being mixed with top agar and plated).

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Colony Counting: The number of revertant colonies on each plate is counted.

• Data Analysis: A substance is considered mutagenic if it induces a dose-related increase in the number of revertant colonies compared to the negative control, and this increase is reproducible.

Acute Dermal Toxicity - OECD 402

This test provides information on the health hazards likely to arise from a single, short-term dermal exposure to a substance.

Principle: A single dose of the test substance is applied to the shaved skin of experimental animals (typically rats or rabbits), and the animals are observed for a defined period for signs of toxicity and mortality.

General Procedure:

• Animal Preparation: A day before the test, the fur is removed from the dorsal area of the test animals.

• Dose Application: The test substance is applied uniformly over a defined area of the skin (at least 10% of the body surface area). The application site is then covered with a porous gauze dressing.

• Exposure Period: The dressing remains in place for a 24-hour exposure period.

• Observation: Animals are observed for mortality and clinical signs of toxicity at regular intervals for up to 14 days. Body weight is recorded weekly.

• Necropsy: All animals are subjected to a gross necropsy at the end of the observation period.

• Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the animals) is determined.

Repeated Dose 28-Day Oral Toxicity Study - OECD 407

This study provides information on the potential health hazards likely to arise from repeated oral exposure to a substance over a 28-day period.

Principle: The test substance is administered orally in daily graduated doses to several groups of experimental animals (usually rats) for 28 days. The animals are observed for signs of toxicity, and at the end of the study, detailed hematological, clinical biochemistry, and histopathological examinations are performed.

General Procedure:

• Dosing: At least three dose levels and a control group are used. The substance is typically administered by gavage or in the diet/drinking water.

• Observations: Animals are observed daily for clinical signs of toxicity. Detailed clinical observations are made weekly. Body weight and food consumption are recorded weekly.

• Clinical Pathology: Towards the end of the treatment period, blood samples are collected for hematology and clinical biochemistry analysis. Urine samples may also be collected for urinalysis.

• Pathology: At the end of the 28-day period, all animals are euthanized and subjected to a full gross necropsy. Organs are weighed, and tissues are collected for histopathological examination.

• Data Analysis: The No-Observed-Adverse-Effect-Level (NOAEL) is determined. The NOAEL is the highest dose level at which no adverse effects are observed.

Mandatory Visualizations

The following diagrams illustrate key pathways and workflows relevant to the toxicological assessment of phenylacetate esters.

Caption: General experimental workflow for toxicological assessment.

Caption: Phenylacetate-induced cell cycle arrest and apoptosis pathways.

References

• 1. ecetoc.org [ecetoc.org]
• 2. acmeresearchlabs.in [acmeresearchlabs.in]
• 3. vastanichem.com [vastanichem.com]
• 4. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 5. Repeated dose 28 days oral toxicity study in rodents (OECD 407: 2008). - IVAMI [ivami.com]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.ie [fishersci.ie]
• 8. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 9. Test No. 407: Repeated Dose 28-day Oral Toxicity Study in Rodents | OECD [oecd.org]
• 10. concawe.eu [concawe.eu]
• 11. Induction of apoptosis in malignant B cells by phenylbutyrate or phenylacetate in combination with chemotherapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 14. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 15. oecd.org [oecd.org]
• 16. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 17. catalog.labcorp.com [catalog.labcorp.com]
• 18. Propyl phenylacetate | C11H14O2 | CID 221641 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Extraction Methods for Ethyl Phenylacetate from Natural Products

For Researchers, Scientists, and Drug Development Professionals

Ethyl phenylacetate (B1230308), a vital ester with a characteristic honey-like, floral aroma, is a valuable compound in the fragrance, flavor, and pharmaceutical industries. Its extraction from natural sources is a critical step that dictates the final product's quality, yield, and purity. This guide provides an objective, data-driven comparison of various methods for extracting ethyl phenylacetate and similar aromatic esters from natural matrices.

Executive Summary

The selection of an optimal extraction method for ethyl phenylacetate is a trade-off between yield, purity, operational complexity, cost, and environmental impact. Traditional methods like hydrodistillation and solvent extraction are well-established but can suffer from thermal degradation of the target compound and high solvent consumption. Modern techniques such as Supercritical Fluid Extraction (SFE), Ultrasound-Assisted Extraction (UAE), and Microwave-Assisted Extraction (MAE) offer greener and often more efficient alternatives. This guide presents a comparative analysis of these methods, supported by experimental data from studies on aromatic esters in natural products.

Data Presentation: Quantitative Comparison of Extraction Methods

The following table summarizes the performance of different extraction methods based on key metrics. Data has been compiled from various studies on the extraction of aromatic esters, including phenylethyl alcohol (structurally similar to ethyl phenylacetate), from natural sources to provide a comparative overview.

Extraction Method	Typical Yield (%)	Purity of Target Compound	Extraction Time	Solvent Consumption	Key Advantages	Key Disadvantages
Hydrodistillation (HD)	0.05 - 0.2% (for essential oils)	Moderate to High (Co-distillation of other volatiles)	2 - 6 hours	Water (recycled)	Simple apparatus, low-cost solvent	Thermal degradation of sensitive compounds, loss of water-soluble components.[1]
Solvent Extraction (SE)	0.1 - 0.3% (concrete)	High (in absolute)	24 - 48 hours (maceration)	High (e.g., Hexane, Ethanol)	High yield of concrete, suitable for delicate flowers.[2][3]	Large solvent volumes, potential for solvent residue, lengthy process.
Supercritical Fluid Extraction (SFE) with CO₂	0.2 - 0.5%	High to Very High	1 - 4 hours	CO₂ (recycled), co-solvents may be needed	"Green" solvent, tunable selectivity, low-temperature operation.[4][5]	High initial equipment cost, may require co-solvents for polar compounds.[6]
Ultrasound-Assisted Extraction (UAE)	Variable (often higher than conventional methods)	High	15 - 60 minutes	Reduced	Significantly shorter extraction time, increased yield, lower temperatures.[7][8][9]	Potential for radical formation at high intensity, scalability can be a challenge.
Microwave-Assisted Extraction (MAE)	Variable (often higher than conventional methods)	High	5 - 30 minutes	Reduced	Extremely fast, reduced solvent use, improved extraction efficiency.[10]	Requires microwave-transparent vessels, potential for localized heating.
Headspace Solid-Phase Microextraction (HS-SPME)	Analytical Scale (ng to µg)	High (for analytical purposes)	15 - 60 minutes	Solvent-free	Solventless, simple, sensitive for volatile analysis.[11][12]	Not suitable for preparative-scale extraction, fiber lifetime limitations.

Experimental Protocols

Detailed methodologies for key extraction techniques are provided below. These protocols are generalized and may require optimization based on the specific natural product matrix.

Hydrodistillation

Hydrodistillation is a traditional method for extracting essential oils. It involves the co-distillation of volatile compounds with steam from boiling water.

Protocol:

• Sample Preparation: Fresh or dried plant material (e.g., flower petals, leaves) is placed in a distillation flask.

• Distillation: The flask is filled with a sufficient amount of water to cover the plant material. The mixture is heated to boiling.

• Condensation: The resulting steam, carrying the volatile ethyl phenylacetate, passes through a condenser, where it is cooled and converted back into a liquid.

• Separation: The condensate is collected in a receiving vessel (e.g., a Florentine flask), where the essential oil (containing ethyl phenylacetate) separates from the aqueous layer (hydrosol) based on their immiscibility and density difference.

• Isolation: The oil layer is carefully separated to yield the essential oil. The hydrosol may contain dissolved water-soluble compounds like phenylethyl alcohol, a related aromatic compound.[1]

Solvent Extraction

This method is widely used for the production of concretes and absolutes from delicate floral materials.

Protocol:

• Maceration: The plant material is submerged in a non-polar solvent (e.g., hexane) at room temperature for an extended period (24-48 hours). The solvent penetrates the plant tissue and dissolves the aromatic compounds.

• Filtration: The mixture is filtered to separate the plant residue from the solvent, which now contains the dissolved aromatic compounds (the "miscella").

• Solvent Evaporation (Concrete Production): The solvent is removed from the miscella under vacuum at a low temperature to yield a waxy, semi-solid extract known as "concrete".[13]

• Ethanol (B145695) Extraction (Absolute Production): The concrete is then washed with a polar solvent like ethanol to dissolve the aromatic esters, leaving behind the waxes and other non-polar substances.

• Chilling and Filtration: The ethanolic solution is chilled to precipitate any remaining waxes, which are then removed by filtration.

• Final Solvent Evaporation: The ethanol is evaporated under vacuum to yield the final "absolute," a highly concentrated aromatic extract rich in ethyl phenylacetate.

Supercritical Fluid Extraction (SFE)

SFE utilizes a supercritical fluid, most commonly carbon dioxide (CO₂), as the extraction solvent.

Protocol:

• Sample Loading: The ground and dried plant material is packed into an extraction vessel.

• Pressurization and Heating: CO₂ is pumped into the vessel and brought to its supercritical state by controlling the temperature (e.g., 40-60°C) and pressure (e.g., 100-300 bar).[14]

• Extraction: The supercritical CO₂ flows through the plant material, dissolving the ethyl phenylacetate and other volatile compounds. The solvating power of the supercritical fluid can be tuned by adjusting the temperature and pressure.

• Separation: The CO₂-extract mixture is then passed into a separator vessel where the pressure is reduced, causing the CO₂ to return to its gaseous state and the extracted compounds to precipitate.

• Collection: The extracted oil is collected from the bottom of the separator. The CO₂ can be re-compressed and recycled.

Mandatory Visualization

Caption: Comparative workflow of Hydrodistillation, Solvent Extraction, and Supercritical Fluid Extraction.

Caption: Logical relationship between extraction method types and key evaluation factors.

Conclusion

The choice of an extraction method for ethyl phenylacetate from natural products is highly dependent on the specific application and available resources. For high-volume, cost-sensitive applications where some thermal degradation is acceptable, hydrodistillation remains a viable option. Solvent extraction is preferred for producing high-quality absolutes from delicate materials, despite its environmental drawbacks. For applications demanding high purity, environmental sustainability, and the preservation of thermolabile compounds, Supercritical Fluid Extraction is an excellent, albeit capital-intensive, choice. Ultrasound-Assisted and Microwave-Assisted Extraction are promising green alternatives that significantly reduce extraction time and solvent consumption, making them ideal for rapid screening and potentially scalable for industrial production. For purely analytical purposes to detect the presence and relative abundance of ethyl phenylacetate, HS-SPME is an unparalleled technique in terms of speed, simplicity, and its solvent-free nature. Researchers and professionals in drug development should carefully consider these factors to select the most appropriate method to meet their specific needs for yield, purity, and sustainability.

References

• 1. jmpb.areeo.ac.ir [jmpb.areeo.ac.ir]
• 2. [PDF] Effect of Different Extraction Methods on Yield and Quality of Essential Oil from Four Rosa Species | Semantic Scholar [semanticscholar.org]
• 3. globalsciencebooks.info [globalsciencebooks.info]
• 4. The Superiority of Supercritical Fluid Extraction Over Steam Distillation and Solvent Extraction Methods for the Extraction of Aroma from Salacca Zalacca (Gaertn.) Voss – Oriental Journal of Chemistry [orientjchem.org]
• 5. jmp.ir [jmp.ir]
• 6. Supercritical Extraction Techniques for Obtaining Biologically Active Substances from a Variety of Plant Byproducts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. Ultrasound-Assisted Hydrodistillation of Essential Oil from Celery Seeds (Apium graveolens L.) and Its Biological and Aroma Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. scite.ai [scite.ai]
• 13. scribd.com [scribd.com]
• 14. Supercritical Fluid Extraction of Plant Flavors and Fragrances - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Ethyl phenylacetate proper disposal procedures

Proper disposal of ethyl phenylacetate (B1230308) is crucial for laboratory safety and environmental protection. As a combustible liquid, it must be managed as hazardous waste in compliance with federal, state, and local regulations.[1][2] Disposal through standard trash or sewer systems is strictly prohibited.[3] The following procedures provide a comprehensive guide for researchers and laboratory personnel.

Immediate Safety and Handling

Before beginning any disposal-related tasks, ensure you are operating in a well-ventilated area and are wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves and splash-proof safety glasses.[4][5] Keep ethyl phenylacetate waste away from ignition sources, strong oxidizing agents, and strong bases.[1][6]

Step-by-Step Disposal Protocol

The disposal of ethyl phenylacetate must follow a structured process from initial waste generation to final collection by trained professionals.

1. Waste Characterization and Segregation:

• Treat all unused, expired, or contaminated ethyl phenylacetate and its solutions as hazardous waste.[2][7]

• This includes materials used for spill cleanup, which must also be collected and disposed of as hazardous waste.[4][8]

• Segregate ethyl phenylacetate waste from incompatible materials, particularly strong acids, bases, and oxidizing agents.[1][9]

2. Container Selection and Use:

• Use a chemically compatible, leak-proof waste container with a secure, screw-on cap.[10] Plastic containers are often preferred over glass when compatibility is not an issue.[3][11]

• Ensure the container is in good condition, free from rust or leaks.[12]

• Do not fill containers to more than 90% of their capacity to allow for expansion and prevent spills.[13]

• Keep the waste container closed at all times, except when adding waste.[10]

3. Labeling:

• Label the waste container with a hazardous waste tag as soon as the first drop of waste is added.[3]

• The label must be filled out completely and legibly, including:

  • The words "Hazardous Waste".[3]

  • The full chemical name, "Ethyl Phenylacetate". Do not use abbreviations or chemical formulas.[3]

  • For mixtures, list all chemical constituents and their approximate percentages.[3]

  • The accumulation start date (the date waste was first added).[3]

  • The physical location of origin (building, lab number).[3]

  • The name and contact information of the Principal Investigator or responsible party.[3]

  • Relevant hazard pictograms (e.g., for flammability).[3]

4. Storage in a Satellite Accumulation Area (SAA):

• Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of waste generation.[9][11]

• The SAA should be clearly marked, and under the direct supervision of laboratory personnel.[13]

• Always use secondary containment, such as a lab tray or basin, that is chemically compatible and can hold 110% of the volume of the primary container.[10]

5. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department to request a pickup for your hazardous waste.[3][8]

• Provide the EHS office with all necessary information about the waste as requested.

Disposal and Storage Data

The following table summarizes key quantitative parameters for managing ethyl phenylacetate waste.

Parameter	Value / Guideline	Citation(s)
Physical Property
Flash Point	91 °C (196 °F) - Closed Cup	[1]
Storage & Accumulation
Container Fill Limit	Do not exceed 90% of total container capacity.	[13]
Secondary Containment Capacity	Must be capable of holding 110% of the volume of the primary container(s).	[10]
Maximum SAA Quantity	Up to 55 gallons of a single hazardous waste stream.	[10][11]
Maximum Accumulation Time	90 days from the accumulation start date. Some regulations may allow up to one year if the container is not full.	[9][10]
Full Container Removal	Once a container is full, it must be removed from the SAA within three days.	[9]

Special Procedures

• Spill Cleanup: In case of a spill, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth.[2] Collect the absorbent material, place it into a suitable, closed container, and manage it as hazardous waste.[4][14]

• Empty Container Disposal: An "empty" container that held ethyl phenylacetate must be triple-rinsed with a solvent capable of removing the residue.[8][12] This rinsate is considered hazardous waste and must be collected for proper disposal.[8] After rinsing, deface or remove the original label, and the container may then be discarded as regular solid waste or reused for a compatible waste stream.[12]

Ethyl Phenylacetate Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of ethyl phenylacetate.

References

• 1. oxfordlabchem.com [oxfordlabchem.com]
• 2. vigon.com [vigon.com]
• 3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. perfumersworld.com [perfumersworld.com]
• 6. fishersci.ie [fishersci.ie]
• 7. pfw.edu [pfw.edu]
• 8. vumc.org [vumc.org]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 13. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 14. aurochemicals.com [aurochemicals.com]

Essential Safety and Logistical Information for Handling Ethyl Phenylacetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides essential, immediate safety and logistical information for handling Ethyl phenylacetate (B1230308), including operational and disposal plans.

Personal Protective Equipment (PPE) and Safety Data

Proper selection and use of PPE are critical to minimize exposure and ensure safety when handling Ethyl phenylacetate. The following table summarizes the recommended PPE and relevant safety data.

PPE Category	Recommended Protection	Rationale and Specifications
Eye Protection	Safety glasses with side shields	Conforming to EN 166 (EU) or NIOSH (US) standards, this is the minimum requirement to protect against splashes.[1]
Chemical splash goggles	Recommended when there is a higher risk of splashing.
Hand Protection	Chemically resistant gloves	Butyl rubber gloves are specifically recommended for handling Ethyl phenylacetate.[1] Nitrile gloves may also offer protection but breakthrough times can vary. Always inspect gloves before use and use proper removal techniques to avoid skin contact.[1][2][3]
Skin and Body Protection	Laboratory coat	Standard practice for all laboratory work.
Impervious clothing	Should be selected based on the concentration and quantity of the substance being handled to prevent skin exposure.[1][2][3]
Respiratory Protection	Not typically required for small-scale laboratory use with adequate ventilation.	Use in a well-ventilated area or a chemical fume hood.[1] For larger quantities or in situations where ventilation is inadequate, an air-purifying respirator with appropriate cartridges (e.g., type ABEK) should be used.[1][2]
Exposure Limits	DNEL (Derived No Effect Level) - Inhalation, chronic effects systemic	4.9 mg/m³
DNEL (Derived No Effect Level) - Dermal, chronic effects systemic	14 mg/kg bw/day

Experimental Protocol: Safe Handling of Ethyl Phenylacetate

This protocol outlines the step-by-step procedure for safely weighing and dissolving Ethyl phenylacetate in a laboratory setting.

1. Preparation and Precautionary Measures:

• Ensure a chemical fume hood is available and functioning correctly.

• Clear the work area of any unnecessary equipment or chemicals.

• Verify that a safety shower and eyewash station are accessible.

• Confirm the availability of a spill kit.

• Put on all required personal protective equipment: safety glasses with side shields, a laboratory coat, and chemically resistant gloves (Butyl rubber recommended).[1]

2. Weighing Ethyl Phenylacetate:

• Perform all weighing operations inside a chemical fume hood to minimize inhalation exposure.[1]

• Place a clean, tared weighing vessel on the analytical balance.

• Carefully dispense the desired amount of Ethyl phenylacetate into the vessel using a clean pipette.

• Avoid splashing the liquid.

• Once the desired amount is weighed, securely cap the stock bottle of Ethyl phenylacetate.

3. Dissolving Ethyl Phenylacetate:

• In the chemical fume hood, add the desired solvent to a new, appropriately sized flask or beaker.

• Slowly and carefully add the weighed Ethyl phenylacetate to the solvent while stirring gently to ensure proper mixing.

• If necessary, cap the flask or beaker to prevent the release of vapors.

4. Post-Handling Procedures:

• Clean any spills immediately according to your laboratory's standard operating procedures.

• Wipe down the work surface in the fume hood.

• Properly dispose of any contaminated materials (e.g., pipette tips, weighing paper) in the designated chemical waste container.

Operational and Disposal Plan

A systematic approach to the handling and disposal of Ethyl phenylacetate is crucial for laboratory safety and environmental protection.

Operational Workflow:

Caption: Workflow for the safe handling of Ethyl phenylacetate.

Disposal Plan:

Ethyl phenylacetate and materials contaminated with it should be treated as hazardous waste and disposed of accordingly.[2][3]

1. Waste Segregation and Collection:

• Liquid waste containing Ethyl phenylacetate should be collected in a dedicated, properly labeled, and sealed waste container.[1] The container should be made of a chemically resistant material such as high-density polyethylene (B3416737) (HDPE).

• Solid waste, such as contaminated gloves, pipette tips, and paper towels, should be collected in a separate, clearly labeled solid waste container.

• Do not mix Ethyl phenylacetate waste with incompatible materials like strong oxidizing agents or strong bases.[4]

2. Storage of Waste:

• Store waste containers in a designated, well-ventilated secondary containment area, away from heat and ignition sources.

• Ensure waste containers are kept closed except when adding waste.

3. Disposal Procedure:

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the pickup and disposal of the hazardous waste.[1]

• Provide the waste contractor with a detailed inventory of the waste.

• For empty Ethyl phenylacetate containers, rinse them three times with a suitable solvent. Collect the rinsate as hazardous waste. Once decontaminated, the container can often be disposed of as regular waste after defacing the label, but confirm this with your institutional guidelines.

References

• 1. benchchem.com [benchchem.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. fishersci.ie [fishersci.ie]